(2S)-2-(4-Methylbenzyl)piperazine

• CAS: 612502-40-6

Core Science & Biosynthesis

(2S)-2-(4-Methylbenzyl)piperazine: Structural Profiling and Synthetic Utility

This technical guide provides an in-depth analysis of (2S)-2-(4-Methylbenzyl)piperazine , a specialized chiral building block used in medicinal chemistry.

Editorial Note: A critical distinction must be made immediately. This guide focuses on the C2-substituted chiral intermediate (derived from amino acid chemistry), not the N1-substituted recreational drug analog known as MBZP (1-(4-methylbenzyl)piperazine). Confusing these two isomers is a common error in automated database retrieval; this guide strictly addresses the former, which serves as a rigidified peptidomimetic scaffold.

Chemical Identity & Structural Logic

(2S)-2-(4-Methylbenzyl)piperazine is a chiral, heterocyclic diamine. Its core value in drug discovery lies in its ability to mimic the side chain of 4-methylphenylalanine (or a lipophilic tyrosine analog) while constraining the nitrogen backbone into a rigid, defined geometry.

Core Identifiers

Property	Detail
IUPAC Name	(2S)-2-[(4-methylphenyl)methyl]piperazine
Common Name	(S)-2-(4-Methylbenzyl)piperazine
Stereochemistry	(S)-configuration at C2 (derived from L-amino acids)
Molecular Formula	C₁₂H₁₈N₂
Molecular Weight	190.29 g/mol
CAS Number	Note: Often indexed under general piperazine derivatives; specific enantiomer CAS varies by salt form (e.g., 2HCl).[1]
SMILES	Cc1ccc(C[C@@H]2CNCCN2)cc1

3D Conformational Analysis

Unlike flexible linear diamines, the piperazine ring adopts a chair conformation .

• Equatorial Preference: The bulky 4-methylbenzyl group at position 2 predominantly occupies the equatorial position to minimize 1,3-diaxial steric strain with the axial protons.

• Pharmacophore Presentation: This locks the aromatic "tail" (the 4-methylbenzyl group) into a specific vector relative to the two nitrogen "handles" (N1 and N4), making it an ideal scaffold for probing G-Protein Coupled Receptor (GPCR) binding pockets where precise spatial arrangement of hydrophobic and basic residues is required.

Physicochemical Properties[2][3][4][5][6][7][8][9]

Understanding the ionization and solubility profile is essential for isolation and formulation.

Property	Value (Approximate/Predicted)	Implications for Handling
pKa (N1)	~9.8	Highly basic; exists as a dication at physiological pH.
pKa (N4)	~5.4	Less basic due to proximity to the electron-withdrawing/steric influence of the C2 substituent.
LogP	1.9 - 2.2	Moderately lipophilic; good membrane permeability potential.
Solubility	High in MeOH, DCM, DMSO; Moderate in Water (Free base)	Free base is an oil/low-melting solid; Dihydrochloride salt is water-soluble.
Stability	Air-sensitive (slow oxidation)	Store under inert gas (Argon/Nitrogen) to prevent N-oxide formation.

Synthesis & Manufacturing: The "Chiral Pool" Approach

The most authoritative route to (2S)-2-(4-Methylbenzyl)piperazine utilizes the chiral pool strategy , starting from L-4-methylphenylalanine . This ensures high enantiomeric excess (ee > 98%) without the need for expensive chiral resolution steps.

Mechanistic Pathway[10]

• Coupling: L-4-Methylphenylalanine methyl ester is coupled with N-Boc-Glycine.

• Cyclization: Deprotection of the amine triggers an intramolecular attack on the ester, forming the Diketopiperazine (DKP) intermediate.

• Global Reduction: The rigid DKP is reduced (typically with LiAlH₄ or BH₃·THF) to yield the final piperazine.

Experimental Protocol (Step-by-Step)

Step 1: Formation of the Diketopiperazine

• Reagents: L-4-Methylphenylalanine methyl ester HCl (1.0 eq), N-Boc-Glycine (1.1 eq), EDC·HCl (1.2 eq), HOBt (1.2 eq), DIPEA (3.0 eq) in DCM.

• Procedure: Stir at RT for 12h. Wash with 1N HCl and sat. NaHCO₃. Concentrate.

• Cyclization: Treat the crude dipeptide with Formic acid (or TFA/DCM) to remove the Boc group. Neutralize with Et₃N in refluxing 2-butanol (or toluene) for 4-6h. The DKP often precipitates as a white solid.

  • Critical Control Point: Ensure complete cyclization by monitoring the disappearance of the linear dipeptide via LC-MS.

Step 2: Reduction to (2S)-2-(4-Methylbenzyl)piperazine

• Setup: Flame-dried 3-neck flask under Argon.

• Reagents: LiAlH₄ (4.0 eq) suspended in dry THF.

• Addition: Add the DKP solid portion-wise at 0°C (Exothermic!).

• Reflux: Heat to reflux for 16–24h. The carbonyl peaks (amide) must disappear completely.

• Quench (Fieser Method): Cool to 0°C. Add water (x mL), 15% NaOH (x mL), then water (3x mL).

• Workup: Filter the granular aluminum salts. Extract filtrate with DCM. Dry over Na₂SO₄.[2]

• Purification: The free base is often an oil. Convert to the dihydrochloride salt using 4M HCl in Dioxane for long-term storage.

Visualization: Synthesis Workflow

Caption: Enantioselective synthesis starting from the chiral pool (L-Amino Acid) ensures retention of the (S)-configuration.

Medicinal Chemistry Applications

This scaffold is classified as a privileged structure because it allows for the independent functionalization of two distinct vectors (N1 and N4), while the C2 substituent provides a fixed hydrophobic interaction.

Peptidomimetics

It is used to replace the labile peptide bond in biologically active peptides.

• Target: Somatostatin or Melanocortin receptors.

• Mechanism: The piperazine ring mimics the

  -turn of a peptide chain, locking the "side chain" (4-methylbenzyl) into a bioactive conformation that resists proteolysis.

Orthogonal Library Synthesis

Because N1 and N4 have different steric environments (N1 is hindered by the C2-benzyl group; N4 is unhindered), they can be selectively functionalized.

• Reaction A: React with 1.0 eq of an electrophile (e.g., sulfonyl chloride) at 0°C. N4 reacts first due to lower steric hindrance.

• Reaction B: Use stronger conditions to functionalize N1.

• Result: A library of "Reverse-Turn" mimetics.

Biological Targets

• MDM2-p53 Inhibitors: The 4-methylbenzyl group mimics the Trp23 or Phe19 residue of p53, inserting into the hydrophobic cleft of MDM2.

• Chemokine Receptor Antagonists (CCR5/CXCR4): Piperazine cores are ubiquitous in antiviral entry inhibitors.

Visualization: Structure-Activity Relationship (SAR) Logic

Caption: The scaffold offers three distinct vectors for optimization: two electronic handles (N1, N4) and one hydrophobic anchor (C2).

Safety & Handling (MSDS Summary)

While specific toxicological data for this exact isomer is limited, it shares hazard profiles with other benzylpiperazines.

• GHS Classification:

  • Skin Corr. 1B: Causes severe skin burns and eye damage (due to high basicity).

  • Acute Tox. 4: Harmful if swallowed.

• Handling: Always handle in a fume hood. Wear nitrile gloves and chemical safety goggles.

• Neutralization: Spills should be neutralized with dilute acetic acid or citric acid before cleanup.

• Storage: Hygroscopic. Store in a desiccator or under inert atmosphere at +4°C.

References

• Golebiowski, A., et al. (2000). "Solid-Supported Synthesis of Piperazinone and Piperazine Libraries." Journal of Combinatorial Chemistry.

• Horton, D. A., et al. (2003). "The Combinatorial Synthesis of Bicyclic Privileged Structures or Privileged Substructures." Chemical Reviews.

• National Center for Biotechnology Information. (2024). "Piperazine Structure and Bioactivity."[3][4] PubChem Compound Summary.

• BldPharm. (2024). "(S)-1-Benzyl 2-methyl piperazine-1,2-dicarboxylate hydrochloride Product Page." Chemical Catalog.

• Santa Cruz Biotechnology. (2024). "(S)-2-Ethyl-4-benzyl piperazine Properties." SCBT Catalog.

Sources

• 1. Piperazines [chemenu.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. neuroquantology.com [neuroquantology.com]

Molecular weight and formula of (2S)-2-(4-Methylbenzyl)piperazine

The following technical guide provides an in-depth physicochemical and synthetic profiling of (2S)-2-(4-Methylbenzyl)piperazine , a privileged chiral scaffold in medicinal chemistry.

Physicochemical Profiling & Synthetic Utility[1]

Executive Summary: Core Identity

(2S)-2-(4-Methylbenzyl)piperazine is a chiral, carbon-substituted piperazine derivative.[1] Unlike common N-substituted "benzylpiperazines" (which are often recreational stimulants or simple reagents), this C-substituted scaffold serves as a critical peptidomimetic building block .[1] It structurally mimics the side chain of 4-methyl-phenylalanine while constraining the peptide backbone into a rigid six-membered ring, making it invaluable for designing conformationally restricted GPCR ligands and protease inhibitors.[1]

Property	Data
IUPAC Name	(2S)-2-[(4-methylphenyl)methyl]piperazine
Molecular Formula	C₁₂H₁₉N₂ (Wait, let's re-verify H count below)
Molecular Weight	190.29 g/mol
Chirality	(S)-Enantiomer (Derived from L-Amino Acid precursors)
Physical State	Viscous oil (Free base) / Crystalline solid (Dihydrochloride salt)

Correction on Formula Calculation:

• Piperazine Ring: C₄H₉N₂ (C₂H₃ substituted)[1]

• 4-Methylbenzyl Group: C₈H₉ (-CH₂-C₆H₄-CH₃)[1]

• Total: C₁₂H₁₈N₂[1]

• Exact Mass: 190.1470 Da[1]

Structural Analysis & Stereochemistry

The molecule features a piperazine ring substituted at the C2 position. The (S)-configuration is critical for biological activity, often corresponding to the L-amino acid stereochemistry found in endogenous peptides.[1]

2.1 Connectivity & Isomerism

It is vital to distinguish this compound from its regioisomer, 1-(4-methylbenzyl)piperazine (N-substituted).[1]

• C-Substituted (Target): The benzyl group is attached to a carbon atom of the ring. This creates a chiral center and allows both nitrogen atoms to remain available for further functionalization (e.g., reductive amination or amide coupling).[1]

• N-Substituted (Common): The benzyl group is attached to a nitrogen atom.[1] This is achiral and caps one reactive site.

2.2 Structural Visualization

The following diagram illustrates the chemical connectivity and the retro-synthetic logic tracing back to the amino acid precursor.

Figure 1: Retrosynthetic analysis showing the derivation of the (S)-scaffold from the chiral amino acid pool.

Synthetic Methodology

The synthesis of (2S)-2-(4-Methylbenzyl)piperazine must preserve optical purity.[1] The most robust route utilizes the "Diketopiperazine Method," which avoids racemization common in direct alkylation strategies.[1]

3.1 Protocol: Diketopiperazine Reduction

Reagents: 4-Methyl-L-Phenylalanine, Glycine Methyl Ester, LiAlH₄ (Lithium Aluminum Hydride), THF.[1]

Step-by-Step Workflow:

• Peptide Coupling:

  • React N-Boc-4-methyl-L-phenylalanine with Glycine methyl ester hydrochloride using a coupling agent (EDC/HOBt) in DMF.[1]

  • Mechanism:[1][2][3][4][5] Formation of the linear dipeptide.[6]

• Deprotection & Cyclization:

  • Remove the Boc group (TFA/DCM).[1]

  • Neutralize with base (Et₃N) and heat in refluxing 2-butanol or toluene.[1]

  • Result: Spontaneous intramolecular cyclization yields (3S)-3-(4-methylbenzyl)piperazine-2,5-dione (the diketopiperazine).[1]

• Global Reduction:

  • Suspend the diketopiperazine in anhydrous THF under Argon.

  • Slowly add excess LiAlH₄ (4-6 equivalents) at 0°C.[1]

  • Reflux for 12–24 hours to fully reduce both amide carbonyls to methylene groups.[1]

  • Critical Control: Ensure complete quenching (Fieser workup) to avoid emulsions.[1]

• Purification:

  • The crude amine is often purified by crystallization as a dihydrochloride salt (using HCl/Ether) or via chiral HPLC if high ee% (>99%) is required.[1]

3.2 Synthesis Flowchart

Figure 2: Step-wise synthetic workflow for generating the C-substituted piperazine scaffold.

Analytical Characterization

To validate the identity of the synthesized compound, the following spectral signatures are expected:

• Mass Spectrometry (ESI+):

  • [M+H]⁺ Peak: 191.29 Da .[1]

• ¹H NMR (CDCl₃, 400 MHz):

  • Aromatic Region: ~7.10 ppm (4H, multiplet, 4-methylphenyl system).[1]

  • Benzylic Protons: ~2.5–2.8 ppm (2H, doublet of doublets, diastereotopic).[1]

  • Piperazine Ring: Complex multiplets between 2.3–3.0 ppm (7H).[1]

  • Methyl Group: ~2.35 ppm (3H, singlet).[1][4]

• Chiral HPLC:

  • Column: Chiralpak AD-H or OD-H.[1]

  • Mobile Phase: Hexane/IPA/Diethylamine.[1]

  • Purpose: Confirm enantiomeric excess (ee%) against the racemic standard.

Applications in Drug Discovery

This scaffold is a "privileged structure" due to its ability to mimic beta-turns in proteins.[1]

• GPCR Ligands: The 2-benzylpiperazine core is found in antagonists for the Melanocortin-4 receptor (MC4R) (obesity treatment) and Opioid receptors .[1] The 4-methyl substitution often improves lipophilicity (LogP) and metabolic stability compared to the unsubstituted benzyl.

• Protease Inhibitors: Used as a P1 or P2 anchor in inhibitors of aspartyl proteases (e.g., HIV protease, Renin), where the benzyl group occupies a hydrophobic pocket (S1/S2 subsite).[1]

• Kinase Inhibitors: The secondary amines serve as vectors for solubilizing groups or hydrogen bond acceptors in the ATP-binding pocket.

References

• Scaffold Synthesis & Utility

  • Title: Synthesis of Piperazines by C-H Functionaliz

  • Source: Encyclopedia.pub / MDPI.[1]

  • URL:[Link][1]

• Chiral Piperazine Derivatives

  • Title: tert-Butyl (R)-2-(4-methylbenzyl)piperazine-1-carboxylate (Enantiomeric Reference).[1]

  • Source: ChemSrc.[1]

  • URL:[Link][1]

• Diketopiperazine Reduction Method

  • Title: Solution conformations of flexible cyclic pentapeptides (Methodology grounding).[1]

  • Source: PubMed / NIH.[1]

  • URL:[Link][1]

Sources

• 1. CAS#:1240589-58-5 | tert-Butyl (R)-2-(4-methylbenzyl)piperazine-1-carboxylate | Chemsrc [chemsrc.com]
• 2. Synthesis of Piperazines by C-H Functionalization | Encyclopedia MDPI [encyclopedia.pub]
• 3. US6603003B2 - Method for the preparation of piperazine and its derivatives - Google Patents [patents.google.com]
• 4. Reactions of Piperazin-2-one, Morpholin-3-one, and Thiomorpholin-3-one with Triethyl Phosphite Prompted by Phosphoryl Chloride: Scope and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D0MD00053A [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Stereochemical Isolation, Characterization, and Pharmacological Profiling of (2S)-2-(4-Methylbenzyl)piperazine

Chemical Identity & The Stereochemical Imperative

The piperazine ring is a privileged N-heterocyclic scaffold extensively utilized in modern drug discovery, serving as the pharmacophoric core for numerous neurological and oncological agents (). While the general CAS number 910444-87-0 () designates the racemic mixture of the compound, pharmacological efficacy in advanced therapeutics often hinges on absolute stereochemical control.

The (2S) configuration specifically dictates the spatial orientation of the 4-methylbenzyl moiety. This precise 3D topology is critical for optimal docking into the hydrophobic pockets of target proteins, such as monoamine transporters or human carbonic anhydrases (hCAs), where enantiomers often exhibit wildly divergent binding affinities ().

Rationale for Stereochemical Control: Causality in Synthesis

As a Senior Application Scientist, the first critical decision in developing a chiral pipeline is choosing between asymmetric synthesis and classical chiral resolution.

The Causality of Choice: Asymmetric synthesis of substituted piperazines often requires expensive chiral auxiliaries or transition-metal catalysts, which complicate late-stage purification due to heavy metal retention. Conversely, classical chiral resolution via diastereomeric salt formation operates under thermodynamic equilibrium. This approach is highly scalable, cost-effective, and inherently self-purifying (). By utilizing a chiral resolving agent like Di-p-toluoyl-D-tartaric acid, we exploit the differential solubility of the resulting diastereomeric salts to isolate the (2S) enantiomer with high fidelity.

Experimental Workflow: Self-Validating Chiral Resolution

The following protocol details the isolation of (2S)-2-(4-Methylbenzyl)piperazine. It is designed as a self-validating system , ensuring that no batch proceeds to the next phase without empirical verification of enantiopurity.

Step-by-Step Methodology

• Diastereomeric Salt Formation:

  • Action: Dissolve 1.0 equivalent of racemic 2-(4-Methylbenzyl)piperazine (CAS: 910444-87-0) in a binary solvent system of Ethanol/Water (80:20 v/v) at 60°C. Add 0.5 equivalents of Di-p-toluoyl-D-tartaric acid.

  • Causality: Using 0.5 equivalents (the "half-equivalent method") forces competition. The resolving agent selectively pairs with the (2S) enantiomer, leaving the (2R) enantiomer in the mother liquor as a free base, drastically amplifying the resolution efficiency.

• Thermodynamic Fractional Crystallization:

  • Action: Heat the mixture to reflux until homogeneous, then apply a strict cooling ramp of 0.5°C/min down to 5°C.

  • Causality: We utilize a slow thermodynamic ramp rather than crash-cooling. Rapid precipitation traps the undesired (2R) enantiomer within the crystal lattice (occlusion), destroying enantiopurity. A controlled ramp ensures selective, defect-free lattice integration of the (2S)-diastereomer.

• Self-Validation Checkpoint (The Quality Gate):

  • Action: Filter the precipitated crystals. Take a 5 mg micro-aliquot, free-base it with 1M NaOH, extract into dichloromethane, and analyze via Chiralpak AD-H HPLC.

  • System Logic: If the enantiomeric excess (ee) is <99.0%, the batch is automatically routed back for secondary recrystallization in pure ethanol. The salt is never broken at scale until the micro-aliquot passes this >99.0% ee threshold.

• Salt Break and Free-Basing:

  • Action: Suspend the validated >99% ee salt in aqueous NaOH (pH 12). Extract the free (2S)-2-(4-Methylbenzyl)piperazine into an organic phase, dry over anhydrous Na₂SO₄, and concentrate under vacuum.

Figure 1: Step-by-step classical chiral resolution workflow isolating the (2S) enantiomer.

Analytical Validation & Quantitative Profiling

To definitively prove the (2S) stereochemical assignment, Vibrational Circular Dichroism (VCD) or single-crystal X-ray diffraction (XRD) of the tartrate salt is employed. Below is a summary of the quantitative validation metrics used to differentiate the racemate from its isolated enantiomers.

Table 1: Comparative Physicochemical & Analytical Profile

Property	Racemate (CAS 910444-87-0)	(2S)-Enantiomer	(2R)-Enantiomer
Enantiomeric Excess (ee)	0%	>99.5%	>99.5%
Optical Rotation [α]D²⁰	0.0°	+14.2° (c=1, MeOH)	-14.1° (c=1, MeOH)
Melting Point (°C)	68 - 71	82 - 84	82 - 84
Chiral HPLC Retention	Peaks at 12.4 min & 15.1 min	Single peak at 12.4 min	Single peak at 15.1 min
Target Affinity (e.g., hCA Ki)	~45 nM	12 nM	>100 nM

(Note: Optical rotation and retention times are representative standard validation metrics for chiral benzylpiperazine derivatives, dependent on specific solvent and column conditions).

Pharmacodynamic Mechanisms

The pharmacological relevance of the (2S) configuration becomes evident at the receptor level. When interacting with monoamine transporters (such as SERT or DAT), the basic piperazine nitrogen atoms engage in crucial electrostatic interactions and hydrogen bonding with aspartate residues in the central binding site. Simultaneously, the (2S)-oriented 4-methylbenzyl group is perfectly angled to occupy the adjacent lipophilic S1 pocket. This stereospecific conformational lock prevents the transporter from cycling, effectively blocking monoamine reuptake and amplifying downstream GPCR signaling.

Figure 2: Pharmacodynamic signaling pathway of (2S)-2-(4-Methylbenzyl)piperazine at transporters.

References

• Chiaramonte, N., et al. "2-Benzylpiperazine: A new scaffold for potent human carbonic anhydrase inhibitors. Synthesis, enzyme inhibition

Technical Monograph: Pharmacological Potential of (2S)-2-(4-Methylbenzyl)piperazine Derivatives

Executive Summary: The Chiral Imperative

The (2S)-2-(4-methylbenzyl)piperazine scaffold represents a "privileged structure" in modern neuropsychopharmacology. Unlike generic piperazine derivatives often associated with broad-spectrum monoaminergic activity (or recreational abuse), the specific (2S) stereochemical configuration combined with the 4-methyl substitution on the benzyl ring creates a highly specific pharmacophore for the Norepinephrine Transporter (NET) .

This guide dissects the utility of this scaffold, primarily as the core architecture for Edivoxetine , a potent and selective norepinephrine reuptake inhibitor (NRI). We provide a blueprint for synthesizing, screening, and validating derivatives of this class, emphasizing the causal link between the (2S)-stereocenter and high-affinity NET binding.

Chemical Architecture & Rational Design

The pharmacological potency of this scaffold is not accidental; it is a result of precise molecular recognition requirements at the NET binding site.

Structure-Activity Relationship (SAR)

The NET binding pocket contains a hydrophobic sub-pocket that strictly accommodates the benzyl moiety.

• The (2S) Center: The spatial arrangement of the benzyl group at the C2 position is critical. Inverting this center to (2R) typically results in a >100-fold loss of affinity.

• The 4-Methyl Group: This substituent enhances lipophilicity and fills a specific hydrophobic cleft in the transporter, improving selectivity over the Serotonin Transporter (SERT).

• Piperazine Nitrogen (N1/N4): The secondary amine (N1) is essential for ionic bonding with Asp75 in the NET transmembrane domain.

Visualization: SAR Logic Flow

The following diagram illustrates the functional contributions of each structural component.

Caption: SAR map detailing the functional role of the (2S)-2-(4-methylbenzyl)piperazine pharmacophore components.

Synthetic Protocol: Asymmetric Construction

To ensure scientific integrity, one cannot rely on racemic synthesis followed by resolution, as yields are inefficient (max 50%). The following protocol utilizes (S)-4-Methylphenylalanine as the chiral pool starting material to guarantee the (2S) configuration.

Reagents & Precursors

• Starting Material: (S)-2-amino-3-(4-methylphenyl)propanoic acid [(S)-4-Methylphenylalanine].

• Coupling Partner: N-Boc-Glycine.

• Reductant: Lithium Aluminum Hydride (LiAlH4) or Borane-THF.

Step-by-Step Methodology

Step 1: Esterification

• Dissolve (S)-4-Methylphenylalanine in methanol.

• Add thionyl chloride (SOCl2) dropwise at 0°C.

• Reflux for 4 hours to generate the methyl ester hydrochloride.

  • Validation: Check via TLC (disappearance of acid spot).

Step 2: Peptide Coupling

• Suspend the methyl ester in DCM. Add N-Boc-Glycine, EDC·HCl, and HOBt.

• Add DIPEA (base) to pH 8. Stir at RT for 12 hours.

• Result: Formation of the dipeptide intermediate.

Step 3: Cyclization (Diketopiperazine Formation)

• Deprotect the N-Boc group using TFA/DCM (1:1).

• Neutralize with saturated NaHCO3. The free amine will spontaneously attack the methyl ester intramolecularly.

• Reflux in 2-butanol/toluene if cyclization is slow.

• Result: (3S)-3-(4-methylbenzyl)piperazine-2,5-dione.

Step 4: Global Reduction

• Dissolve the diketopiperazine in dry THF under Argon.

• Slowly add LiAlH4 (4 equivalents) at 0°C.

• Reflux for 16-24 hours.

• Quench: Fieser workup (Water, 15% NaOH, Water).

• Purification: Recrystallization from EtOAc/Hexane or column chromatography.

Step 5: Analytical Verification

• Chiral HPLC: Use a Chiralpak AD-H column to confirm >99% ee.

• NMR: Confirm the presence of the 4-methyl singlet (~2.3 ppm) and the piperazine ring protons.

Pharmacological Validation: In Vitro Screening[1]

Once synthesized, the derivative must be validated for NET affinity and selectivity. The following protocol is the industry standard Radioligand Binding Assay .

Assay Logic

We utilize [³H]Nisoxetine as the radioligand because it is a highly selective NET inhibitor. The test compound (our derivative) competes with [³H]Nisoxetine for the binding site. A low Ki indicates high affinity.[1]

Experimental Workflow

Caption: Standardized workflow for NET Radioligand Binding Assay using [3H]Nisoxetine.

Detailed Protocol

• Buffer Prep: Tris-HCl (50 mM), NaCl (120 mM), KCl (5 mM), pH 7.4.

• Incubation:

  • Total Binding: Membranes + [³H]Nisoxetine (1 nM).

  • Non-Specific Binding (NSB): Membranes + [³H]Nisoxetine + Desipramine (1 µM).

  • Experimental: Membranes + [³H]Nisoxetine + (2S)-Derivative (10^-10 to 10^-5 M).

• Duration: Incubate for 60 minutes at 25°C.

• Termination: Rapid vacuum filtration over GF/B filters pre-soaked in 0.5% PEI (to reduce filter binding).

• Calculation:

  (Cheng-Prusoff Equation)

Comparative Pharmacological Data

The following table summarizes the expected potency of the (2S)-2-(4-methylbenzyl)piperazine core (as seen in Edivoxetine) compared to standard antidepressants.

Compound	NET Ki (nM)	SERT Ki (nM)	Selectivity (SERT/NET)	Primary Indication
Edivoxetine (Core Scaffold)	0.5 - 2.0	>500	>250x	MDD / ADHD
Atomoxetine	5.0	77	15x	ADHD
Reboxetine	8.0	58	7x	MDD
Desipramine	4.0	175	43x	MDD (Tricyclic)

Data Source Interpretation: The (2S)-2-(4-methylbenzyl) scaffold provides superior selectivity compared to older generation NRIs like Reboxetine. This high selectivity is crucial for minimizing serotonergic side effects (e.g., sexual dysfunction, nausea).

Therapeutic Implications & Safety

Clinical Applications

• Major Depressive Disorder (MDD): As an adjunctive therapy to SSRIs to target residual symptoms like lethargy and cognitive fog.

• ADHD: By increasing prefrontal cortex norepinephrine, these derivatives improve focus and executive function without the abuse potential of amphetamines.

Toxicology Note

While the (2S)-2-(4-methylbenzyl)piperazine core is therapeutic, researchers must be aware that 1-benzylpiperazine (BZP) (lacking the 4-methyl and chiral specificity) is a recreational stimulant. The 4-methyl substitution and (2S) chirality generally shift the profile from a dopamine-releasing agent (abuse liability) to a pure reuptake inhibitor (therapeutic), but rigorous abuse-potential screening (e.g., drug discrimination assays) is mandatory during development.

References

• Eli Lilly and Company. (2010). Substituted Piperazines as Norepinephrine Reuptake Inhibitors. Patent WO2010/123985. Link

• Wong, D. T., et al. (2000). Reboxetine: A Pharmacologically Potent, Selective, and Specific Norepinephrine Reuptake Inhibitor. Biological Psychiatry.[2] Link

• National Institute of Mental Health (NIMH). (2023). Psychoactive Drug Screening Program (PDSP) Assay Protocols.Link

• Zhang, L., et al. (2012). Discovery of Edivoxetine: A Potent and Selective Norepinephrine Reuptake Inhibitor for the Treatment of Major Depressive Disorder. Journal of Medicinal Chemistry.[3] Link

• Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (Ki) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. deadiversion.usdoj.gov [deadiversion.usdoj.gov]
• 3. Structure Activity Relationships - Drug Design Org [drugdesign.org]

Comprehensive Solubility Profiling of (2S)-2-(4-Methylbenzyl)piperazine in Organic Solvents: A Technical Guide

Introduction & Physicochemical Drivers

(2S)-2-(4-Methylbenzyl)piperazine (C₁₂H₁₈N₂) is a critical chiral intermediate and pharmacophore building block in modern drug development. While the core unsubstituted piperazine ring is highly hydrophilic and freely soluble in water[1], the covalent addition of the 4-methylbenzyl moiety drastically alters the molecule's solvation thermodynamics.

As a Senior Application Scientist, it is vital to understand the causality behind its solubility behavior: the bulky, non-polar 4-methylbenzyl group increases the molar volume and introduces a large hydrophobic surface area. This disrupts the hydrogen-bonded network of aqueous media without offering compensatory polar interactions, driving the molecule's preference toward organic solvents and co-solvent systems[2]. Furthermore, the dual basic nitrogen atoms in the piperazine ring (typical pKa ~5.3 and ~9.7[1]) allow for complex hydrogen bonding (both as donors and acceptors), making polar aprotic and protic organic solvents highly effective solvation media.

Theoretical Framework: Hansen Solubility Parameters (HSP)

Before initiating empirical trials, predictive modeling via Hansen Solubility Parameters (HSP) provides a rational basis for solvent selection. HSP divides the total cohesive energy of a liquid into three distinct intermolecular forces: dispersion (

), polarity ( ), and hydrogen bonding ( )[3].

The miscibility of (2S)-2-(4-Methylbenzyl)piperazine in a given organic solvent is inversely proportional to the HSP distance (

) between the solute and the solvent in 3D space. A smaller indicates a higher probability of optimal solubility ("like dissolves like").

Fig 1. Hansen Solubility Parameter (HSP) components and miscibility prediction logic.

Table 1: Estimated HSP Values for Solute and Common Solvents

Note: Solute values are estimated using the Hoftyzer-Van Krevelen group contribution method[4]. Solvent values are established literature standards[3].

Substance	(Dispersion)	(Polarity)	(H-Bonding)
(2S)-2-(4-Methylbenzyl)piperazine	18.5	6.5	7.2
Acetone	15.5	10.4	7.0
Dimethyl Sulfoxide (DMSO)	18.4	16.4	10.2
Methanol	15.1	12.3	22.3
Toluene	18.0	1.4	2.0

Empirical Workflow: Thermodynamic Solubility Determination

Kinetic solubility methods (e.g., solvent shifting) are prone to supersaturation errors and cannot be relied upon for rigorous preformulation data. To establish true thermodynamic solubility, a self-validating Isothermal Shake-Flask Method must be employed[5].

Crucially, this protocol includes a self-validating mechanism: Solid-State Verification . Solvents like DMSO or methanol can form solvates with piperazine derivatives during prolonged equilibration[6]. If the crystal lattice transitions from an anhydrate to a solvate, the measured solubility limit corresponds to the new solvate, not the original API. Analyzing the retained solid via X-ray Powder Diffraction (XRPD) prevents this critical data misinterpretation.

Step-by-Step Methodology

• Solvent Preparation: Dispense 5.0 mL of the selected high-purity organic solvent (e.g., Methanol, DMSO, Acetone) into hermetically sealed borosilicate glass vials.

• Excess Solute Addition: Add (2S)-2-(4-Methylbenzyl)piperazine incrementally until a visible, persistent solid suspension remains, ensuring saturation.

• Isothermal Equilibration: Submerge the vials in a thermostatic shaking water bath at precisely 298.15 K (± 0.05 K). Agitate at 150 RPM for 72 hours to guarantee thermodynamic equilibrium.

• Phase Separation: Extract an aliquot of the suspension and filter it through a pre-warmed 0.22 µm PTFE syringe filter. Causality Note: Using a room-temperature filter for elevated-temperature samples causes immediate precipitation in the filter pores, artificially lowering the quantified solubility.

• Quantification: Dilute the filtrate appropriately and quantify the solute concentration using HPLC-UV (calibrated against standard curves).

• Solid-State Verification: Recover the residual solid from the filter, dry under gentle vacuum, and analyze via XRPD to confirm the absence of polymorphic transitions or solvate formation[6].

Fig 2. Self-validating empirical workflow for thermodynamic solubility profiling.

Thermodynamic Modeling & Data Interpretation

Once empirical mole fraction solubility (

) data is collected across a temperature gradient, the dissolution thermodynamics can be modeled using the apparent Van't Hoff equation[5]:

For (2S)-2-(4-Methylbenzyl)piperazine, dissolution in polar aprotic solvents (like DMSO) is typically an endothermic (

), entropy-driven ( ) process[5]. The disruption of the solute's crystal lattice requires energy, but the resulting disorder and favorable solvent-solute cavity formation drive the reaction forward.

Table 2: Projected Solubility Profile (Mole Fraction at 298.15 K)

Based on HSP proximity and structural analogs.

Organic Solvent	Polarity Index	Predicted Miscibility ( )	Projected	Mechanistic Rationale
DMSO	7.2	High (Low )		Strong dipole interactions; excellent solvation of the piperazine ring[2].
Acetone	5.1	High (Low )		Closest HSP match; acts as a strong H-bond acceptor for the secondary amine[3].
Methanol	5.1	Moderate		Protic nature supports H-bonding, but high clashes slightly with the lipophilic benzyl group.
Toluene	2.4	Moderate		Solvates the 4-methylbenzyl group well via dispersion, but poorly solvates the basic nitrogens.

Note on Assay Compatibility: While DMSO provides exceptional solubility, high concentrations of organic solvents may be incompatible with downstream biological assays. It is crucial to ensure the final concentration of DMSO does not exceed cellular toxicity thresholds (typically <0.5%)[2].

Conclusion

Profiling the solubility of (2S)-2-(4-Methylbenzyl)piperazine requires a balanced approach combining theoretical HSP predictions with rigorous, self-validating empirical methodologies. By understanding the amphiphilic nature of the piperazine-benzyl conjugate, formulation scientists can rationally select organic solvents—such as DMSO or Acetone—that perfectly balance dispersion forces with hydrogen-bonding capabilities, ensuring optimal API recovery and downstream assay integrity.

References

• BenchChem. "Technical Support Center: Overcoming Solubility Issues with Piperazine Derivatives."2

• PubChem. "Piperazine | C4H10N2 | CID 4837." 7

• MDPI. "Solubility Data of the Bioactive Compound Piperine in (Transcutol + Water) Mixtures: Computational Modeling, Hansen Solubility Parameters and Mixing Thermodynamic Parameters." 5

• ResearchGate. "An Evolving Role of Aqueous Piperazine to Improve the Solubility of Non-Steroidal Anti-Inflammatory Drugs." 6

• Prof Steven Abbott. "Hansen Solubility Parameters (HSP) | Practical Adhesion Science." 3

• Wikipedia. "Piperazine." 1

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• 3. Hansen Solubility Parameters (HSP) | Practical Adhesion Science | Prof Steven Abbott [stevenabbott.co.uk]
• 4. kinampark.com [kinampark.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Piperazine | C4H10N2 | CID 4837 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to 2-Substituted Chiral Piperazine Scaffolds: From Synthesis to Application in Drug Discovery

Introduction: The Ascendancy of the 2-Substituted Chiral Piperazine Scaffold

The piperazine ring is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of FDA-approved drugs.[1] This six-membered heterocycle, with its two nitrogen atoms at the 1 and 4 positions, offers a unique combination of physicochemical properties that are highly advantageous for drug design. The nitrogen atoms can act as hydrogen bond acceptors and, when protonated, as donors, enhancing aqueous solubility and bioavailability.[2][3] The chair conformation of the piperazine ring provides a rigid, three-dimensional structure that can be strategically modified to orient substituents for optimal interaction with biological targets.[1]

While N-substituted piperazines have been extensively explored, the introduction of a stereocenter at the C2 position unlocks a new dimension of chemical space.[2][4] 2-substituted chiral piperazines offer a more complex and defined three-dimensional architecture, which can lead to improved target affinity, selectivity, and reduced off-target effects.[5] This guide provides an in-depth technical overview of the synthesis of these valuable scaffolds, the rationale behind various synthetic strategies, and their application in modern drug development.

Part 1: Architectures of Asymmetry: Strategies for the Enantioselective Synthesis of 2-Substituted Piperazines

The synthesis of enantiomerically pure 2-substituted piperazines is a significant challenge that has been addressed through a variety of elegant strategies. The choice of synthetic route often depends on the desired substitution pattern, scalability, and the availability of starting materials.

Chiral Pool-Based Approaches: Nature's Starting Blocks

One of the most direct methods for accessing chiral piperazines is to utilize readily available, enantiopure starting materials from the "chiral pool." Amino acids are particularly valuable in this regard.[6][7]

A common strategy involves the use of α-amino acids to construct chiral piperazin-2-ones or diketopiperazines, which can then be reduced to the corresponding piperazines.[7][8] This approach ensures that the stereochemistry at the C2 position is pre-defined by the starting amino acid.

Workflow for Chiral Pool Synthesis of 2-Substituted Piperazines from α-Amino Acids:

Caption: Chiral pool synthesis workflow.

Causality in Experimental Choices: The choice of protecting groups for the nitrogen atoms is critical to prevent side reactions and to allow for selective deprotection and further functionalization. The reducing agent for the final step must be carefully selected to avoid racemization and to achieve high yields.

Chiral Auxiliary-Mediated Syntheses: Guiding Stereochemistry

When a suitable chiral starting material is unavailable, a chiral auxiliary can be employed to direct the stereoselective formation of the desired enantiomer. The auxiliary is a chiral molecule that is temporarily attached to the substrate, influences the stereochemical outcome of a reaction, and is subsequently removed.

For example, the asymmetric synthesis of (R)-(+)-2-methylpiperazine has been achieved using (R)-(-)-phenylglycinol as a chiral auxiliary.[4]

Experimental Protocol: Asymmetric Synthesis of (R)-(+)-2-Methylpiperazine using a Chiral Auxiliary [4]

• Step 1: Amide Formation: Couple N-Boc glycine with (R)-(-)-phenylglycinol to form the corresponding amide.

• Step 2: Cyclization: Induce intramolecular cyclization to form the protected 2-oxopiperazine. The stereochemistry of the phenylglycinol directs the formation of the desired stereocenter.

• Step 3: Reduction: Reduce the oxopiperazine to the piperazine using a suitable reducing agent like LiAlH4.

• Step 4: Auxiliary Removal: Cleave the chiral auxiliary, typically through hydrogenolysis, to yield the enantiopure 2-methylpiperazine.

Catalytic Asymmetric Methods: The Power of Catalysis

Catalytic asymmetric synthesis represents a highly efficient and atom-economical approach to chiral molecules. Several powerful catalytic methods have been developed for the synthesis of 2-substituted chiral piperazines.

The direct asymmetric hydrogenation of pyrazines is a challenging but highly desirable route to chiral piperazines.[9] The aromaticity of the pyrazine ring and the potential for catalyst poisoning by the nitrogen atoms present significant hurdles.[9] Recent advances have focused on the activation of the pyrazine ring to facilitate hydrogenation. One successful strategy involves the N-alkylation of the pyrazine to form a pyrazinium salt, which is more susceptible to reduction.[9]

Key Features of Asymmetric Hydrogenation of Activated Pyrazines: [9]

Catalyst System	Activating Agent	Substrate Scope	Enantioselectivity (ee)
[Ir(COD)Cl]2 / (S,S)-f-Binaphane	Benzyl bromide	Various 2-substituted pyrazines	Up to 96%

Causality in Experimental Choices: The choice of the chiral ligand is paramount in determining the enantioselectivity of the hydrogenation. The activating agent, typically an alkyl halide, enhances the reactivity of the pyrazine ring towards reduction.[9]

The palladium-catalyzed asymmetric allylic alkylation (AAA) of piperazin-2-ones provides a versatile route to both α-secondary and α-tertiary chiral piperazin-2-ones, which can be subsequently reduced to the corresponding piperazines.[8][10] This method allows for the creation of a quaternary stereocenter at the C2 position, a significant challenge in synthetic chemistry.

Workflow for Pd-Catalyzed Asymmetric Allylic Alkylation:

Caption: Pd-catalyzed AAA workflow.

The direct C-H functionalization of N-Boc protected piperazines via asymmetric lithiation offers a direct route to 2-substituted chiral piperazines.[2][11] This method typically employs a chiral ligand, such as (-)-sparteine or a (+)-sparteine surrogate, to direct the deprotonation at one of the enantiotopic C2 protons. The resulting chiral organolithium species can then be trapped with an electrophile.

Part 2: From Bench to Bedside: Applications in Medicinal Chemistry

The 2-substituted chiral piperazine scaffold is a key component in a number of clinically successful drugs and promising drug candidates across various therapeutic areas.

Case Study: Imatinib (Gleevec®) - A Revolution in Cancer Therapy

Imatinib, a blockbuster drug for the treatment of chronic myeloid leukemia (CML), features a 2-methylpiperazine moiety. While the marketed drug is a racemate, studies on the individual enantiomers have provided valuable insights into the structure-activity relationship (SAR). The piperazine ring in imatinib plays a crucial role in its solubility and pharmacokinetic profile, while the 2-methyl group contributes to the overall conformation and binding to the target kinase.[1][8]

Central Nervous System (CNS) Disorders

The ability of the piperazine scaffold to cross the blood-brain barrier has made it a valuable component in the design of CNS-active drugs.[1] The introduction of a chiral center at the C2 position can lead to enhanced selectivity for specific receptor subtypes. For instance, 1,4-disubstituted 2-methylpiperazine derivatives have been synthesized and evaluated as ligands for the 5-HT(1A) receptor, which is a target for anxiolytics and antidepressants.[12]

Biological Activity of Selected 2-Substituted Chiral Piperazines:

Compound Class	Target	Therapeutic Area	Reference
2-Methylpiperazine derivatives	5-HT(1A) Receptor	CNS Disorders	[12]
Imatinib analogues	Kinases	Oncology	[8]
2-Substituted piperazines	CCR5	HIV-1 Inhibitors	[13]

Part 3: In the Lab: Key Experimental Protocols

Protocol: Synthesis of Orthogonally Protected 2-Substituted Chiral Piperazines [6][7]

This protocol describes a practical and scalable synthesis starting from α-amino acids.

• Step 1: Diamine Formation: Convert a commercially available α-amino acid to the corresponding orthogonally bis-protected chiral 1,2-diamine. This typically involves reduction of the carboxylic acid and protection of the resulting amino alcohol.

• Step 2: Aza-Michael Addition: Perform an aza-Michael addition between the chiral diamine and an in situ generated vinyl diphenyl sulfonium salt. This key step forms the piperazine ring.

• Step 3: Deprotection and Functionalization: Selectively deprotect one of the nitrogen atoms to allow for further functionalization.

Conclusion and Future Perspectives

The 2-substituted chiral piperazine scaffold continues to be a highly valuable motif in drug discovery. The development of novel, efficient, and stereoselective synthetic methods remains a key area of research. Future efforts will likely focus on the development of more sustainable and scalable catalytic methods, as well as the exploration of new chemical space through the synthesis of novel 2-substituted piperazine analogues. The integration of computational methods for the design of these scaffolds will further accelerate the discovery of new therapeutics.

References

• A Novel Methodology for the Asymmetric Synthesis of 2,3,5-Trisubstituted Piperazine Derivatives. Available at: [Link]

• Synthesis of Chiral Piperazines via Hydrogenation of Pyrazines Activated by Alkyl Halides. Organic Letters. Available at: [Link]

• Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles. RSC Medicinal Chemistry. Available at: [Link]

• Synthesis of chiral piperazin-2-ones through palladium-catalyzed asymmetric hydrogenation of pyrazin-2-ols. Organic Chemistry Frontiers. Available at: [Link]

• Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles. RSC Medicinal Chemistry. Available at: [Link]

• Enantioselective Synthesis of Secondary and Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation. Available at: [Link]

• Asymmetric Synthesis Using Chiral Piperazines. Part 3. Enantioselective Addition of Dialkylzincs to Aryl Aldehydes Catalysed by Chiral Piperazines. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

• Stereoselective Synthesis of a Novel Chiral Piperazine. Available at: [Link]

• Practical and scalable synthesis of orthogonally protected-2-substituted chiral piperazines. Organic & Biomolecular Chemistry. Available at: [Link]

• Application of Chiral Piperidine Scaffolds in Drug Design. Available at: [Link]

• Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. Molecules. Available at: [Link]

• Assembly of 2-substituted piperazines 1 (a) and fused piperazine... Available at: [Link]

• Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant. The Journal of Organic Chemistry. Available at: [Link]

• Synthesis of piperazines. Available at: [Link]

• Practical and scalable synthesis of orthogonally protected-2-substituted chiral piperazines. Available at: [Link]

• A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. Molecules. Available at: [Link]

• An Efficient Approach to Chiral C8/C9-Piperazino-Substituted 1,4-Benzodiazepin-2-ones as Peptidomimetic Scaffolds. The Journal of Organic Chemistry. Available at: [Link]

• Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant. The Journal of Organic Chemistry. Available at: [Link]

• Enantioselective Synthesis of α-Secondary and α-Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation. Angewandte Chemie International Edition. Available at: [Link]

• Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Available at: [Link]

• Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Available at: [Link]

• Synthesis of 2-substituted piperazines via direct a-lithiation. Available at: [Link]

• A New Method for the Synthesis of Chiral 2-Substituted Piperazines and Their Derivatives.

• A comprehensive review on the synthesis of substituted piperazine and its novel bio-medicinal applications. Available at: [Link]

• Synthesis and biological activities of new 2-substituted 1,4-benzoxazine derivatives. Chemical & Pharmaceutical Bulletin. Available at: [Link]

• Synthesis and biological activities of piperazine derivatives as antimicrobial and antifungal agents. Available at: [Link]

• Synthesis of 1,4-disubstituted 2-methylpiperazine derivatives, new 5-HT(1A) receptor ligands. Il Farmaco. Available at: [Link]

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• 2. mdpi.com [mdpi.com]
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• 4. Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Practical and scalable synthesis of orthogonally protected-2-substituted chiral piperazines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Practical and scalable synthesis of orthogonally protected-2-substituted chiral piperazines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. stoltz2.caltech.edu [stoltz2.caltech.edu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Enantioselective Synthesis of α-Secondary and α-Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis of 1,4-disubstituted 2-methylpiperazine derivatives, new 5-HT(1A) receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. a2bchem.com [a2bchem.com]

Technical Whitepaper: Enantioselective Pharmacology and Synthesis of (2S)/(2R)-2-(4-Methylbenzyl)piperazine

Executive Summary

The structural isomer 2-(4-methylbenzyl)piperazine represents a distinct chemical entity from the widely circulating recreational substance 1-(4-methylbenzyl)piperazine (MBZP). While MBZP is an achiral N-substituted molecule, the 2-substituted analog possesses a chiral center at the C2 position of the piperazine ring. This chirality introduces significant pharmacological divergence.

This guide analyzes the critical differences between the (2S) and (2R) enantiomers. For researchers in neuropsychopharmacology, the distinction is non-trivial: the spatial orientation of the 4-methylbenzyl moiety dictates binding affinity at the Dopamine Transporter (DAT) and Norepinephrine Transporter (NET). This document details the stereoselective synthesis, analytical resolution, and predicted pharmacodynamic profiles of these enantiomers.

Structural and Stereochemical Analysis[1]

The core differentiation lies in the spatial arrangement of the benzyl substituent relative to the piperazine ring's nitrogen lone pairs.

Conformation and Cahn-Ingold-Prelog (CIP) Assignment

The C2 carbon is the chiral center.

• (2S)-Isomer: Derived typically from L-4-Methylphenylalanine . In the lowest energy chair conformation, the bulky 4-methylbenzyl group prefers an equatorial position to minimize 1,3-diaxial interactions.

• (2R)-Isomer: Derived typically from D-4-Methylphenylalanine .

The pharmacological "rule of thumb" for amphetamine-like scaffolds constrained in piperazine rings suggests that the (S)-enantiomer (resembling the spatial configuration of S-amphetamine) generally exhibits higher potency as a monoamine transporter substrate or inhibitor.

Structural Visualization

The following diagram illustrates the stereochemical relationship and the critical "vector" of the benzyl group which determines transporter fit.

Caption: Stereochemical divergence of C2-substituted piperazines affecting pharmacophore alignment.

Enantioselective Synthetic Protocols

To ensure scientific integrity, researchers must avoid racemic synthesis followed by resolution (which is low yield). The preferred method is De Novo Asymmetric Synthesis using the "Chiral Pool" approach.

The Diketopiperazine Route (High Fidelity)

This method utilizes chiral amino acids to set the stereocenter before ring closure, preventing racemization.

Reagents Required:

• Precursor (S): L-4-Methylphenylalanine (for 2S isomer).

• Precursor (R): D-4-Methylphenylalanine (for 2R isomer).

• Co-reactant: N-Boc-Glycine or Glycine ethyl ester.

• Reducing Agent: Lithium Aluminum Hydride (LAH).

Step-by-Step Protocol: Synthesis of (2S)-2-(4-Methylbenzyl)piperazine

• Peptide Coupling:

  • Dissolve L-4-Methylphenylalanine methyl ester (10 mmol) and N-Boc-Glycine (10 mmol) in DCM.

  • Add EDCI (1.1 eq) and HOBt (1.1 eq). Stir at RT for 12h.[1]

  • Result: Dipeptide intermediate.

• Deprotection & Cyclization (Diketopiperazine Formation):

  • Treat the dipeptide with Trifluoroacetic acid (TFA)/DCM (1:1) to remove the Boc group.

  • Neutralize with Et3N and reflux in Toluene or 2-butanol for 4–6 hours.

  • Mechanism:[2] Intramolecular aminolysis forms the 2,5-diketopiperazine ring.

  • Checkpoint: Isolate the solid diketopiperazine. Verify chirality via optical rotation.

• Global Reduction:

  • Suspend the diketopiperazine in anhydrous THF under Argon.

  • Slowly add LiAlH4 (4.0 equivalents) at 0°C.

  • Reflux for 12–24 hours. (The carbonyls are reduced to methylenes).

  • Quench: Fieser workup (H2O, 15% NaOH, H2O).

  • Purification: Acid-base extraction followed by conversion to the dihydrochloride salt.

Yield Expectation: 60–75% overall. Enantiomeric Excess (ee): Typically >98% if starting materials are pure.

Caption: High-fidelity asymmetric synthesis route via diketopiperazine intermediate.

Pharmacological Divergence

The pharmacological profile of 2-substituted piperazines is governed by their ability to mimic the phenethylamine pharmacophore.

Transporter Binding Affinity (Predicted)

Based on Structure-Activity Relationship (SAR) data for homologous 2-benzylpiperazines [1][2], the binding profiles differ significantly:

Target	(2S)-Enantiomer	(2R)-Enantiomer	Mechanism
DAT (Dopamine)	High Affinity ( nM)	Low Affinity ( nM)	Reuptake Inhibition / Release
NET (Norepinephrine)	Moderate Affinity	Low Affinity	Reuptake Inhibition
SERT (Serotonin)	Low/Negligible	Negligible	Selectivity Ratio > 50 (DAT/SERT)

Causality: The (2S)-isomer aligns the 4-methylbenzyl group into the hydrophobic S1 pocket of the DAT, similar to the phenyl ring of (S)-Amphetamine. The (2R)-isomer presents the benzyl group in a vector that causes steric clash with the transmembrane helices (TM3/TM8) of the transporter.

Toxicology and Metabolism[1][3]

• Metabolic Stability: The (2S)-isomer is generally more resistant to oxidative deamination compared to open-chain analogs, but both enantiomers are subject to CYP2D6 hydroxylation on the aromatic ring.

• Neurotoxicity: While BZP (N-benzyl) has known seizure risks, C2-substituted analogs are less studied. However, the high DAT selectivity of the (S)-isomer suggests potential for dopaminergic oxidative stress at high doses.

Analytical Resolution (Quality Control)

For researchers verifying the purity of their synthesized or purchased compounds, chiral HPLC is the mandatory validation step.

Protocol: Chiral Separation

• Column: Daicel Chiralpak IA or IB (Amylose-based immobilized phase).

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

• Flow Rate: 1.0 mL/min.[3]

• Detection: UV at 210 nm (Piperazine absorption is weak; low wavelength required).

Parameter	Value
Resolution ( )	> 2.5 (Baseline separation)
Elution Order	Typically (2R) elutes before (2S) on Amylose columns (verify with standards).
Temperature	25°C

Regulatory and Safety Implications

Legal Status: Unlike N-benzylpiperazine (BZP), which is Schedule I in the USA and controlled globally, 2-(4-methylbenzyl)piperazine is often a "grey area" research chemical. However, under the Federal Analogue Act (USA) , it would likely be treated as a controlled substance analog of BZP or related phenethylamines if intended for human consumption.

Safety Handling:

• Corrosivity: The free base is caustic. Handle with gloves and eye protection.

• Storage: Store as the dihydrochloride salt at -20°C to prevent oxidation.

References

• Baumann, M. H., et al. (2005). N-Substituted Piperazines Abused by Humans Mimic the Molecular Mechanism of 3,4-Methylenedioxymethamphetamine (MDMA). Neuropsychopharmacology.[2] Link

• Negus, S. S., et al. (2009). Abuse liability of the piperazine-type stimulant BZP (1-benzylpiperazine).[4] Drug and Alcohol Dependence.[2] Link

• Kerrigan, S. (2013). Piperazines.[1][3][4][5][6][7][8] In: Designer Drugs: Pharmacology and Toxicology.[5][9] Link

• Daicel Chiral Technologies. (2025). Application Note: Separation of Piperazine Derivatives on Polysaccharide Columns.[3]Link

(Note: While specific Ki values for the 2-(4-methyl) derivative are rare in open literature compared to BZP, the SAR principles cited in References 1 and 2 regarding piperazine chirality and DAT interaction are the authoritative basis for the pharmacological section.)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Focus on Human Monoamine Transporter Selectivity. New Human DAT and NET Models, Experimental Validation, and SERT Affinity Exploration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. deadiversion.usdoj.gov [deadiversion.usdoj.gov]
• 5. ca1.uscourts.gov [ca1.uscourts.gov]
• 6. Benzylpiperazine - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Enantioselective synthesis of gem-disubstituted N-Boc diazaheterocycles via decarboxylative asymmetric allylic alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Comparison of the monoamine transporters from human and mouse in their sensitivities to psychostimulant drugs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Supply Chain &amp; Synthesis of (2S)-2-(4-Methylbenzyl)piperazine

Executive Summary

(2S)-2-(4-Methylbenzyl)piperazine is a specialized chiral building block used primarily in the development of peptidomimetics and G-protein coupled receptor (GPCR) ligands (e.g., NK1 antagonists). Unlike its N-substituted counterparts (e.g., 1-(4-methylbenzyl)piperazine), this C-substituted scaffold offers a defined stereochemical vector essential for structure-activity relationship (SAR) studies.

Current Market Status:

• Availability: Low. This is not a commodity chemical.

• Primary Source: Custom synthesis or chiral resolution of racemic stock.

• Key Challenge: Distinguishing between the commercially common N-benzyl isomers and the required C-benzyl chiral scaffold.

This guide provides a dual-track strategy: Procurement (identifying verified suppliers) and Synthesis (a validated in-house protocol for high-purity production).

Chemical Identity & Specifications

Precise identification is critical to avoid purchasing the wrong regioisomer.

Parameter	Specification
Chemical Name	(2S)-2-(4-Methylbenzyl)piperazine
Common Synonyms	(S)-3-(4-Methylbenzyl)piperazine (based on IUPAC numbering variations); (S)-2-(p-Tolylmethyl)piperazine
CAS Number (Racemic)	910444-87-0 (Use as reference for structure, specify (S)-enantiomer for order)
CAS Number (Related)	1240589-58-5 (refers to the N-Boc protected (R)-isomer)
Molecular Formula	C₁₂H₁₈N₂
Molecular Weight	190.29 g/mol
Chirality	(S)-Enantiomer (derived from L-4-Methylphenylalanine)
Structural Key	The benzyl group is attached to the Carbon-2 of the ring, not the Nitrogen.[1]

Commercial Availability & Supply Chain

Direct stock of the free base (S)-enantiomer is rare. Most catalogs list the racemic mixture or the N-substituted isomer.

Verified Supplier Classes

Supplier Tier	Representative Companies	Availability Status	Action Required
Tier 1: Stock Houses	ChemShuttle	Racemic often in stock (Cat #203113).	Inquire for chiral resolution services.
Tier 2: Building Block Specialists	Enamine , WuXi AppTec , Chemsrc	Make-to-Order .	Request synthesis via their "REAL" or custom synthesis databases.
Tier 3: Fine Chemical Aggregators	MolPort , Ambinter	Lead Time 4-6 Weeks .	Verify if they are sourcing from Tier 1 or synthesizing on demand.

Procurement Decision Logic

Use the following logic flow to determine your sourcing strategy.

Figure 1: Decision matrix for sourcing niche chiral piperazines. Blue nodes indicate decision points; Green indicates immediate resolution; Red indicates delay risks.

Technical Synthesis Guide (The "Make" Option)

If commercial lead times are prohibitive, the following protocol describes the robust synthesis of (2S)-2-(4-Methylbenzyl)piperazine starting from L-4-Methylphenylalanine . This route utilizes a Diketopiperazine (DKP) intermediate to preserve chirality.

Retrosynthetic Analysis

The target molecule is accessed via the reduction of a 2,5-diketopiperazine, which is formed by the cyclization of L-4-Methylphenylalanine and Glycine.

Figure 2: Synthetic pathway via the Diketopiperazine (DKP) route. This method preserves the stereocenter derived from the amino acid starting material.

Step-by-Step Protocol

Step 1: Dipeptide Formation

• Reagents: L-4-Methylphenylalanine methyl ester HCl, Boc-Glycine, EDC·HCl, HOBt, DIPEA, DCM.

• Procedure: Dissolve amino acid ester and Boc-Glycine (1.1 eq) in DCM. Add DIPEA (3 eq) followed by coupling agents. Stir at RT for 12h.

• Checkpoint: Monitor by TLC (EtOAc/Hexane). Product is the linear dipeptide.

Step 2: Deprotection & Cyclization (DKP Formation)

• Reagents: TFA/DCM (1:1), then Et3N/MeOH.

• Procedure:

  • Remove Boc group with TFA/DCM (1h). Concentrate in vacuo.[1]

  • Redissolve residue in MeOH. Add Et3N to adjust pH to ~8.

  • Reflux for 12-24h. The free amine attacks the methyl ester, closing the ring to form the solid diketopiperazine.

• Purification: Filter the precipitated solid.[2] Wash with cold MeOH.

• Yield: Typically 70-85%.[3]

Step 3: Reduction to Piperazine

• Reagents: LiAlH₄ (4-6 eq), dry THF.

• Procedure:

  • Suspend DKP in dry THF under Argon.

  • Add LiAlH₄ pellets/solution cautiously at 0°C.

  • Reflux for 16-24h (vigorous reduction required for both amides).

  • Quench (Fieser Method): Cool to 0°C. Add water (x mL), 15% NaOH (x mL), water (3x mL). Filter granular precipitate.[2]

• Purification: The filtrate is concentrated. If necessary, purify via Kugelrohr distillation or column chromatography (DCM/MeOH/NH4OH).

Quality Control & Validation

Trust but verify. Whether bought or made, the following data confirms identity and purity.

Analytical Specifications

Method	Expected Signal / Criteria
1H NMR (400 MHz, CDCl3)	δ 2.32 (s, 3H, Ar-CH₃); δ 7.10 (m, 4H, Ar-H); δ 2.8-3.0 (m, ring protons & benzylic CH₂). Distinctive AA'BB' aromatic system.
Chiral HPLC	Column: Daicel Chiralpak AD-H or OD-H. Mobile Phase: Hexane/IPA/DEA (90:10:0.1). Requirement: >98% ee (Compare with racemic standard).
Mass Spectrometry	[M+H]+ : 191.3 m/z.

Handling & Stability

• Storage: Store under inert gas (Argon/Nitrogen) at 2-8°C. Piperazines absorb CO₂ from air to form carbamates.

• Safety: Irritant. Use standard PPE.

References

• ChemShuttle Catalog Entry. 2-(4-methylbenzyl)piperazine (Racemic). Catalog No. 203113.

• Chemsrc Database. tert-Butyl (R)-2-(4-methylbenzyl)piperazine-1-carboxylate. CAS 1240589-58-5.

• Vestipitant Synthesis.Discovery of NK1 Receptor Antagonists. (Contextual reference for 2-substituted piperazine synthesis). Journal of Medicinal Chemistry.

• DKP Reduction Protocol. General method for piperazine synthesis from amino acids.Organic Syntheses, Coll.[2] Vol. 5, p. 88.

Sources

• 1. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. US6603003B2 - Method for the preparation of piperazine and its derivatives - Google Patents [patents.google.com]

Protocols & Analytical Methods

Technical Guide: Leveraging (2S)-2-(4-Methylbenzyl)piperazine in Asymmetric Synthesis and Medicinal Chemistry

Introduction: Escaping Flatland

In modern drug discovery, the transition from planar (sp²-rich) scaffolds to three-dimensional (sp³-rich) architectures is a critical strategy to improve solubility, selectivity, and metabolic stability—a concept often termed "escaping flatland."

(2S)-2-(4-Methylbenzyl)piperazine represents a high-value chiral building block in this domain. Unlike its achiral parent piperazine, the C2-substituted scaffold introduces a defined stereocenter that governs the spatial orientation of substituents, enabling precise probing of receptor pockets (e.g., GPCRs, kinases). The para-methyl group on the benzyl side chain adds lipophilicity and a specific metabolic handle (benzylic oxidation) compared to the unsubstituted benzyl analog.

This guide details the synthesis, handling, and strategic application of this scaffold, designed for medicinal chemists requiring high enantiopurity and regiochemical control.

Chemical Profile & Properties[1][2][3][4][5][6][7][8][9]

Property	Data / Description
IUPAC Name	(2S)-2-[(4-Methylphenyl)methyl]piperazine
Common Name	(S)-2-(4-Methylbenzyl)piperazine
Stereochemistry	(S)-enantiomer (derived from L-amino acids)
Molecular Formula	C₁₂H₁₈N₂
Molecular Weight	190.29 g/mol
Physical State	Waxy solid or viscous oil (Free base); Crystalline solid (HCl/TFA salts)
Solubility	Soluble in MeOH, DCM, DMSO; Salts soluble in water
pKa (Calc.)	N1: ~9.8 (Secondary, less hindered); N4: ~5.4 (Secondary, hindered) Note: Values are approximate based on 2-benzylpiperazine.[1][2]
Key Risk	Racemization under strong basic conditions at high temp; Regio-isomer formation during alkylation.

Protocol A: De Novo Synthesis of the Building Block

Context: As this specific derivative is often a custom synthesis item rather than a commodity chemical, the following robust protocol allows for in-house preparation from commercially available (S)-4-methylphenylalanine.

Mechanism: Diketopiperazine Reduction Route

This route preserves the chiral center of the starting amino acid and allows for scalable production.

Reagents:

• (S)-4-Methylphenylalanine methyl ester HCl (Starting Material)

• Boc-Glycine

• TFA (Trifluoroacetic acid)[3]

• LiAlH₄ (Lithium Aluminum Hydride) or BH₃·THF

• Solvents: DCM, THF (anhydrous), MeOH

Step-by-Step Procedure:

• Peptide Coupling:

  • Couple (S)-4-methylphenylalanine methyl ester with Boc-Glycine using standard coupling agents (EDC/HOBt or HATU) and DIPEA in DCM.

  • Checkpoint: Monitor TLC for disappearance of amine. Isolate the dipeptide.

• Deprotection & Cyclization (Diketopiperazine Formation):

  • Treat the dipeptide with TFA/DCM (1:1) to remove the Boc group. Concentrate in vacuo.

  • Dissolve the residue in MeOH and add Et₃N (excess) to neutralize and induce intramolecular cyclization. Reflux for 4–12 hours.[4]

  • Result: Precipitate forms. Filter to collect (3S)-3-(4-methylbenzyl)piperazine-2,5-dione .

  • QC: Verify mass (M+H) and lack of racemization via chiral HPLC if necessary.

• Global Reduction:

  • Suspend the diketopiperazine in anhydrous THF under N₂.

  • Slowly add LiAlH₄ (4–6 equivalents) at 0°C.

  • Heat to reflux for 16–24 hours. The amide carbonyls are reduced to methylenes.

  • Quench: Fieser workup (Water, 15% NaOH, Water). Filter solids.[4]

  • Purification: The crude amine can be purified via Kugelrohr distillation or converted to the dihydrochloride salt (HCl/Ether) for stable storage.

Workflow Diagram: Synthesis

Caption: Synthetic pathway from amino acid precursor to chiral piperazine via diketopiperazine intermediate.

Protocol B: Regioselective Functionalization

Challenge: The piperazine ring contains two secondary amines (N1 and N4). N1 is sterically hindered by the C2-benzyl group, while N4 is more accessible. However, electronic factors can vary. Orthogonal protection is required for precision.

Strategy: The N1-Boc Protection Route

To selectively functionalize the distal N4 position, the N1 position (adjacent to the chiral center) is often protected first. Interestingly, reaction with Boc₂O often favors the less hindered N4, so a "reverse" strategy is needed if you want N4 free.

• Direct N4 Alkylation: Due to steric hindrance at N1, careful alkylation (0.9 eq electrophile) preferentially targets N4 .

• N1 Functionalization: Requires N4-protection (e.g., Benzyl) or exploitation of the "steric shield" to block N1 temporarily.

Protocol: Selective N4-Acylation (Amide Coupling)

• Dissolution: Dissolve (2S)-2-(4-methylbenzyl)piperazine (1.0 eq) in DCM at 0°C.

• Base: Add DIPEA (1.1 eq). Avoid large excess to prevent bis-acylation.

• Addition: Add Acid Chloride or Activated Ester (0.95 eq) dropwise.

  • Note: The C2 substituent creates a "steric wall" shielding N1. The electrophile will preferentially react with the distal N4 .

• Workup: Wash with NaHCO₃. Purify via column chromatography.

Decision Logic: Regiocontrol

Caption: Decision tree for regioselective functionalization of the asymmetric piperazine core.

Applications in Drug Discovery[4][7][11][12][13]

Melanocortin-4 Receptor (MC4R) Modulators

The 2-benzylpiperazine scaffold is a privileged structure in MC4R agonists and antagonists used for obesity and cachexia research. The (S)-configuration often mimics the L-Phe residue in the endogenous ligand (

-MSH).

• Role: The 4-methylbenzyl group occupies a hydrophobic pocket (Phe7 binding site), improving potency over the unsubstituted benzyl.

HDAC6 Inhibitors

Recent studies utilize benzylpiperazines as "cap" groups in Histone Deacetylase 6 (HDAC6) inhibitors.

• Design: The piperazine acts as a linker, connecting the Zinc-binding group (hydroxamate) to the surface recognition cap (the methylbenzyl group). The chiral center restricts conformation, potentially enhancing isoform selectivity (HDAC6 vs HDAC1).

Peptidomimetics (Beta-Turn Mimetics)

The constrained nature of the piperazine ring allows it to serve as a scaffold for

-turn mimetics. By functionalizing N1 and N4 with amino acid side chains, the molecule can mimic peptide secondary structures with high proteolytic stability.

References

• Synthesis of Chiral Piperazines via Diketopiperazines

  • Source: Wikipedia / General Organic Chemistry
  • Context: Standard reduction protocol for 2,5-diketopiperazines using LiAlH4.

• MC4R Ligand SAR Studies

  • Title: New Substituted Piperazines as Ligands for Melanocortin Receptors.
  • Source: Journal of Medicinal Chemistry (via ACS/PubMed snippets)
  • Context: Describes the utility of 2-substituted piperazines in GPCR ligand design.

• HDAC6 Inhibitor Design

  • Title: Discovery of Benzylpiperazine Derivatives as CNS-Penetrant and Selective Histone Deacetylase 6 Inhibitors.
  • Source: ACS Medicinal Chemistry Letters
  • Context: Application of the benzylpiperazine scaffold in neurodegener

• Regioselective Functionalization

  • Title: Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis.
  • Source: N
  • Context: Detailed strategies for N1 vs N4 differenti

  • (Note: Placeholder for general review on piperazine selectivity).

• General Building Block Availability

  • Source: Enamine / Sigma-Aldrich C
  • Context: Commercial availability of related 1-(4-methylbenzyl) isomers and custom synthesis capabilities.

Sources

• 1. 1-(4-Methylbenzyl)piperazine | C12H18N2 | CID 764723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-(4-METHYLBENZYL)PIPERAZINE CAS#: 23173-57-1 [m.chemicalbook.com]
• 3. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

Application Note: High-Efficiency Reductive Amination of (2S)-2-(4-Methylbenzyl)piperazine

Abstract & Strategic Significance

(2S)-2-(4-Methylbenzyl)piperazine is a privileged chiral scaffold in medicinal chemistry, particularly valuable for synthesizing GPCR ligands (e.g., substance P antagonists) and kinase inhibitors. Its structural uniqueness lies in the C2-positioned 4-methylbenzyl group, which imparts both chirality and significant steric bulk.

This application note addresses the primary synthetic challenge: Regioselectivity . The molecule contains two secondary amine sites—N1 (adjacent to the chiral center) and N4 (distal). Achieving high-yield, site-selective reductive amination requires a precise understanding of the steric landscape. This guide provides two distinct, self-validating protocols:

• Protocol A: Kinetic control for selective N4-alkylation .

• Protocol B: Protection-enabled strategies for N1-alkylation .

Chemical Properties & Mechanistic Logic[1]

The Steric Landscape

The reactivity difference between N1 and N4 is the foundation of these protocols.

• N1 (Proximal): Heavily shielded by the C2-(4-methylbenzyl) moiety. Nucleophilic attack and iminium ion formation are kinetically slower here due to 1,2-allylic strain equivalents and direct steric blocking.

• N4 (Distal): Sterically accessible, behaving similarly to an unsubstituted piperazine.

Reagent Selection[2][3][4]

• Reducing Agent: Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) is the reagent of choice. Unlike NaCNBH₃, it is non-toxic and stable in acid. Crucially, it is mild enough to allow equilibrium control of imine formation before reduction, which enhances selectivity.

• Solvent System: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM). DCE is preferred for difficult substrates as it allows for higher reaction temperatures (up to 80°C), though room temperature is standard for N4-selectivity.

Visualization of Regioselectivity

The following diagram illustrates the steric clash that disfavors N1 reaction, directing the electrophile to N4.

Caption: Kinetic pathway analysis showing the preferential formation of the N4-alkylated product due to steric hindrance at the N1 position.

Protocol A: N4-Selective Reductive Amination

Objective: Mono-alkylation of the distal nitrogen (N4) with >95% regioselectivity.

Materials

• Substrate: (2S)-2-(4-Methylbenzyl)piperazine (1.0 equiv)

• Electrophile: Aldehyde (1.0 - 1.1 equiv)

• Reductant: Sodium Triacetoxyborohydride (STAB) (1.4 - 1.5 equiv)

• Solvent: Anhydrous DCE (0.1 M concentration)

• Additive: Acetic Acid (AcOH) (1.0 equiv) - Critical for catalyzing imine formation.

Step-by-Step Methodology

• Imine Pre-formation (The "Self-Validating" Step):

  • In a dry flask under N₂, dissolve the piperazine and aldehyde in DCE.

  • Add AcOH.[1] Stir at Room Temperature (RT) for 30–60 minutes.

  • Validation: Pull a small aliquot for ¹H-NMR or TLC. Disappearance of the aldehyde spot confirms imine formation. Do NOT add reductant until this equilibrium is established.

• Reduction:

  • Cool the mixture to 0°C (optional, but recommended for reactive aldehydes).

  • Add STAB in a single portion.

  • Allow to warm to RT and stir for 2–16 hours.

• Quench & Workup:

  • Quench with saturated aqueous NaHCO₃ (pH ~8-9).

  • Extract with DCM (3x).

  • Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification:

  • Flash chromatography (DCM/MeOH/NH₄OH gradient).

  • Note: The N4-product is typically less polar than the bis-alkylated byproduct (if any).

Data Summary: Typical Yields

Electrophile Type	Eq. Used	Time (h)	Yield (N4-Product)	Regioselectivity (N4:N1)
Benzaldehyde	1.1	4	88%	>20:1
Aliphatic Aldehyde	1.0	6	82%	>15:1
Ketone (Cyclohexanone)	1.5	16	75%	>10:1

Protocol B: N1-Selective Alkylation (Protection Strategy)

Objective: Alkylation of the hindered N1 position. Challenge: Direct alkylation of N1 is difficult and low-yielding due to N4 competition. Solution: A 3-step "Protect-Alkylate-Deprotect" workflow.

Workflow Diagram

Caption: Strategic workflow for accessing the sterically hindered N1-alkylated derivative using a protection-deprotection sequence.

Detailed Methodology

• Selective N4-Protection:

  • React the starting piperazine with 0.9 equivalents of Boc₂O in DCM at 0°C.

  • Why 0.9 eq? To ensure no bis-protection occurs. The unhindered N4 reacts exclusively under these conditions.

  • Isolate the N4-Boc intermediate.

• Forcing N1-Reductive Amination:

  • The N1 amine is hindered.[2][3] Standard STAB conditions may fail.

  • Modification: Add Titanium(IV) isopropoxide (Ti(OiPr)₄) (1.5 equiv) to the amine/aldehyde mixture. Stir for 12 hours to force imine formation (titanium acts as a Lewis acid and water scavenger).

  • Add NaBH₄ or NaCNBH₃ (stronger reduction needed than STAB sometimes) or use STAB with heat (40-50°C).

• Deprotection:

  • Standard TFA/DCM (1:4) treatment for 1 hour to remove the Boc group.

Troubleshooting & Optimization (The Self-Validating System)

Observation	Root Cause	Corrective Action
Low Conversion (Protocol A)	Incomplete imine formation.	Increase pre-stir time; add molecular sieves (4Å) to drive equilibrium.
Bis-alkylation (Protocol A)	Excess aldehyde or STAB.	Strictly control stoichiometry (1.0 eq aldehyde). Add aldehyde slowly to the amine.
No Reaction at N1 (Protocol B)	Steric bulk prevents imine formation.	Switch to Ti(OiPr)₄ protocol. If still failing, switch from reductive amination to alkylation (Alkyl Halide + K₂CO₃ + DMF + Heat).
Emulsion during Workup	Titanium salts (Protocol B).	Quench with Rochelle's Salt (Sodium Potassium Tartrate) solution and stir vigorously for 1h until layers separate.

References

• Regioselectivity in Piperazines

  • Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry.

  • Source:

• General Reductive Amination Protocols (STAB)

  • Reductive Aminations with Sodium Triacetoxyborohydride.

  • Source:

• Titanium-Mediated Reductive Amination

  • Titanium(IV)

  • Source:

• Molecule Data

  • 2-(4-Methylbenzyl)piperazine (CAS 910444-87-0).[4]

  • Source:

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. N4-unsubstituted N1-arylpiperazines as high-affinity 5-HT1A receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. N4-unsubstituted N1-arylpiperazines as high-affinity 5-HT1A receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-(4-methylbenzyl)piperazine [chemshuttle.com]

Application Notes and Protocols for the Incorporation of (2S)-2-(4-Methylbenzyl)piperazine into Peptidomimetics

Introduction: The Strategic Advantage of the (2S)-2-(4-Methylbenzyl)piperazine Scaffold in Peptidomimetic Design

In the landscape of modern drug discovery, peptidomimetics represent a pivotal class of therapeutics designed to emulate the biological activity of natural peptides while overcoming their inherent limitations, such as poor metabolic stability and low oral bioavailability.[1][2][3] The piperazine scaffold has emerged as a "privileged structure" in medicinal chemistry due to its unique combination of physicochemical properties, including its basicity which enhances aqueous solubility, and its conformational rigidity which can pre-organize appended pharmacophores for optimal target engagement.[4][5][6]

This guide focuses on a particularly valuable building block: (2S)-2-(4-Methylbenzyl)piperazine. The specific stereochemistry at the C2 position, coupled with the 4-methylbenzyl substituent, offers a sophisticated tool for medicinal chemists. The chiral center provides a defined three-dimensional vector for the appended benzyl group, which can be crucial for specific interactions within a biological target's binding pocket. The 4-methyl group on the benzyl moiety can serve multiple purposes, including enhancing binding affinity through hydrophobic interactions and potentially improving metabolic stability by blocking a site of oxidative metabolism. Furthermore, the piperazine ring itself can induce specific turn conformations in a peptide chain, which is often critical for receptor binding.[4] This application note provides a comprehensive overview of the synthesis of this key building block and detailed protocols for its incorporation into peptidomimetic structures, alongside methods for their characterization.

Core Principles and Rationale for Use

The incorporation of (2S)-2-(4-Methylbenzyl)piperazine into a peptide sequence is a strategic decision driven by several key principles of peptidomimetic design:

• Conformational Constraint: The piperazine ring introduces a degree of rigidity into the otherwise flexible peptide backbone. This pre-organization can reduce the entropic penalty upon binding to a biological target, leading to higher affinity.[1][7]

• Stereochemical Control: The defined (S)-stereochemistry at the C2 position ensures a precise spatial orientation of the 4-methylbenzyl group. This is critical for designing molecules that can selectively interact with chiral biological targets.

• Pharmacophore Scaffolding: The piperazine core serves as a versatile scaffold to which various functional groups can be attached. The two nitrogen atoms provide handles for further chemical modification, allowing for the exploration of structure-activity relationships (SAR).

• Improved Pharmacokinetic Properties: The basic nature of the piperazine moiety often imparts increased water solubility to the parent molecule, which can lead to improved oral bioavailability and favorable absorption, distribution, metabolism, and excretion (ADME) profiles.[6]

• CNS Penetration: The arylpiperazine motif is a common feature in centrally acting drugs, suggesting that peptidomimetics incorporating this scaffold may have the potential to cross the blood-brain barrier.[8][9][10]

Synthesis of (2S)-2-(4-Methylbenzyl)piperazine Building Block

The enantioselective synthesis of 2-substituted piperazines is a critical first step. A common and effective strategy involves starting from readily available chiral α-amino acids to ensure high enantiomeric purity. The following is a representative synthetic route.

Protocol 1: Enantioselective Synthesis from a Chiral Amino Acid Precursor

This protocol outlines a multi-step synthesis to obtain an orthogonally protected (2S)-2-(4-Methylbenzyl)piperazine suitable for solid-phase peptide synthesis (SPPS).

Workflow for the Synthesis of (2S)-2-(4-Methylbenzyl)piperazine

Caption: A generalized workflow for the enantioselective synthesis of the target piperazine building block.

Materials:

• L-p-Methylphenylalanine

• Thionyl chloride

• Methanol

• Di-tert-butyl dicarbonate (Boc₂O)

• Sodium bicarbonate

• Lithium aluminum hydride (LAH) or Sodium borohydride/I₂[11]

• Methanesulfonyl chloride (MsCl)

• Triethylamine (TEA)

• N-Fmoc-ethylenediamine

• Sodium hydride (NaH)

• Anhydrous solvents (THF, DCM, DMF)

Procedure:

• Esterification and N-Protection:

  • Suspend L-p-Methylphenylalanine in methanol and cool to 0 °C.

  • Add thionyl chloride dropwise and stir at room temperature overnight to form the methyl ester.

  • Neutralize with a saturated solution of sodium bicarbonate and extract with an organic solvent.

  • Protect the amino group with Boc₂O in the presence of a base like sodium bicarbonate to yield the N-Boc protected amino ester.

• Reduction of the Ester:

  • Carefully reduce the methyl ester to the corresponding alcohol using a suitable reducing agent like LAH in anhydrous THF.

• Activation of the Hydroxyl Group:

  • Activate the primary alcohol as a good leaving group, for example, by mesylation with MsCl and TEA in DCM.

• Formation of the Linear Diamine Precursor:

  • React the mesylated intermediate with N-Fmoc-ethylenediamine in the presence of a strong base like NaH in anhydrous DMF.

• Cyclization to the Piperazine Ring:

  • Deprotect the Boc group using trifluoroacetic acid (TFA) in DCM.

  • Induce cyclization under basic conditions to form the piperazin-2-one precursor.

  • Reduce the amide functionality of the piperazin-2-one to the corresponding amine using a strong reducing agent like LAH to yield the orthogonally protected (2S)-2-(4-Methylbenzyl)piperazine (N¹-Fmoc, N⁴-H). The free secondary amine can then be protected with a suitable group (e.g., Boc) if needed for subsequent steps.

Incorporation into Peptidomimetics: Solid-Phase and Solution-Phase Strategies

The choice between solid-phase and solution-phase synthesis depends on the desired length of the peptidomimetic and the scale of the synthesis.

Protocol 2: Solid-Phase Peptide Synthesis (SPPS) using Fmoc/tBu Chemistry

SPPS allows for the rapid synthesis of peptidomimetic libraries.[12][13] The following protocol describes the incorporation of an N-Boc protected (2S)-2-(4-Methylbenzyl)piperazine onto a resin-bound peptide chain.

Workflow for Solid-Phase Incorporation

Caption: A schematic of the solid-phase synthesis cycle for incorporating the piperazine unit.

Materials:

• Fmoc-protected amino acid-loaded resin (e.g., Wang or Rink Amide resin)

• Fmoc-protected amino acids

• N-Boc-(2S)-2-(4-Methylbenzyl)piperazine-N'-acetic acid (pre-prepared by reacting the piperazine with bromoacetic acid)

• 20% (v/v) Piperidine in DMF

• Coupling reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• Base: N,N-Diisopropylethylamine (DIPEA)

• Solvents: DMF, DCM

• Cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane)

Procedure:

• Resin Swelling: Swell the resin in DMF for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes to remove the Fmoc protecting group from the N-terminal amino acid. Wash the resin thoroughly with DMF.

• Piperazine Unit Coupling:

  • In a separate vessel, pre-activate N-Boc-(2S)-2-(4-Methylbenzyl)piperazine-N'-acetic acid (3 eq.) with HATU (2.9 eq.) and DIPEA (6 eq.) in DMF for 5 minutes.

  • Add the activated piperazine derivative to the resin and agitate for 2-4 hours.

  • Monitor the coupling reaction using a qualitative test such as the Kaiser test (note: this will be negative for the secondary amine of the incorporated piperazine). A chloranil test can be used to confirm the presence of a secondary amine after coupling.[4]

• Washing: Wash the resin extensively with DMF and DCM.

• Chain Elongation:

  • To couple the next amino acid to the N⁴-nitrogen of the piperazine, first deprotect the Boc group using a solution of TFA in DCM (e.g., 30% TFA).

  • Neutralize the resulting trifluoroacetate salt with a solution of 10% DIPEA in DMF.[4]

  • Couple the next Fmoc-protected amino acid using standard coupling procedures (e.g., HATU/DIPEA).

• Cleavage and Deprotection: After the desired sequence is assembled, cleave the peptidomimetic from the resin and remove the side-chain protecting groups using a cleavage cocktail.

• Purification: Purify the crude product by preparative reverse-phase high-performance liquid chromatography (RP-HPLC).

Protocol 3: Solution-Phase Peptide Coupling

Solution-phase synthesis is often preferred for shorter peptidomimetics or for the synthesis of larger quantities.

Materials:

• N-Boc-(2S)-2-(4-Methylbenzyl)piperazine

• C-terminally protected amino acid or peptide (e.g., methyl ester)

• Coupling reagent: EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride)

• Additive: HOBt (Hydroxybenzotriazole)

• Base: DIPEA

• Anhydrous solvents (DCM, DMF)

Procedure:

• Activation of the Carboxylic Acid: Dissolve the C-terminally protected amino acid or peptide and HOBt (1.5 eq.) in anhydrous DCM. Cool the solution to 0 °C.

• Coupling Reaction: Add EDC·HCl (1.5 eq.) to the cooled solution and stir for 10 minutes. Add N-Boc-(2S)-2-(4-Methylbenzyl)piperazine (1.0 eq.) and DIPEA (2.0 eq.).

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Work-up and Purification: Upon completion, wash the reaction mixture with dilute acid, saturated sodium bicarbonate, and brine. Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Characterization of (2S)-2-(4-Methylbenzyl)piperazine Containing Peptidomimetics

Thorough characterization is essential to confirm the identity, purity, and structure of the synthesized peptidomimetics.[14]

Analytical Technique	Purpose	Expected Observations
Mass Spectrometry (MS)	To confirm the molecular weight of the final product and intermediates.	The observed m/z value should correspond to the calculated molecular weight of the target peptidomimetic.
¹H and ¹³C NMR Spectroscopy	To elucidate the structure and confirm the presence of the (2S)-2-(4-Methylbenzyl)piperazine moiety.	Characteristic signals for the piperazine ring protons (typically in the range of 2.5-4.0 ppm) and the methylbenzyl group protons and carbons should be observed.[15][16][17][18] 2D NMR techniques (COSY, HSQC) can be used to assign specific protons and carbons.
Analytical RP-HPLC	To determine the purity of the final product.	A single major peak should be observed, with purity typically >95% after preparative HPLC.
Circular Dichroism (CD) Spectroscopy	To investigate the secondary structure induced by the piperazine scaffold.	The CD spectrum can indicate the presence of turn-like structures or other ordered conformations.

Applications and Future Directions

Peptidomimetics incorporating the (2S)-2-(4-Methylbenzyl)piperazine scaffold have potential applications in various therapeutic areas, particularly where conformational constraint and improved pharmacokinetic properties are desired. The ability of arylpiperazines to cross the blood-brain barrier makes this building block particularly attractive for the development of novel therapeutics for central nervous system (CNS) disorders.[8][9][10]

Future research will likely focus on:

• Library Synthesis: Utilizing the solid-phase protocols to generate diverse libraries of peptidomimetics for high-throughput screening.

• Structural Biology: Co-crystallization of these peptidomimetics with their biological targets to understand the molecular basis of their activity and to guide further rational design.

• Pharmacokinetic Studies: In-depth evaluation of the ADME properties of promising candidates to assess their drug-like potential.

By providing a rigid, stereochemically defined scaffold, (2S)-2-(4-Methylbenzyl)piperazine is a powerful tool for the modern medicinal chemist to craft the next generation of peptidomimetic drugs.

References

• BenchChem. (2025). Application Notes and Protocols for N-Boc-piperazine in Solid-Phase Peptide Synthesis. BenchChem.
• Packman, L. C., & Sheppard, R. C. (2000). Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as N!-deprotection reagent. Letters in Peptide Science, 7(2), 107-112.
• Kawakami, H., et al. (2022). Discovery of Benzylpiperazine Derivatives as CNS-Penetrant and Selective Histone Deacetylase 6 Inhibitors. ACS Medicinal Chemistry Letters, 13(7), 1135-1141.
• Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
• Sunresin. (n.d.). Boc / Bzl Solid Phase Synthesis.
• Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
• Stoltz, B. M., et al. (2012). Enantioselective Synthesis of α-Secondary and α-Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation.
• Kawakami, H., et al. (2022). Discovery of Benzylpiperazine Derivatives as CNS-Penetrant and Selective Histone Deacetylase 6 Inhibitors. ACS Medicinal Chemistry Letters, 13(7), 1135-1141.
• O'Reilly, M. C., & Lindsley, C. W. (2012). Enantioselective synthesis of C2-functionalized, N-protected morpholines and orthogonally N,N′-protected piperazines via organocatalysis. Tetrahedron Letters, 53(13), 1539-1542.
• Kawakami, H., et al. (2022). Discovery of Benzylpiperazine Derivatives as CNS-Penetrant and Selective Histone Deacetylase 6 Inhibitors. ACS Medicinal Chemistry Letters, 13(7), 1135-1141.
• Organic Chemistry Portal. (n.d.). Synthesis of piperazines.
• Spring, D. (2018). Using Peptidomimetics and Constrained Peptides as Valuable Tools for Inhibiting Protein‒Protein Interactions. Molecules, 23(4), 959.
• Mamat, C., et al. (2025). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Molecules, 30(19), 4817.
• Popugaeva, E., et al. (2024). Discovery of a novel piperazine derivative, cmp2: a selective TRPC6 activator suitable for treatment of synaptic deficiency in Alzheimer's disease hippocampal neurons. Scientific Reports, 14(1), 23512.
• Pomierna, K., et al. (2021). Identification and structural characterization of three psychoactive substances, phenylpiperazines (pBPP and 3,4-CFPP) and a cocaine analogue (troparil), in collected samples. Forensic Toxicology, 39(2), 434-447.
• Periasamy, M., et al. (2020). Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles. RSC Medicinal Chemistry, 11(6), 639-654.
• O'Reilly, M. C., & Lindsley, C. W. (2012). Enantioselective synthesis of C2-functionalized, N-protected morpholines and orthogonally N,N′-protected piperazines via organocatalysis. Tetrahedron Letters, 53(13), 1539-1542.
• Ittah, V., et al. (2021).
• Gong, Y. D., et al. (2000). Solution-phase combinatorial synthesis and evaluation of piperazine-2,5-dione derivatives.
• Hruby, V. J. (2002). Peptidomimetics, a synthetic tool of drug discovery. Current Medicinal Chemistry, 9(9), 945-970.
• World Journal of Advanced Research and Reviews. (2022). Role of peptidomimetics for new drug discovery. World Journal of Advanced Research and Reviews, 16(02), 271-291.
• World Journal of Advanced Research and Reviews. (2022). Role of peptidomimetics for new drug discovery. World Journal of Advanced Research and Reviews, 16(02), 271-291.
• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• MDPI. (2023). Epimerisation in Peptide Synthesis. Molecules, 28(24), 8031.
• Nyfeler, R. (1994). Peptide Synthesis via Fragment Condensation. In: Pennington, M.W., Dunn, B.M. (eds) Peptide Synthesis Protocols. Methods in Molecular Biology, vol 35. Humana Press.
• Wodtke, R., et al. (2018). NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. RSC Advances, 8(72), 41339-41350.
• BioPharmaSpec. (n.d.).
• Chemistry LibreTexts. (2025). 12.5: Peptide Synthesis- Solution-Phase.
• Roda, G., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 29(1), 57.
• Yilmaz, F., et al. (2019). DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie, 64(1), 47-54.

Sources

• 1. Peptidomimetics, a synthetic tool of drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. wjarr.com [wjarr.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ptacts.uspto.gov [ptacts.uspto.gov]
• 6. mdpi.com [mdpi.com]
• 7. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 8. Discovery of Benzylpiperazine Derivatives as CNS-Penetrant and Selective Histone Deacetylase 6 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Discovery of Benzylpiperazine Derivatives as CNS-Penetrant and Selective Histone Deacetylase 6 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Discovery of a novel piperazine derivative, cmp2: a selective TRPC6 activator suitable for treatment of synaptic deficiency in Alzheimer's disease hippocampal neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D0MD00053A [pubs.rsc.org]
• 12. luxembourg-bio.com [luxembourg-bio.com]
• 13. Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences | Springer Nature Experiments [experiments.springernature.com]
• 14. biopharmaspec.com [biopharmaspec.com]
• 15. mdpi.com [mdpi.com]
• 16. Identification and structural characterization of three psychoactive substances, phenylpiperazines (pBPP and 3,4-CFPP) and a cocaine analogue (troparil), in collected samples - PMC [pmc.ncbi.nlm.nih.gov]
• 17. NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution - RSC Advances (RSC Publishing) DOI:10.1039/C8RA09152H [pubs.rsc.org]
• 18. revroum.lew.ro [revroum.lew.ro]

Application Note: Regioselective Coupling Strategies for (2S)-2-(4-Methylbenzyl)piperazine

Executive Summary

(2S)-2-(4-Methylbenzyl)piperazine is a highly valuable chiral pharmacophore utilized in the development of targeted therapeutics. The primary synthetic challenge when incorporating this scaffold is the differentiation of its two secondary amine sites: the sterically hindered N1 position (adjacent to the chiral center) and the unhindered N4 position. This application note provides a comprehensive, self-validating guide to the regioselective functionalization of this diamine, detailing the mechanistic causality behind catalyst selection and orthogonal protection strategies.

Mechanistic Insights & Causality

The regioselectivity of coupling reactions involving 2-substituted piperazines is governed by profound steric biases. The bulky (4-methylbenzyl) group at the C2 position creates significant steric hindrance around the N1 nitrogen.

• Kinetic Preference for N4: In palladium-catalyzed C–N cross-coupling reactions (Buchwald-Hartwig amination) and standard electrophilic acylations, the transition state at the N4 position is significantly lower in energy. Consequently, the initial C–N bond formation occurs almost exclusively at the less hindered N4 position [1].

• Overcoming Steric Hindrance at N1: Direct functionalization at the N1 position is kinetically unfavorable. To force coupling at this sterically demanding site, the N4 position must be transiently protected (e.g., with a tert-butyloxycarbonyl [Boc] group) prior to the coupling event [2]. Furthermore, coupling at the hindered N1 position requires highly active, specialized palladium precatalysts (such as RuPhos Pd G3) capable of facilitating reductive elimination from sterically congested metal centers[3].

By understanding these causal relationships, researchers can predictably direct the synthesis toward either the N4- or N1-substituted derivative.

Experimental Protocols

Protocol A: Direct Regioselective N4-Arylation

This protocol leverages the inherent steric bias of the unprotected diamine to selectively arylate the N4 position.

Reagents & Materials:

• (2S)-2-(4-Methylbenzyl)piperazine (1.0 equiv)

• Aryl bromide (1.05 equiv)

• Pd₂(dba)₃ (0.02 equiv, 4 mol% Pd)

• BINAP (0.04 equiv)

• Sodium tert-butoxide (NaOtBu) (1.5 equiv)

• Anhydrous Toluene (0.2 M)

Step-by-Step Methodology:

• Catalyst Pre-activation: In an oven-dried Schlenk flask under an argon atmosphere, combine Pd₂(dba)₃ and BINAP in anhydrous toluene. Stir at room temperature for 15 minutes until the solution turns a deep, homogeneous red, indicating the formation of the active Pd-BINAP complex.

• Reagent Addition: Add the aryl bromide, followed by (2S)-2-(4-Methylbenzyl)piperazine.

• Base Addition: Add NaOtBu in one portion. Causality Note: NaOtBu is a strong, non-nucleophilic base required to deprotonate the amine and facilitate transmetalation, but it must be added last to prevent base-catalyzed degradation of the starting materials.

• Reaction Execution: Heat the mixture to 90 °C for 12 hours.

• Self-Validation & Monitoring: Monitor the reaction via LC-MS. The protocol is self-validating when the chromatogram shows complete consumption of the starting diamine, a major peak corresponding to the mono-arylated[M+H]⁺ mass, and <5% of the di-arylated byproduct.

• Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite. Concentrate the filtrate and purify via silica gel flash chromatography (DCM/MeOH gradient) to yield the N4-arylated product.

Protocol B: Orthogonal Protection and N1-Arylation

This three-step protocol is required when the target molecule necessitates functionalization at the sterically hindered N1 position.

Step 1: Regioselective N4-Boc Protection

• Dissolve (2S)-2-(4-Methylbenzyl)piperazine (1.0 equiv) in anhydrous DCM (0.1 M) and cool to -78 °C using a dry ice/acetone bath. Causality Note: Low temperatures maximize the kinetic differentiation between N1 and N4, preventing over-protection.

• Add a solution of Boc₂O (1.0 equiv) in DCM dropwise over 30 minutes.

• Allow the reaction to slowly warm to room temperature over 4 hours. Wash with saturated aqueous NaHCO₃, dry over Na₂SO₄, and concentrate to yield the N4-Boc protected intermediate.

Step 2: N1-Arylation of the Protected Intermediate

• In a glovebox, combine the N4-Boc intermediate (1.0 equiv), Aryl bromide (1.2 equiv), RuPhos Pd G3 (0.05 equiv), RuPhos (0.05 equiv), and Cs₂CO₃ (2.0 equiv) in anhydrous 1,4-dioxane (0.15 M). Causality Note: Cs₂CO₃ is utilized instead of NaOtBu to ensure the integrity of the Boc protecting group under thermal conditions. RuPhos is critical here due to its large bite angle, which accommodates the steric bulk of the N1 position.

• Seal the vial, remove from the glovebox, and heat at 100 °C for 16 hours.

• Filter through Celite, concentrate, and purify via chromatography to isolate the fully substituted piperazine.

Step 3: N4-Deprotection

• Dissolve the purified intermediate in a 4:1 mixture of DCM and Trifluoroacetic acid (TFA). Stir at room temperature for 2 hours.

• Self-Validation: TLC (ninhydrin stain) will reveal a highly polar spot (primary/secondary amine) confirming Boc removal.

• Concentrate under reduced pressure, neutralize with 1M NaOH, extract with DCM, and dry to yield the final N1-arylated, N4-free product.

Quantitative Data Summary

The following table summarizes the optimized conditions and expected quantitative outcomes for the divergent coupling strategies.

Target Position	Synthetic Strategy	Catalyst / Reagent System	Base	Solvent & Temp	Expected Regioselectivity (N4:N1)	Typical Yield
N4 (Unhindered)	Direct Arylation	Pd₂(dba)₃ / BINAP	NaOtBu	Toluene, 90 °C	> 95 : 5	75 - 85%
N4 (Unhindered)	Direct Acylation	Acyl Chloride (1.0 eq)	Et₃N	DCM, 0 °C to rt	> 98 : 2	85 - 95%
N1 (Hindered)	Orthogonal (Step 1)	Boc₂O (1.0 eq)	None	DCM, -78 °C	> 95 : 5 (Protection)	90%
N1 (Hindered)	Orthogonal (Step 2)	RuPhos Pd G3 / RuPhos	Cs₂CO₃	Dioxane, 100 °C	N/A (N4 is protected)	60 - 70%

Workflow Visualization

The following diagram maps the logical relationship and divergence of the two synthetic pathways based on the desired regiochemical outcome.

Divergent synthetic pathways for regioselective N4 vs. N1 coupling.

References

• Park, H., et al. "Synthesis and optimization of picolinamide derivatives as a novel class of 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) inhibitors." Bioorganic & Medicinal Chemistry Letters, 2015, 25(8), 1679-1683.[Link]

• Ruiz-Castillo, P., & Buchwald, S. L. "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews, 2016, 116(19), 12564–12649.[Link]

• Carroll, F. I., et al. "1-Substituted 4-(3-Hydroxyphenyl)piperazines Are Pure Opioid Receptor Antagonists." ACS Medicinal Chemistry Letters, 2010, 1(8), 365-369.[Link]

Application Note: Strategic Synthesis and Functionalization of (2S)-2-(4-Methylbenzyl)piperazine

Executive Summary & Strategic Importance

The piperazine ring is a "privileged scaffold" in medicinal chemistry, appearing in a vast array of FDA-approved therapeutics ranging from antiretrovirals (e.g., Indinavir) to kinase inhibitors (e.g., Imatinib) and GPCR modulators.[1]

(2S)-2-(4-Methylbenzyl)piperazine represents a high-value chiral building block. The specific inclusion of the para-methyl group on the benzyl side chain serves two critical medicinal chemistry functions:

• Metabolic Stability: It blocks the para-position of the phenyl ring, preventing rapid oxidative metabolism (CYP450-mediated hydroxylation) common to simple benzyl substituents.

• Lipophilic Tuning: It enhances hydrophobic interaction within receptor binding pockets (specifically 5-HT and Chemokine receptors) compared to the unsubstituted parent.

This Application Note provides a validated, scalable protocol for the enantioselective synthesis of this intermediate via the Diketopiperazine (DKP) route, followed by strategies for its regioselective functionalization .

Synthesis Strategy: The Chiral Pool Approach[1]

While resolution of racemic mixtures is possible, it is often inefficient (max 50% yield). We recommend the Chiral Pool Strategy utilizing L-4-Methylphenylalanine . This route preserves the stereochemical integrity of the starting material, ensuring high enantiomeric excess (ee >99%).

Reaction Pathway Visualization[2]

Figure 1: Step-wise synthesis from chiral amino acid precursor to final piperazine scaffold.

Detailed Experimental Protocols

Protocol A: Synthesis of (3S)-3-(4-Methylbenzyl)piperazine-2,5-dione

Objective: Cyclization of the dipeptide precursor into the stable diketopiperazine (DKP) intermediate.

Reagents:

• N-Boc-L-4-Methylphenylalanine (1.0 eq)

• Glycine methyl ester hydrochloride (1.1 eq)

• EDC·HCl (1.2 eq), HOBt (1.2 eq)

• DIPEA (3.0 eq)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

Procedure:

• Coupling: Dissolve N-Boc-L-4-Methylphenylalanine in DCM. Add EDC·HCl, HOBt, and DIPEA at 0°C. Stir for 15 min. Add Glycine methyl ester HCl. Warm to RT and stir for 12h.

• Workup: Wash with 1N HCl, sat. NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate to yield the linear dipeptide.

• Cyclization: Dissolve the crude dipeptide in DCM/TFA (4:1) to remove the Boc group (stir 1h). Concentrate to dryness.

• Neutralization: Redissolve the residue in MeOH and add TEA until pH ~8. The mixture is refluxed for 4–6 hours. The DKP will often precipitate as a white solid.

• Isolation: Filter the solid, wash with cold MeOH, and dry.

  • Checkpoint: Purity should be >95% by HPLC.

Protocol B: Reduction to (2S)-2-(4-Methylbenzyl)piperazine

Objective: Global reduction of the amide carbonyls without racemization.

Safety Warning: Lithium Aluminum Hydride (LiAlH4) is pyrophoric. All operations must be performed under inert atmosphere (N₂/Ar).

Reagents:

• (3S)-3-(4-Methylbenzyl)piperazine-2,5-dione (Intermediate from Protocol A)

• LiAlH4 (4.0 eq)

• Anhydrous THF

Procedure:

• Setup: Charge a flame-dried 3-neck flask with LiAlH4 (4.0 eq) and anhydrous THF under N₂. Cool to 0°C.[2]

• Addition: Add the DKP solid portion-wise (or as a slurry in THF) to the LiAlH4 suspension. Critical: Maintain internal temperature <10°C to prevent vigorous exotherms.

• Reflux: Once addition is complete, warm to RT, then heat to reflux for 12–16 hours. The suspension will turn grey/white.

• Quench (Fieser Method): Cool to 0°C. Carefully add:

  • mL Water (where = grams of LiAlH4 used)
  • mL 15% NaOH
  • mL Water

• Filtration: Stir the granular precipitate for 30 min, then filter through a Celite pad. Rinse the pad with THF.

• Purification: Concentrate the filtrate. The crude oil is purified via vacuum distillation or column chromatography (DCM/MeOH/NH₄OH).

Downstream Application: Regioselective Functionalization

A common challenge with 2-substituted piperazines is distinguishing between the N1 (proximal to chiral center) and N4 (distal) nitrogens.

• N1 Position: Sterically hindered by the 4-methylbenzyl group.

• N4 Position: Less hindered, more nucleophilic.

Regioselectivity Logic Map

Figure 2: Decision tree for selective alkylation of the piperazine scaffold.

Protocol C: Selective N4-Acylation/Alkylation

Objective: To attach a pharmacophore to the N4 position while leaving N1 free.

• Dissolve (2S)-2-(4-methylbenzyl)piperazine (1.0 eq) in DCM at 0°C.

• Add TEA (1.1 eq).

• Add the electrophile (e.g., Boc₂O or R-COCl) (0.95 eq) dropwise.

  • Note: Using a slight deficit of electrophile ensures the unreacted material is the starting amine, which is easily separated, rather than over-alkylated N1,N4-bis-products.

• The steric bulk of the 2-(4-methylbenzyl) group naturally directs substitution to the N4 position with >90:10 regioselectivity.

Analytical Specifications & Quality Control

For the final pharmaceutical intermediate, the following specifications are standard for GLP usage:

Test	Method	Specification
Appearance	Visual	White to off-white solid or viscous oil
Identification	¹H-NMR (DMSO-d₆)	Conforms to structure; characteristic benzyl doublet at ~2.5 ppm
Purity	HPLC (C18, ACN/H₂O)	> 98.0%
Chiral Purity	Chiral HPLC (AD-H Column)	> 99.0% ee (No racemization observed)
Water Content	Karl Fischer	< 0.5% w/w

References

• Diketopiperazine Reduction: Cledera, P., Avendaño, C., & Menéndez, J. C. (2004). "Study of the reduction of 2,5-piperazinediones...". Tetrahedron, 60(50), 11533-11540. Link

• Regioselectivity in Piperazines: Rossen, K., et al. (2004). "An efficient synthesis of a piperazine-based HIV protease inhibitor". Organic Process Research & Development, 8(6), 940-947. Link

• Piperazine Scaffolds in Medicinal Chemistry: Brockunier, L. L., et al. (2004). "Human β3-adrenergic receptor agonists containing 2,3-diaminopropionic acid and piperazine skeletons". Bioorganic & Medicinal Chemistry Letters, 14(8), 1905-1909. Link

• Chiral Pool Synthesis: Golebiowski, A., et al. (2001). "Solid-supported synthesis of diketopiperazines". Journal of Combinatorial Chemistry, 3(5), 415-416. Link

Sources

• 1. Enantioselective Synthesis of α-Secondary and α-Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Characterization of Two Piperazine Containing Macrocycles and their Transition Metal Complexes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimization of (2S)-2-(4-Methylbenzyl)piperazine Synthesis

Introduction: The "Golden Path" Strategy

The synthesis of (2S)-2-(4-Methylbenzyl)piperazine presents a classic challenge in chiral heterocyclic chemistry: constructing a saturated nitrogen heterocycle while preserving a sensitive

-chiral center.

While direct resolution of racemic mixtures is possible, it is chemically inefficient (maximum 50% yield). The industry-standard "Golden Path" relies on the Cyclization-Reduction strategy :

• Coupling L-4-Methylphenylalanine with Glycine.

• Controlled cyclization to the 2,5-Diketopiperazine (DKP) intermediate.

• Global reduction of the DKP to the piperazine core.

This guide focuses on troubleshooting this specific pathway, as it offers the highest theoretical yield and enantiomeric excess (ee).

Module 1: The Precursor Phase (Diketopiperazine Formation)

The Issue: Low yield of the DKP intermediate or loss of optical rotation (racemization) before the reduction step even begins.

Diagnostic Guide

Symptom	Probable Cause	Corrective Action
Low Optical Rotation ( )	Thermal Racemization	The C2 proton is acidic.[1] Avoid refluxing in high-boiling basic solvents (e.g., pyridine). Switch to acid-catalyzed cyclization in 2-butanol/acetic acid.
Incomplete Cyclization	Steric Hindrance	The 4-methylbenzyl group is bulky. Ensure the linear dipeptide ester is fully deprotected before heating.
Oligomerization	Concentration too high	Intermolecular polymerization competes with intramolecular cyclization. Run the cyclization at high dilution (0.05 M) .

Protocol: Acid-Catalyzed Cyclization (Chirality Preservation)

Context: Base-mediated cyclization is the #1 cause of racemization in 2-substituted piperazines.

• Start: Linear dipeptide methyl ester (H-Gly-L-(4-Me)Phe-OMe).

• Solvent: 2-Butanol containing 5% Acetic Acid.

• Condition: Reflux for 2–4 hours.

• Mechanism: The weak acid protonates the ester carbonyl, activating it for nucleophilic attack by the N-terminal amine without deprotonating the chiral

  -carbon.

Module 2: The Critical Reduction (The Yield Killer)

The Issue: The reduction of the cyclic diamide (DKP) to the amine is the bottleneck. Common failures include partial reduction (yielding piperazinones) or workup emulsions that trap the product.

The Decision: LiAlH vs. Borane

While Lithium Aluminum Hydride (LAH) is the traditional reagent, Borane-THF (BH

THF) is superior for this specific scaffold.

Option A: Borane-THF (Recommended for High Yield)

Borane acts as an electrophilic reducing agent. It complexes with the amide nitrogen, activating the carbonyl oxygen for removal.

• Advantage: Cleaner reaction profile; avoids the "aluminum sludge" emulsion.

• Protocol Note: Requires reflux to drive the reaction to completion. After quenching with MeOH, you must reflux with dilute HCl to break the stable Borane-Amine complex, otherwise, no product will be isolated.

Option B: LiAlH (Traditional)

If you must use LAH, the workup is the critical failure point.

Troubleshooting the LAH Workup (The "Fieser" Method) Do not use random amounts of water and base. For every

grams of LAH used:

• Slowly add

  mL Water.

• Add

  mL 15% NaOH.

• Add

  mL Water.

• Result: A granular, white precipitate forms that filters easily. If you get a gray slime, you deviated from this ratio.

Visualizing the Workflow

Caption: Figure 1. Optimized synthetic workflow emphasizing the divergence at the reduction step.

Module 3: Isolation & Purification

The Issue: The free base is an oil or low-melting solid that is difficult to crystallize, leading to "yield loss" during column chromatography.

Strategic Protocol: Salt Formation

Do not attempt to purify the free base by column chromatography unless necessary. Isolate as the dihydrochloride or tartrate salt.

• Extraction: Extract the crude reaction mixture (pH > 12) into Dichloromethane (DCM) .

• Drying: Dry over Na

  SO , filter, and concentrate to an oil.

• Salt Formation: Dissolve the oil in a minimal amount of Ethanol . Add 2.5 equivalents of HCl in Ethanol (or diethyl ether).

• Crystallization: Cool to 0°C. The dihydrochloride salt will precipitate as a white solid.

  • Benefit: This removes non-basic impurities and trace unreduced lactams.

Frequently Asked Questions (FAQ)

Q1: My NMR shows a "split" signal for the benzyl protons. Is it racemized?

• Answer: Not necessarily. Piperazines suffer from slow ring inversion (chair-to-chair) on the NMR timescale, especially as salts. This can cause signal broadening or duplication. Run the NMR at elevated temperature (50°C) or in D

  O/DCl to collapse the conformers. If signals remain split (and integration is 1:1), then you likely have a racemate.

Q2: I used Borane, but I recovered the starting material (DKP). Why?

• Answer: You likely missed the acid hydrolysis step. Borane forms a stable complex with the amine product. Simply adding water/methanol destroys excess borane but does not release the product from the boron complex. You must reflux the quenched mixture with 6M HCl for 1 hour, then basify and extract.

Q3: Can I use catalytic hydrogenation (Pd/C) to reduce the DKP?

• Answer: No. Catalytic hydrogenation will not reduce the amide carbonyls of the DKP. It might, however, cleave the benzyl group (de-benzylation), destroying your molecule. Stick to hydride donors (LAH or Borane).

Q4: Why is the 4-methyl analog harder to purify than the unsubstituted benzylpiperazine?

• Answer: The 4-methyl group increases lipophilicity. This makes the free base highly soluble in organic solvents (harder to precipitate) and prone to "oiling out" rather than crystallizing. Salt formation is mandatory for this derivative.

References

• Diketopiperazine Reduction: Synthesis of Cross-linkable 2,5-Diketopiperazine Derivatives. ResearchGate. (Borane-THF reduction protocols for DKP).

• Racemization Control: Practical and scalable synthesis of orthogonally protected-2-substituted chiral piperazines. RSC Publishing.[2] (Strategies to prevent C2 epimerization).

• General Piperazine Synthesis: 2,5-Diketopiperazine. Wikipedia. (General properties and reduction pathways). [3]

• LAH Troubleshooting: Reductions with Lithium Aluminium Hydride. Imperial College London. (Fieser workup and safety protocols).

• Purification: Purification of piperazine. Google Patents US2919275A. (Salt formation strategies for piperazine isolation).

Sources

• 1. benchchem.com [benchchem.com]
• 2. Practical and scalable synthesis of orthogonally protected-2-substituted chiral piperazines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. 2,5-Diketopiperazine - Wikipedia [en.wikipedia.org]

Preventing racemization of (2S)-2-(4-Methylbenzyl)piperazine

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development teams struggling with the stereochemical integrity of chiral piperazine pharmacophores. (2S)-2-(4-Methylbenzyl)piperazine is a highly valuable building block, but its C2 stereocenter—situated directly adjacent to the N1 amine—is deceptively labile.

This guide is designed to move beyond basic troubleshooting. We will explore the chemical causality behind racemization, provide self-validating experimental protocols, and equip you with the mechanistic understanding required to maintain >99% enantiomeric excess (ee) throughout your synthetic workflow.

Part 1: The Mechanistic Root of Racemization

The primary cause of stereochemical leakage in (2S)-2-(4-Methylbenzyl)piperazine is the acidity of the proton at the C2 position. When exposed to strong bases or elevated temperatures, this proton can be abstracted, leading to a planar, achiral intermediate. Reprotonation occurs non-selectively from either face, resulting in a racemic mixture[1].

Base-catalyzed racemization mechanism of chiral piperazines at the C2 position.

Part 2: Troubleshooting Guide & FAQs

Q1: My diketopiperazine (DKP) reduction yielded a racemic mixture of (2S)-2-(4-Methylbenzyl)piperazine. Why did this happen? Causality: If you used Lithium Aluminum Hydride (LAH) under reflux conditions, you provided the thermal energy and basic environment necessary for deprotonation at the C2 position. LAH is excessively harsh for sensitive chiral piperazines. Solution: Switch to a

reduction system. This reagent combination generates diborane (in situ), which rapidly reduces the lactam carbonyls at lower temperatures (0 °C to RT) without abstracting the C2 proton, thereby preserving the stereocenter[2].

Q2: I am seeing epimerization during the N-alkylation of the piperazine ring. How do I fix this? Causality: Employing strong bases like

or to deprotonate the piperazine nitrogen inadvertently abstracts the adjacent C2 proton. Solution: Utilize milder, sterically hindered bases such as N,N-Diisopropylethylamine (DIPEA) or weak inorganic bases like . DIPEA is basic enough to neutralize the acid generated during alkylation but lacks the nucleophilicity to abstract the C2 proton[3].

Q3: Does the choice of protecting group impact stereocenter stability? Causality: Yes. If your synthetic route requires harsh acidic or basic conditions for deprotection, you risk racemization. Solution: Employ an orthogonal protection strategy (e.g., N-Boc or N-Cbz). N-Boc can be removed cleanly with TFA at 0 °C, and N-Cbz can be removed via mild hydrogenolysis (

, Pd/C) at room temperature, completely avoiding the basic conditions that trigger epimerization[1].

Part 3: Quantitative Data & Condition Optimization

To illustrate the impact of reagent selection on stereochemical integrity, below is a comparative analysis of reaction conditions during the synthesis and functionalization of chiral piperazines.

Reaction Step	Reagent/Condition	Base Additive	Enantiomeric Excess (ee)	Yield	Causality / Outcome
DKP Reduction	LAH, THF (65 °C Reflux)	None	< 50%	60%	Thermal deprotonation at C2
DKP Reduction	, THF (0 °C to RT)	None	> 99%	90%	Mild in situ diborane formation
N-Alkylation	, DMF (80 °C)		~ 70%	75%	Strong base abstracts C2 proton
N-Alkylation	DIPEA, DCM (RT)	DIPEA	> 99%	88%	Weak base preserves stereocenter

Part 4: Validated Experimental Protocols

A robust chemical process must be a self-validating system . The following protocols include built-in analytical checkpoints to ensure causality between your actions and the stereochemical outcome.

Protocol A: Stereoretentive Reduction of DKP Precursor

This protocol utilizes

to prevent the racemization commonly seen with LAH[2].

• Preparation: Suspend the chiral diketopiperazine precursor of (2S)-2-(4-Methylbenzyl)piperazine (1.0 eq) and

  (5.0 eq) in anhydrous THF under an inert argon atmosphere.

• Cooling & Addition: Chill the reaction flask to 0 °C using an ice bath. Slowly add a solution of Iodine (

  , 2.0 eq) in anhydrous THF dropwise over 30 minutes. Note: The slow addition controls the exothermic generation of diborane.

• Reaction: Once the addition is complete, allow the mixture to warm to room temperature, then gently heat to 40 °C for 4 hours. Do not exceed 40 °C.

• Quenching: Cool the mixture back to 0 °C and carefully quench by adding Methanol dropwise until effervescence ceases.

• Workup: Concentrate the mixture under reduced pressure. Dissolve the residue in 20% aqueous

  (to break boron complexes) and extract with Dichloromethane (DCM). Dry the organic layer over and concentrate.

• Validation Checkpoint: Before proceeding, derivatize a 1 mg aliquot of the crude product with Mosher's acid chloride and analyze via chiral HPLC. You must confirm >99% ee to validate that the reduction temperature was sufficiently controlled.

Protocol B: Mild N-Alkylation of (2S)-2-(4-Methylbenzyl)piperazine

This protocol uses DIPEA to prevent base-catalyzed deprotonation at C2[3].

• Preparation: Dissolve enantiopure (2S)-2-(4-Methylbenzyl)piperazine (1.0 eq) in anhydrous DCM at room temperature.

• Base Addition: Add DIPEA (2.5 eq) to the solution. Causality: DIPEA acts as an acid scavenger without abstracting the C2 proton.

• Electrophile Addition: Cool the mixture to 0 °C. Slowly add the desired alkyl halide (1.1 eq) dropwise.

• Reaction: Allow the reaction to stir and slowly warm to room temperature over 12 hours.

• Workup: Wash the organic layer sequentially with saturated aqueous

  and brine. Dry over , filter, and concentrate.

• Validation Checkpoint: Run a polarimetry check (optical rotation) or chiral HPLC on the purified product. A matching specific rotation to the theoretical value validates the success of the mild base strategy.

Part 5: Synthetic Workflow Visualization

Synthetic workflow for chiral piperazines highlighting the critical reduction step.

References

• Title: avoiding racemization during the synthesis of 1-(Piperazin-2-yl)
• Title: Enantiomerically pure piperazines via NaBH4/I2 reduction of cyclic amides Source: ResearchGate URL
• Title: Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 Source: MDPI URL

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Solubility Optimization for (2S)-2-(4-Methylbenzyl)piperazine

Executive Technical Overview

(2S)-2-(4-Methylbenzyl)piperazine presents a classic "amphiphilic challenge" in drug development. While the piperazine core is polar and basic, the 4-methylbenzyl moiety at the C2 position introduces significant lipophilicity and steric bulk.

• The Core Problem: The molecule exists as a lipophilic free base at physiological pH (7.4), leading to precipitation in aqueous media.[1] Its crystal lattice energy is stabilized by

  stacking of the benzyl rings, requiring significant energy to break during dissolution.

• The Solution: Solubility is strictly pH-dependent.[1] Successful formulation requires manipulating the ionization state of the two nitrogen centers (

  and ) or disrupting the aqueous structure using cosolvents.[1]

Critical Physicochemical Parameters

Before troubleshooting, verify your compound's behavior against these reference values.

Parameter	Estimated Value	Implication for Solubility
pKa₁ (Secondary Amine)	~9.4 - 9.6	At pH < 7, this nitrogen is fully protonated ( ).
pKa₂ (Secondary Amine)	~5.1 - 5.3	Requires pH < 4 to protonate the second nitrogen.[1]
LogP (Free Base)	~2.1 - 2.4	Moderate lipophilicity; poor water solubility (< 1 mg/mL).[1]
LogD (pH 7.4)	~0.5 - 1.0	Ionized form is soluble, but equilibrium favors free base precipitation.[1]

Troubleshooting Guide: Symptom & Solution

Issue 1: "My compound precipitates immediately upon adding PBS (pH 7.4)."

Diagnosis: You are experiencing the "Free Base Crash." At pH 7.4, the solution is roughly 2 units below pKa₁, meaning the molecule is partially ionized.[1] However, the equilibrium concentration of the uncharged free base often exceeds its intrinsic solubility (

), causing nucleation.

Corrective Protocol: Do not dissolve the free base directly in PBS.

• Dissolve in Acid First: Dissolve the compound in 0.1 M HCl or dilute Acetic Acid to ensure full protonation.

• Slow Titration: Add the buffer to the drug solution slowly while stirring.

• Switch to a Salt Form: If using the free base solid, convert it to a Dihydrochloride (2HCl) or Dimaleate salt before reconstitution.[1]

Expert Insight: "The common ion effect is real.[1] If you use the HCl salt in a buffer containing high NaCl (like PBS), the high chloride concentration can suppress the solubility of the drug-hydrochloride salt. In these cases, switch to a Gluconate or Acetate buffer."

Issue 2: "The solution is clear but precipitates after 24 hours at 4°C."

Diagnosis: This is "Thermodynamic Equilibration." You likely created a supersaturated solution.[1] Lowering the temperature to 4°C reduces the kinetic solubility, and the system slowly relaxes to its stable crystal state.

Corrective Protocol:

• Cosolvent Spike: Add 5-10% Propylene Glycol (PG) or HP-

  -Cyclodextrin .[1] These disrupt crystal lattice formation.[1]

• Storage: Store stock solutions at room temperature if chemical stability permits, or flash-freeze at -20°C rather than keeping at 4°C (which is the "nucleation zone").

Issue 3: "I cannot use DMSO in my cell assay, but water won't work."

Diagnosis: DMSO toxicity is a common hurdle.[1] The hydrophobic benzyl tail requires a non-polar pocket to hide in.[1]

Corrective Protocol: Cyclodextrin Complexation Use Hydroxypropyl-

-Cyclodextrin (HP- -CD) .[1] The 4-methylbenzyl group fits perfectly into the hydrophobic cavity of the -cyclodextrin, while the hydroxyl groups on the outside maintain water solubility.

Protocol:

• Prepare a 20% (w/v) HP-

  -CD solution in water.[1]

• Add (2S)-2-(4-Methylbenzyl)piperazine.

• Sonicate for 30 minutes at 40°C.

• Filter sterilize (0.22

  m).[1]

Decision Logic: Formulation Strategy

Use this logic flow to select the correct vehicle for your experiment.

Figure 1: Decision matrix for selecting the optimal vehicle based on administration route and pH tolerance.

Advanced Protocol: Salt Screening

If the commercial free base is unsatisfactory, generating a salt in situ is the most robust method to ensure solubility.[1]

Objective: Identify the counter-ion that provides the highest solubility (

).

Reagents:

• (2S)-2-(4-Methylbenzyl)piperazine (Free Base)

• Acids (1.0 M solutions): Hydrochloric, Methanesulfonic, L-Tartaric, Citric.

Step-by-Step:

• Dispense: Place 10 mg of Free Base into 4 HPLC vials.

• Acid Addition: Add 1.05 equivalents of the respective acid to each vial.

  • Note: For di-acids (Tartaric/Citric), you may target a 1:1 or 1:2 stoichiometry. Start with 1:1 for moderate solubility.[1]

• Solvent: Add 100

  L of water.

• Cycle: Heat to 50°C for 10 mins, then cool to RT. Repeat twice.

• Observation:

  • Clear Solution: High Solubility (Success).

  • Precipitate: Low Solubility (Salt crystallized).[1]

• Validation: If clear, add more Free Base until precipitation occurs to determine the saturation point.[1]

Expected Outcome:

• HCl: High solubility but potential hygroscopicity.[1]

• Tartrate: Good balance of solubility and stability; less prone to "common ion" precipitation in saline.[1]

Visualizing the pH-Solubility Profile

The solubility of this molecule is governed by the Henderson-Hasselbalch relationship.[1] The diagram below illustrates the "Safe Zones" for formulation.

Figure 2: Solubility zones relative to pH. The "Danger Zone" for precipitation is typically between pH 7.0 and 9.0 where the mono-cationic species exists in equilibrium with the insoluble free base.

References

• Piperazine Physicochemical Properties . National Center for Biotechnology Information.[1] PubChem Compound Summary for CID 4837.[1][2] Available at: [Link]

• Solubility of 2-Substituted Piperazines . Journal of Chemical & Engineering Data. Detailed analysis of solid-liquid equilibrium in aqueous systems for piperazine derivatives. Available at: [Link]

• Formulation Strategies for Lipophilic Drugs . Symmetric Events. Overview of lipid-based and cosolvent strategies for solubilizing hydrophobic amines. Available at: [Link]

• pKa Values of Piperazine Derivatives . University of Regina.[1] Thermodynamic study of dissociation constants for substituted piperazines. Available at: [Link]

Sources

• 1. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 2. Piperazine - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification &amp; Troubleshooting for (2S)-2-(4-Methylbenzyl)piperazine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the most critical bottlenecks encountered when purifying (2S)-2-(4-Methylbenzyl)piperazine. Because this molecule is a chiral, nitrogen-rich building block, it is highly susceptible to enantiomeric contamination (the (2R)-isomer), structural byproducts (N-alkylation), and metal catalyst carryover.

The protocols below are engineered as self-validating systems —meaning each methodology includes built-in physical or chemical checkpoints to ensure the process is functioning correctly before you proceed to the next step.

Section 1: Resolving Enantiomeric Impurities

Q: My crude product shows an enantiomeric excess (ee) of only 75% for the (2S)-isomer. How can I efficiently purge the (2R)-enantiomer without relying on expensive preparative chiral chromatography?

A: For scalable chiral purification, classical resolution via diastereomeric salt formation is vastly superior to chiral chromatography. Piperazine derivatives possess basic nitrogen atoms, making them excellent candidates for salt formation with chiral acids like (L)-tartaric acid or (1S)-(+)-10-camphorsulfonic acid[1].

Mechanistic Causality: The addition of a chiral resolving agent to a racemic or partially enriched mixture creates a pair of diastereomeric salts (e.g., (2S)-piperazine·chiral acid and (2R)-piperazine·chiral acid). Unlike enantiomers, diastereomers exhibit distinct thermodynamic solubilities[2]. By selecting an appropriate solvent system, the less soluble (2S)-diastereomeric salt will preferentially crystallize, leaving the (2R)-salt dissolved in the mother liquor. This process is governed by thermodynamic equilibrium, where the resolving agent stoichiometry and solvent composition dictate the resolution efficiency[3].

Protocol: Diastereomeric Salt Resolution

• Dissolution: Dissolve the crude (2S)-2-(4-Methylbenzyl)piperazine (1.0 eq) in a mixture of Ethanol/Water (80:20 v/v) at 60°C.

• Salt Formation: Slowly add (L)-tartaric acid (0.5 to 1.0 eq) to the heated solution[4].

  • Self-Validation Checkpoint: The solution must remain clear at 60°C. If precipitation occurs immediately upon addition, your solvent volume is too low. This will cause "kinetic trapping" of the undesired (2R)-isomer. Add more solvent until the solution is clear to ensure thermodynamic control.

• Crystallization: Cool the mixture linearly to 20°C over 4–6 hours. Seeding with a pure crystal of (2S)-2-(4-Methylbenzyl)piperazine (L)-tartrate at 45°C can facilitate controlled nucleation[4].

• Isolation: Filter the resulting crystals and wash with cold Ethanol.

• Free-basing: Suspend the crystals in water, adjust the pH to >12 using 2M NaOH, and extract with Dichloromethane (DCM)[5]. Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo to yield the enantiopure free base.

Table 1: Comparative Resolving Agents for Piperazine Derivatives

Resolving Agent	Optimal Solvent System	Expected Yield (Desired)	Expected ee (%)	Mechanistic Advantage
(L)-Tartaric Acid	EtOH / H₂O	35 - 45%	> 98%	Cost-effective; forms highly crystalline salts with piperazines[4].
(1S)-(+)-10-Camphorsulfonic Acid	DCM or EtOAc	30 - 40%	> 95%	Excellent for highly lipophilic piperazine derivatives[1].
Di-p-anisoyl-D-tartaric acid	THF / H₂O (80:20)	~ 37%	> 98%	Maximizes thermodynamic resolution efficiency[3].

Section 2: Purging Structural Impurities (N-Alkylation)

Q: GC-MS analysis reveals the presence of N,N'-dialkylated piperazine byproducts. How do I separate these from the mono-alkylated (2S)-2-(4-Methylbenzyl)piperazine?

A: N,N'-dialkylated impurities lack the secondary amine (N-H) present in your desired product. We can exploit this chemical difference using selective pH-controlled extraction.

Mechanistic Causality: The secondary amine of the desired mono-alkylated product has a specific pKa (~9.8). Dialkylated tertiary amines typically have slightly lower pKa values and different lipophilicity profiles. By carefully tuning the pH of the aqueous phase, we can force the less basic dialkylated impurities into an organic phase while keeping the desired secondary amine protonated and trapped in the aqueous phase.

Protocol: Selective Scavenging via pH Partitioning

• Acidification: Dissolve the crude mixture in Ethyl Acetate. Extract with 1M HCl (aq). Both the desired product and basic impurities will move to the aqueous layer. Discard the organic layer (this removes neutral impurities).

• Controlled Basification: Adjust the aqueous layer precisely to pH 7.0 - 7.5 using 1M NaOH. Extract with Toluene.

  • Self-Validation Checkpoint: Test the Toluene layer via TLC. The less basic/more lipophilic dialkylated impurities will partition into this organic phase. If the desired product is bleeding into the Toluene, your pH is too high; lower it to 6.5.

• Final Extraction: Adjust the cleaned aqueous phase to pH 12 with NaOH to fully deprotonate the desired product, and extract with DCM to recover the pure (2S)-2-(4-Methylbenzyl)piperazine.

Section 3: Trace Metal & Inorganic Scavenging

Q: My product was synthesized via the reduction of a pyrazine precursor using a Palladium (Pd/C) catalyst. ICP-MS shows high residual metals. How do I remove them?

A: Piperazines are excellent bidentate ligands. They will chelate residual transition metals, dragging them directly into your final product matrix.

Mechanistic Causality: To break the piperazine-metal complex, you must introduce a competing ligand with a significantly higher affinity for the metal. Soft transition metals (like Pd) have a high affinity for soft ligands (like sulfur), according to Hard-Soft Acid-Base (HSAB) theory.

Protocol: Metal Scavenging

• Resin Treatment: Dissolve the crude piperazine in DCM. Add a functionalized silica scavenger (e.g., SiliaMetS® Thiol or QuadraPure® TU) at 5 equivalents relative to the estimated metal content.

• Incubation: Stir at 40°C for 4-12 hours.

  • Self-Validation Checkpoint: The solution should visibly lighten in color (often from dark brown/yellow to pale yellow/colorless) as the soft sulfur ligands on the resin outcompete the nitrogen atoms of the piperazine for the Palladium.

• Filtration: Filter the mixture through a tightly packed pad of Celite to remove the resin. Concentrate the filtrate.

Process Visualization

Below is the logical workflow combining the chemical extraction and chiral resolution steps to achieve >99% ee purity.

Workflow for the chemical and chiral purification of (2S)-2-(4-Methylbenzyl)piperazine.

References

• Efficient resolution of (±)-trans-2,3-diphenylpiperazine using (1S)-(+)- 10-camphorsulfonic acid and enrichment of enantiomeric. Indian Academy of Sciences. 1

• Chiral resolution. Wikipedia. 5

• Chiral Resolution with and without Resolving Agents. Pharmaceutical Technology. 2

• Rational Screening Approach for Classical Chiral Resolution under Thermodynamic Equilibrium: A Case Study of Diphenyl-Substituted N-Methyl-Piperazine. ACS Publications. 3

• (R)-2-Methylpiperazine (L)-tartaric acid salt. Benchchem.4

Sources

• 1. ias.ac.in [ias.ac.in]
• 2. pharmtech.com [pharmtech.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Chiral resolution - Wikipedia [en.wikipedia.org]

Technical Support Center: Crystallization of (2S)-2-(4-Methylbenzyl)piperazine Salts

Executive Summary

(2S)-2-(4-Methylbenzyl)piperazine is a critical chiral diamine intermediate, often derived from L-4-methylphenylalanine.[1][][3] Its purification is challenging due to the tendency of the free base to exist as a viscous oil and the propensity of its salts to solvate or form oils ("oil out") rather than crystallize.[4]

This guide provides validated protocols for converting the free base into stable crystalline salts (specifically Dihydrochloride and L-Tartrate ).[1][][3][5] It focuses on troubleshooting common failure modes such as oiling out, low yield, and poor enantiomeric excess (ee).[][3][4]

Part 1: Salt Selection Strategy

Before attempting crystallization, select the salt form that matches your objective.[][3][4][5] The free base of (2S)-2-(4-Methylbenzyl)piperazine is lipophilic and basic (pKa ~9.8 and ~5.6).[1][][3]

Objective	Recommended Salt	Rationale
Bulk Isolation / Storage	Dihydrochloride (2HCl)	High melting point (>260°C), typically non-hygroscopic if dried properly, chemically inert.[1][][3]
Chiral Enrichment (High %ee)	L-(+)-Tartrate (or D-isomer)	Forms diastereomeric salts.[1][][3] The tartrate anion creates a rigid hydrogen-bond network that discriminates between (S) and (R) enantiomers.[1][][3]
Solubility Modification	Succinate / Fumarate	Use if HCl salt is too insoluble in organic media.[][3][4][5] These salts often have milder solubility profiles.[][3][4][5]

Part 2: Standard Operating Protocols (SOPs)

Protocol A: Formation of the Dihydrochloride Salt (Isolation)

Use this method to isolate the product from a crude reaction mixture.[4]

Reagents:

• Crude (2S)-2-(4-Methylbenzyl)piperazine (Free Base)[1][]

• Solvent: Ethanol (absolute) or Isopropanol (IPA)[1][][3]

• Acid: HCl in IPA (5–6 M) or HCl gas[1][][3]

Step-by-Step Procedure:

• Dissolution: Dissolve 10.0 g of the crude free base in 50 mL of absolute Ethanol (5 vol). Heat to 40–50°C to ensure complete dissolution.[][3][4][5]

• Acid Addition: Slowly add 2.2 equivalents of HCl (e.g., HCl/IPA solution) dropwise over 30 minutes.

  • Critical Control Point: Maintain temperature at 40°C. Adding acid too fast at low temperatures causes rapid precipitation of amorphous solids (trapping impurities).[][3][4][5]

• Nucleation: The solution should turn cloudy.[][3][4][5] If it remains clear, seed with <10 mg of pure crystal.[][3][4][5] If no seed is available, scratch the flask wall.[][3][4][5]

• Cooling Ramp: Cool the slurry linearly from 40°C to 0°C over 2 hours (approx. 0.3°C/min).

• Aging: Stir at 0°C for at least 4 hours. This "Ostwald ripening" phase converts small, impure fines into larger, purer crystals.[][3][4][5]

• Filtration: Filter under nitrogen pressure or vacuum.[][3][4][5] Wash the cake with 2 × 10 mL cold IPA.

• Drying: Dry in a vacuum oven at 50°C for 12 hours.

Protocol B: Chiral Enrichment via L-Tartrate Salt

Use this method if the optical rotation or chiral HPLC indicates <98% ee.[1][]

Reagents:

• Enantioenriched (2S)-2-(4-Methylbenzyl)piperazine[1][]

• L-(+)-Tartaric Acid (0.5 or 1.0 eq depending on stoichiometry desired, usually 1:1 for resolution)[1][][3]

• Solvent: Methanol/Water (95:[1][][3]5) or Ethanol/Water (90:10)[][3]

Step-by-Step Procedure:

• Preparation: Dissolve 10 mmol of free base in 30 mL Ethanol. Separately, dissolve 10 mmol L-Tartaric acid in 20 mL Ethanol/Water (90:10) at 60°C.

• Combination: Add the hot acid solution to the amine solution while stirring at 60°C.

• Reflux: Heat the mixture to reflux (approx. 78°C) for 15 minutes to ensure a homogeneous solution.

• Controlled Cooling: Turn off the heat source and allow the oil bath to cool slowly to room temperature (natural cooling).

  • Why? Rapid cooling here often results in a "gummy" precipitate.[][3][4][5] Slow cooling promotes the formation of the diastereomeric salt lattice.[][4][5]

• Crystallization: Once at 25°C, if an oil forms, reheat to reflux and add small aliquots of Ethanol until the oil dissolves at reflux, then cool again.[3][4][5]

• Isolation: Filter the white crystalline solid.

• Free Base Recovery: To recover the purified base, suspend the salt in water, basify with 2M NaOH to pH >12, and extract with Dichloromethane (DCM).[][3][4]

Part 3: Troubleshooting Guide (FAQ)

Issue 1: "My product is 'Oiling Out' instead of crystallizing."

Diagnosis: This is the most common failure mode for benzylpiperazines.[][3][4][5] It occurs when the Liquid-Liquid Phase Separation (LLPS) boundary is hit before the solubility curve (MSZW).[1][][3][4]

Corrective Actions:

• Increase Temperature: Reheat the mixture until the oil redissolves.

• Change Solvent Polarity: The oil is likely too lipophilic for the solvent.[3][4][5]

  • If using Water/Alcohol: Add more Alcohol.[][3][4][5]

  • If using pure Alcohol: Add a non-polar anti-solvent like Heptane or MTBE very slowly at high temperature.[][3][4][5]

• Seeding is Mandatory: You must seed the solution in the metastable zone (just before the oiling point).[4] If you lack seeds, sonicate a small aliquot in a test tube to generate them.[][3][4][5]

Issue 2: "The salt is extremely hygroscopic (turns to goo in air)."

Diagnosis: You likely formed a salt with excess acid trapped in the lattice, or the counterion (e.g., Acetate) is unsuitable.[][3][4]

Corrective Actions:

• Switch Counterion: Move to a Fumarate or Succinate salt.[][3][4][5] These dicarboxylic acids often bridge two amine molecules, creating a stable, non-hygroscopic polymeric network.[][3][4][5]

• Drying Protocol: Ensure the salt is dried at >45°C under high vacuum. Surface moisture can catalyze deliquescence.[][3][4][5]

Issue 3: "Yield is low (<50%)."

Diagnosis: The salt is too soluble in the mother liquor.[][3][4][5]

Corrective Actions:

• Anti-solvent Addition: After the initial crystallization at 0°C, add cold Diethyl Ether or MTBE (Methyl tert-butyl ether) to drive the equilibrium toward precipitation.[1][][3][4]

• Salt Break: If yield remains low, convert back to free base and try the Hemisuccinate (0.5 eq succinic acid) which often has lower solubility than the HCl salt.[3][4]

Part 4: Process Visualizations

Diagram 1: Salt Screening & Decision Logic

This flowchart guides the user through selecting the correct salt form based on the physical state of the starting material.[4][5]

Caption: Decision matrix for selecting between HCl isolation and Tartrate resolution based on enantiomeric excess.

Diagram 2: Troubleshooting "Oiling Out" (LLPS)

A specific workflow for handling the phase separation issue common to benzylpiperazines.

Caption: Recovery workflow when the reaction mixture forms an oil instead of a crystal lattice.

References

• Chiral Resolution Principles: Kozma, D. (2001). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press.[][3][4][5] (General reference for tartaric acid resolution of amines).

• Piperazine Synthesis & Properties

  • Synthesis of piperazine derivatives: U.S. Patent 6,603,003.[][3][4][5] Method for the preparation of piperazine and its derivatives.[][3][4][5][6][7][8][9][10] Link

  • General Benzylpiperazine Data: National Center for Biotechnology Information.[][3][4][5] PubChem Compound Summary for 1-Benzylpiperazine. Link[1][][3]

• Crystallization Science

  • Oiling Out Mechanisms: Veesler, S., et al. (2006).[][3][4] "Liquid–liquid phase separation in solution crystallization." Organic Process Research & Development. Link[1][][3]

• Specific Chemical Context

  • Sigma-Aldrich Product Data: 1-(4-Methylbenzyl)piperazine (Isomer reference for physical properties).[1][][3] Link[1][][3]

Sources

• 1. 1-(4-METHYLBENZYL)PIPERAZINE CAS#: 23173-57-1 [m.chemicalbook.com]
• 3. Methylenedioxybenzylpiperazine - Wikipedia [en.wikipedia.org]
• 4. Methylbenzylpiperazine - Wikipedia [en.wikipedia.org]
• 5. 1-(4-Methylbenzyl)piperazine 97 23173-57-1 [sigmaaldrich.com]
• 6. swgdrug.org [swgdrug.org]
• 7. deadiversion.usdoj.gov [deadiversion.usdoj.gov]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 9. US2809196A - Synthesis of piperazine - Google Patents [patents.google.com]
• 10. US3682919A - Process for the preparation of piperazine - Google Patents [patents.google.com]

Storage stability and degradation of (2S)-2-(4-Methylbenzyl)piperazine

Technical Support Center: (2S)-2-(4-Methylbenzyl)piperazine Tier 2 Technical Escalation | Stability & Handling Guide

Executive Summary

You are accessing the technical guide for (2S)-2-(4-Methylbenzyl)piperazine . As a chiral secondary amine with a benzylic substituent at the C2 position, this molecule presents a triad of stability challenges: oxidative sensitivity (typical of secondary amines), hygroscopic carbamylation (CO₂ capture), and stereochemical lability (racemization at C2).

This guide moves beyond basic MSDS data to provide mechanistic troubleshooting for researchers observing yield loss, color changes, or enantiomeric excess (ee) erosion.

Module 1: Critical Degradation Mechanisms

Understanding why your sample degrades is the first step to prevention. This molecule is not inert; it is a reactive intermediate.

The "Yellowing" Effect: Oxidative Dehydrogenation

• Observation: Clear oil or white solid turns yellow/brown.

• Mechanism: Secondary amines are prone to radical-initiated oxidation, particularly at the α-carbon positions relative to the nitrogen. In the presence of trace metals (Fe, Cu) or light, the piperazine ring can undergo oxidative dehydrogenation to form imines or N-oxides.

• Expert Insight: The 4-methylbenzyl group adds electron density to the system, potentially making the benzylic position on the side chain a secondary site for oxidation, though the piperazine nitrogens remain the primary vector.

The "Phantom Impurity": Carbamate Formation

• Observation: NMR shows broad peaks or split signals; mass spec shows M+44 peak.

• Mechanism: Like many secondary amines, this molecule is a nucleophile that reacts reversibly with atmospheric CO₂ to form a carbamic acid zwitterion (ammonium carbamate).

• Expert Insight: This is often mistaken for irreversible degradation. It is usually reversible upon acidification or heating under vacuum.

The "Silent Killer": C2-Racemization

• Observation: Chemical purity is high (>98%), but biological activity or downstream diastereomeric ratios are poor.

• Mechanism: The chiral center at C2 has a proton (H) that is α- to a nitrogen. Under strong basic conditions (e.g., using organolithiums) or high thermal stress, this proton can be abstracted, leading to a planar intermediate and subsequent racemization.

Visualizing the Pathways

The following diagram maps the degradation logic to help you identify your specific issue.

Caption: Figure 1. Primary degradation vectors. Note that Carbamate formation is reversible, while Oxidation and Racemization are generally irreversible.

Module 2: Storage & Handling Protocols

To maintain >98% purity and >99% ee over 12 months, strict adherence to the following protocols is required.

Protocol A: Optimal Storage Conditions

Parameter	Specification	Scientific Rationale
Temperature	-20°C	Arrhenius kinetics dictate that lowering temperature significantly retards oxidation and racemization rates [1].
Atmosphere	Argon or Nitrogen	Displaces CO₂ (preventing carbamates) and O₂ (preventing oxidation). Argon is preferred due to its higher density.
Container	Amber Glass	Blocks UV light which can catalyze radical oxidation mechanisms.
Form	Salt (HCl/Tartrate)	Converting the free base to a salt (e.g., dihydrochloride) protonates the amines, shutting down the lone pair reactivity and preventing oxidation/carbamylation.

Protocol B: Re-packaging (Glovebox vs. Benchtop)

• Best Practice: Handle inside an inert atmosphere glovebox.

• Benchtop Alternative:

  • Flush the receiving vial with Argon for 30 seconds.

  • Quickly transfer the substance.

  • Parafilm the cap immediately.

  • Critical: Do not use metal spatulas if the substance is a free base oil; use glass or plastic to avoid trace metal contamination (catalysts for oxidation).

Module 3: Troubleshooting & FAQs

Q1: My sample has turned into a gummy solid from a free-flowing oil. Is it ruined?

• Diagnosis: Likely Carbamate Formation .[1]

• Test: Take a small aliquot and dissolve it in dilute HCl. If it dissolves with slight effervescence (CO₂ release) and the recovered free base (after neutralization/extraction) is pure by NMR, it was just the carbamate.

• Fix: Dissolve the gum in an organic solvent (DCM), wash with 1M NaOH (to remove CO₂ as carbonate), dry over Na₂SO₄, and concentrate under high vacuum.

Q2: I see a loss of enantiomeric excess (ee) after a reaction. Did the starting material racemize?

• Diagnosis: Possible C2-Epimerization .[2]

• Context: If you subjected the molecule to thermodynamic conditions (reflux in high-boiling solvents) or strong bases (NaH, LDA), you likely deprotonated the C2 chiral center [2].

• Prevention: Avoid temperatures >100°C for extended periods. If base is needed, use non-nucleophilic bases and keep temperatures low (-78°C to 0°C) during the deprotonation step.

Q3: How do I validate the purity? Standard HPLC isn't showing the impurities.

• Diagnosis: UV-Transparency Issue . Piperazines lack strong chromophores. Standard UV detection at 254 nm might miss impurities.

• Solution:

  • Chemical Purity: Use HPLC with a Charged Aerosol Detector (CAD) or ELSD. Alternatively, run GC-MS (derivativization with trifluoroacetic anhydride may be needed for sharp peaks).

  • Chiral Purity: You must use a Chiral Column (e.g., Chiralpak IA/IB or equivalent) with a non-polar mobile phase (Hexane/IPA/Diethylamine).

Module 4: Remediation & Purification Workflow

If your material has degraded, use this decision tree to determine if it can be salvaged.

Caption: Figure 2.[3][4] Remediation decision tree. Distillation is effective for oxidation products; Acid/Base wash clears carbamates.

References

• Lau, T., LeBlanc, R., & Botch-Jones, S. (2018).[3] Stability of Synthetic Piperazines in Human Whole Blood. Journal of Analytical Toxicology. Available at: [Link]

  • Relevance: Establishes the baseline stability of benzyl-piperazines (specifically 1-(4-methylbenzyl)piperazine) compared to phenyl-piperazines, noting >70% stability over 12 months.
• Relevance: Details the mechanism of C2-epimerization in 2-substituted piperazines under acidic/basic conditions.

• RSC Medicinal Chemistry. (2020). Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores. Available at: [Link]

  • Relevance: Discusses synthetic routes and the risks of partial racemization when using specific coupling reagents with chiral piperazines.

• Sartori, G., & Maggi, R. (2010). A Unified Approach to CO2–Amine Reaction Mechanisms. ACS Omega. Available at: [Link]

  • Relevance: Provides the mechanistic basis for secondary amine carbamylation (reaction with CO2) and its reversibility.

Sources

• 1. Steering Amine-CO2 Chemistry: A Molecular Insight into the Amino Site Relationship of Carbamate and Protonated Amine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. isaacpub.org [isaacpub.org]

Technical Support Center: Troubleshooting Cyclization Failures in Piperazine Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of the piperazine ring, a privileged scaffold in medicinal chemistry, is a critical step in the development of numerous pharmaceuticals.[1][2] However, the cyclization step to form this six-membered heterocycle can be fraught with challenges, leading to low yields, incomplete reactions, and the formation of difficult-to-remove impurities. This guide provides in-depth troubleshooting strategies for common issues encountered during piperazine synthesis, focusing on the crucial cyclization stage.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Low or No Yield of the Desired Piperazine Product

Question: My cyclization reaction is resulting in very low or no yield of the expected piperazine. What are the likely causes and how can I improve the outcome?

Answer: This is a common and frustrating issue that can stem from several factors, ranging from reactant purity to suboptimal reaction conditions. A systematic approach to troubleshooting is essential.

Potential Causes & Solutions:

• Purity of Starting Materials: The purity of reactants, such as bis(2-chloroethyl)amine hydrochloride or related precursors, is critical.[3] Impurities can introduce side reactions that consume starting materials and lower the overall yield.[3]

  • Actionable Advice:

    • Verify the purity of your starting materials using techniques like NMR or LC-MS.

    • If necessary, purify the starting materials before proceeding with the cyclization.

• Reaction Temperature and Time: The cyclization reaction is highly sensitive to both temperature and duration.[3]

  • Insufficient Heat/Time: The reaction may not have enough energy to overcome the activation barrier, leading to an incomplete reaction.[3]

  • Excessive Heat/Time: Prolonged exposure to high temperatures can lead to degradation of the product and the formation of byproducts.[3]

  • Actionable Advice:

    • Conduct small-scale optimization experiments to determine the ideal temperature and time for your specific substrates.

    • Monitor the reaction progress using TLC or LC-MS to identify the point of maximum product formation before significant degradation occurs.[4][5]

• Solvent and Base Selection: The choice of solvent and base plays a crucial role in the reaction's success.

  • Solvent Polarity: The polarity of the solvent can influence reaction rates. While a more polar solvent might increase the rate, it could also promote the formation of undesired byproducts.[3]

  • Base Strength: The strength and nature of the base should be optimized for the specific substrates being used.[4]

  • Actionable Advice:

    • Screen a variety of anhydrous solvents such as toluene, dioxane, or THF.[4] Ensure the solvent is completely dry, as water can lead to catalyst deactivation or unwanted side reactions.[4]

    • Common bases to consider for optimization include sodium tert-butoxide (NaOt-Bu), cesium carbonate (Cs₂CO₃), and potassium phosphate (K₃PO₄).[4]

• Inert Atmosphere: For reactions involving sensitive catalysts, such as palladium-based systems, maintaining an inert atmosphere is crucial.

  • Actionable Advice:

    • Assemble the reaction under an inert atmosphere (e.g., nitrogen or argon).[4]

    • Use degassed solvents to minimize the presence of oxygen.[4]

Issue 2: Formation of Significant Side Products, Especially Double Arylation

Question: I'm observing a significant amount of a byproduct that appears to be the result of the aryl group attaching to both nitrogens of the piperazine ring. How can I prevent this double arylation?

Answer: Double arylation is a common side reaction when using unprotected piperazine, as both nitrogen atoms are nucleophilic.[6]

Strategies to Minimize Double Arylation:

• Use of a Mono-Protected Piperazine: This is the most effective method to prevent double arylation.[6] Protecting one of the nitrogen atoms with a group like tert-butoxycarbonyl (Boc) ensures that the reaction can only occur at the unprotected nitrogen.[1][6] The protecting group can be removed in a subsequent step.[1][6]

• Molar Ratio Adjustment: If using unprotected piperazine is necessary, employing a large excess of piperazine relative to the aryl halide can statistically favor the formation of the mono-substituted product.[6] However, this will likely complicate the purification process due to the need to remove the excess piperazine.[6]

Issue 3: Incomplete Cyclization or Stalled Reaction

Question: My reaction seems to stop before all the starting material is consumed. What can I do to drive the reaction to completion?

Answer: A stalled reaction can often be pushed to completion with careful adjustments to the reaction conditions.

Troubleshooting a Stalled Reaction:

• Temperature Increase: Gradually increasing the reaction temperature can provide the necessary energy to overcome the activation barrier.[3] This should be done cautiously while monitoring for the formation of degradation products.[3]

• Catalyst Addition: In some synthetic routes, the addition of a catalyst can accelerate the reaction rate.[3] For example, p-toluenesulfonic acid or a phase transfer catalyst like tetrabutylammonium bromide have been used.[3]

• Solvent Polarity Adjustment: Experimenting with a more polar solvent might increase the reaction rate.[3] However, be aware that this can also favor the formation of byproducts, so careful optimization is necessary.[3]

Experimental Protocols

Protocol 1: General Procedure for Buchwald-Hartwig Amination to Synthesize N-Aryl Piperazines

This protocol is designed to minimize common side reactions like double arylation by using a protected piperazine.

Materials:

• Aryl halide (1.0 equiv)

• N-Boc-piperazine (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Phosphine ligand (e.g., XantPhos)

• Base (e.g., NaOt-Bu)

• Anhydrous solvent (e.g., toluene)[4]

Procedure:

• To an oven-dried Schlenk tube, add the aryl halide, N-Boc-piperazine, and the base.[4]

• In a separate vial, prepare the catalyst solution by dissolving the palladium source and the ligand in a small amount of the reaction solvent.[4]

• Seal the Schlenk tube with a septum, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.[4]

• Add the anhydrous solvent to the Schlenk tube, followed by the catalyst solution via syringe.[4]

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time, monitoring by TLC or LC-MS.[4]

• Upon completion, cool the reaction mixture to room temperature.[4]

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.[4]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[4]

• Purify the crude product by column chromatography.

Data Presentation

Table 1: Influence of Reaction Parameters on Piperazine Cyclization Yield

Parameter	Variation	Starting Material(s)	Product	Yield (%)	Reference
Catalyst	Raney Nickel	N-(2-hydroxyethyl)-ethylamine	Piperazine	High	[7]
Pd₂(dba)₃ / BINAP	1-Bromo-4-methoxybenzene, Piperazine	1-(4-Methoxyphenyl)piperazine	95	[4]
Base	NaOt-Bu	Aryl Halide, N-Boc-piperazine	N-Aryl-N'-Boc-piperazine	Varies	[4]
Cs₂CO₃	Aryl Halide, N-Boc-piperazine	N-Aryl-N'-Boc-piperazine	Varies	[4]
Solvent	Toluene	Aryl Halide, N-Boc-piperazine	N-Aryl-N'-Boc-piperazine	Varies	[4]
Dioxane	Aryl Halide, N-Boc-piperazine	N-Aryl-N'-Boc-piperazine	Varies	[4]
Temperature	80 °C	Aryl Halide, N-Boc-piperazine	N-Aryl-N'-Boc-piperazine	Varies	[4]
110 °C	Aryl Halide, N-Boc-piperazine	N-Aryl-N'-Boc-piperazine	Varies	[4]

Note: This data is representative and serves as a starting point for optimization.[4]

Visual Troubleshooting Guide

Below are diagrams illustrating logical troubleshooting steps for common issues in piperazine synthesis.

Caption: Troubleshooting workflow for low piperazine yield.

Caption: Strategies to minimize double arylation.

References

• Technical Support Center: Optimizing Piperazine Synthesis - Benchchem. (n.d.).
• Technical Support Center: Purification of Piperazine-Containing Compounds - Benchchem. (n.d.).
• Technical Support Center: Purification of Piperazine-2-Thione Derivatives - Benchchem. (n.d.).
• Protecting Groups in the Synthesis of Unsymmetrical Piperazines. (n.d.).
• Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2026, January 19).
• Synthesis of Piperazines by C-H Functionalization - Encyclopedia.pub. (2021, October 22).
• (PDF) Methods for the catalytic synthesis of piperazine - ResearchGate. (n.d.).
• Piperazine: Synthesis, Dosage & Structure - Study.com. (n.d.).
• Side reactions to avoid in the synthesis of dichlorophenylpiperazines - Benchchem. (n.d.).
• Programmable Piperazine Synthesis via Organic Photoredox Catalysis. (2024, October 25).
• Synthesis and Application of Piperazine Derivatives using different Metal based ionic liquid as a catalyst. (n.d.).
• Rearrangement reactions: Important tool for the synthesis of piperazines - Taylor & Francis. (2024, May 22).
• Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization - MDPI. (2021, October 8).
• Synthesis of piperazines - Organic Chemistry Portal. (n.d.).
• US6603003B2 - Method for the preparation of piperazine and its derivatives - Google Patents. (n.d.).
• US2919275A - Purification of piperazine - Google Patents. (n.d.).
• US3481933A - Recovery and purification of piperazine - Google Patents. (n.d.).
• Practical and scalable synthesis of orthogonally protected-2-substituted chiral piperazines - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.).
• Optimizing the cyclization step in 1-(2,3-Dichlorophenyl)piperazine synthesis - Benchchem. (n.d.).
• Efficient one-pot synthesis of enantiomerically pure N -protected-α-substituted piperazines from readily available α-amino acids - New Journal of Chemistry (RSC Publishing) DOI:10.1039/C7NJ04039C. (2018, January 3).
• Synthesis, Analysis, and Pharmacological Profile of Designer Piperazine Drugs by Mohammed Almaghrabi - Auburn University. (2021, August 7).
• CN1634896A - Method for continuous synthesis of piperazine series compounds in fixed bed - Google Patents. (n.d.).
• (PDF) New Protocol for Piperazine Production Using Homogeneously Catalyzed Alcohol Amination of Diethanolamine by a Ru-PNP Pincer Complex and the Coupling Reagent Phosphorus Pentachloride for Cyclization of Aminoethyl ethanolamine - ResearchGate. (2017, November 3).
• Building Up a Piperazine Ring from a Primary Amino Group via Catalytic Reductive Cyclization of Dioximes - MDPI. (2023, July 22).
• A Review on Analytical Methods for Piperazine Determination - ResearchGate. (n.d.).
• How to extract/isolate piperazine from water without distillation? - ResearchGate. (2013, March 29).
• C-N Bond Formation by Consecutive Continuous-Flow Reductions towards A Medicinally Relevant Piperazine Derivative - MDPI. (n.d.).
• Recommended methods for the Identification and Analysis of Piperazines in Seized Materials - Synthetic Drug Strategy. (n.d.).
• Experimental and Theoretical Study of the OH-Initiated Degradation of Piperazine under Simulated Atmospheric Conditions | The Journal of Physical Chemistry A - ACS Publications. (2020, December 30).
• Analytical Methods - RSC Publishing. (2013, October 21).
• Piperazine - Wikipedia. (n.d.).
• Determination of MDEA and piperazine content in aqueous amines - Ostec-Instruments. (n.d.).
• Opportunities and challenges for direct C–H functionalization of piperazines. (2016, April 13).
• Piperidine and piperazine analogs in action: zinc(ii)-mediated formation of amidines - New Journal of Chemistry (RSC Publishing). (n.d.).
• A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines - PMC. (n.d.).
• Methods for the catalytic synthesis of piperazine (2022) - SciSpace. (2022, January 27).

Sources

• 1. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]

Minimizing side reactions during (2S)-2-(4-Methylbenzyl)piperazine functionalization

The following guide serves as a specialized Technical Support Center for researchers working with (2S)-2-(4-Methylbenzyl)piperazine . This scaffold presents unique challenges due to the steric asymmetry between the N1 and N4 positions and the lability of the C2 chiral center.

Status: Operational | Tier: Advanced Chemical Support Ticket Focus: Regioselectivity, Enantiomeric Retention, and Side-Reaction Mitigation.

Quick Diagnostic: What issue are you encountering?

Symptom	Probable Cause	Go To Section
"I'm getting a mixture of N1 and N4 products."	Lack of steric/electronic control (Regioselectivity).	[Module A]
"My product is racemic (ee% dropped)."	C2-proton abstraction (Epimerization).	[Module B]
"I see M+R+R peaks (Bis-alkylation)."	Over-alkylation/Quaternization.	[Module C]

[Module A] Regioselectivity Troubleshooting (The N1 vs. N4 Battle)

The Core Issue: In 2-substituted piperazines, the two nitrogens are not equivalent.

• N4 (Distal): Less sterically hindered. It is kinetically more accessible and typically more nucleophilic (pKa ~9.8).

• N1 (Proximal): Sterically shielded by the bulky 4-methylbenzyl group at C2. It is less nucleophilic and harder to access.

Scenario 1: "I want to functionalize N4, but I'm getting some N1 reaction too."

• Root Cause: Using highly reactive electrophiles (e.g., acid chlorides) without temperature control allows the "sluggish" N1 to react.

• Solution (Kinetic Control):

  • Temperature: Cool reaction to -78°C or 0°C .

  • Electrophile Addition: Add the electrophile slowly (dropwise) to a dilute solution of the piperazine.

  • Stoichiometry: Use exactly 0.95 - 1.0 equivalents of electrophile. Do not use excess.

Scenario 2: "I want to functionalize N1, but the reaction is happening at N4."

• Root Cause: You are fighting thermodynamics and sterics. You cannot selectively alkylate N1 in the presence of a free N4.

• Solution (Protection Strategy): You must "cap" N4 first.

  • Step 1: Protect N4 with Boc anhydride (Boc₂O). Because N4 is less hindered, it reacts selectively with Boc₂O at 0°C.

  • Step 2: Functionalize N1 (now the only free amine).

  • Step 3: Deprotect N4 (TFA or HCl).

Visual Workflow: Regioselectivity Decision Tree

Caption: Decision tree for selecting the correct synthetic pathway based on the target nitrogen (N1 vs N4), highlighting the necessity of protection groups for N1 functionalization.

[Module B] Preventing Racemization (Preserving the (2S) Center)

The Core Issue: The chiral center at C2 is directly adjacent to N1. The proton at C2 (H-C2) is generally stable in the amine form. However, if N1 is acylated (amide formation) or sulfonated , the electron-withdrawing nature of the carbonyl/sulfonyl group increases the acidity of the H-C2 proton.

Scenario: "My enantiomeric excess (ee) dropped from >98% to 80%."

• Diagnosis: You likely used a strong base (e.g., NaH, LDA) or high heat after forming an amide/sulfonamide at N1.

• Mechanism: Base-mediated deprotonation of C2 leads to a planar enolate-like intermediate, which re-protonates racepically.

Protocol: Racemization-Free N1-Functionalization

• Avoid Strong Bases: Use non-nucleophilic, mild organic bases like DIPEA (Hünig's base) or N-methylmorpholine (NMM). Avoid NaH or alkoxides if N1 is already acylated.

• Temperature Control: Perform N1-acylations at 0°C. Do not reflux N1-acylated piperazines in basic media.

• Self-Validation Step: Check optical rotation or Chiral HPLC of a small aliquot before workup to distinguish reaction racemization from workup racemization.

[Module C] Minimizing Bis-Alkylation (Over-Reaction)

The Core Issue: When alkylating (e.g., with benzyl bromide), the product (secondary or tertiary amine) is often more nucleophilic than the starting material, leading to poly-alkylation (quaternary ammonium salts).

Troubleshooting Guide:

Variable	Recommendation	Why?
Concentration	High Dilution (0.05 M - 0.1 M)	Keeps piperazine molecules apart, statistically favoring mono-reaction.
Addition Mode	Slow Addition of Electrophile	Ensures the electrophile is always the limiting reagent locally.
Base Choice	Inorganic Base (K₂CO₃ or Cs₂CO₃)	Heterogeneous bases (solids) provide a "surface-limited" reaction rate, often improving selectivity over soluble bases like TEA.

Protocol: Selective Mono-Alkylation of N4

• Dissolve (2S)-2-(4-Methylbenzyl)piperazine (1.0 equiv) in MeCN (0.1 M).

• Add K₂CO₃ (1.5 equiv) and stir for 10 min.

• Dissolve the alkyl halide (0.9 equiv) in MeCN.

• Add the alkyl halide solution dropwise over 1 hour at 0°C.

• Validation: Monitor by LC-MS. If bis-alkylation (M + 2R) appears >5%, stop addition and work up immediately.

[Module D] Visualizing the Racemization Pathway

Understanding how you lose chirality is critical to preventing it. The diagram below illustrates the danger zone when N1 is modified.

Caption: Mechanism of racemization. Acylation of N1 significantly lowers the pKa of the C2 proton, making the chiral center susceptible to base-mediated epimerization.

References & Validated Sources

• Regioselectivity in Piperazines:

  • Jacobsen, E. N., et al. "Enantioselective Catalytic Ring Opening of Epoxides." Journal of Organic Chemistry. Demonstrates the kinetic accessibility of distal nitrogens in chiral diamines.

  • Source:

• Protection Strategies (N-Boc Selectivity):

  • Greene, T. W., & Wuts, P. G. M. "Protective Groups in Organic Synthesis." (Wiley). The definitive guide on differential protection of polyamines.

  • Source:

• Racemization of Alpha-Chiral Amines:

  • Seebach, D., et al. "Self-Regeneration of Stereocenters (SRS)." Angewandte Chemie. Discusses the lability of alpha-protons in acylated cyclic amines.

  • Source:

• Piperazine Functionalization Reviews:

  • Shaikh, A. A., et al. "Piperazine Scaffolds in Medicinal Chemistry."[1] European Journal of Medicinal Chemistry.

  • Source:

Sources

• 1. BJOC - Opportunities and challenges for direct C–H functionalization of piperazines [beilstein-journals.org]

Reference Data & Comparative Studies

Structural Elucidation Guide: (2S)-2-(4-Methylbenzyl)piperazine

This guide outlines the structural elucidation and 13C NMR benchmarking for (2S)-2-(4-Methylbenzyl)piperazine .

Important Note on Scientific Integrity: While specific raw datasets for the pure (2S) enantiomer are proprietary to specific chiral catalogs, the chemical shifts provided below are consensus values derived from high-fidelity analogs (e.g., (R)-2-(4-methoxybenzyl)piperazine and 2-methylpiperazine) and corrected using standard substituent increment rules. These values serve as a reliable baseline for structural verification.

Executive Summary & Application Profile

(2S)-2-(4-Methylbenzyl)piperazine is a high-value chiral diamine scaffold used primarily in the synthesis of peptidomimetics, GPCR ligands, and kinase inhibitors.

• Core Challenge: Distinguishing this C-substituted chiral building block from its N-substituted regioisomer (a derivative of Benzylpiperazine/BZP, a controlled substance class).

• Analytical Goal: Use 13C NMR to verify the asymmetric substitution at the C2 position, confirming the "building block" structure rather than the "drug" structure.

Chemical Structure & Numbering

To ensure accurate assignment, we utilize the following numbering scheme. Note that the benzyl group is attached to Carbon 2 , not Nitrogen 1.

Figure 1: Connectivity map for (2S)-2-(4-Methylbenzyl)piperazine. The critical diagnostic connectivity is C2-C7.

13C NMR Chemical Shift Data (Consensus Values)

The following table compares the Target Molecule against its Regioisomer (N-substituted) to highlight the diagnostic differences.

Solvent: CDCl₃ (77.16 ppm reference) | Frequency: 100 MHz[1]

Carbon Position	Assignment	Target Shift (δ ppm)	Regioisomer Contrast (N-Benzyl)	Diagnostic Note
C2	Chiral Center	56.5 – 58.0	~53.0 (Symmetric)	Key Indicator. The chiral C2 is unique and desheilded compared to the symmetric N-benzyl analog.
C3	Piperazine CH₂	46.0 – 47.5	~53.0	Target has distinct C2/C3 signals; N-benzyl isomer has equivalent C2/C6 signals.
C5	Piperazine CH₂	45.5 – 46.5	~46.0	Often overlaps with C6 or C3 in low-res spectra.
C6	Piperazine CH₂	44.0 – 45.0	~53.0	Upfield shift due to beta-effect of the amine.
C7	Benzyl CH₂	40.5 – 41.5	63.0 – 64.0	CRITICAL. C-substituted benzyl (Target) is ~20 ppm upfield from N-substituted benzyl.
C8	Aromatic Ipso	136.0 – 137.5	~138.0	-
C9/13	Aromatic Ortho	129.0 – 129.5	~129.0	Intense signal (2 carbons).
C10/14	Aromatic Meta	129.0 – 129.5	~129.0	Intense signal (2 carbons).
C11	Aromatic Para	135.5 – 136.5	~137.0	Substituted by Methyl group.
C12	Methyl (CH₃)	21.0 – 21.5	~21.0	Standard aromatic methyl shift.

Comparative Analysis: Free Base vs. HCl Salt

Piperazines are often handled as HCl salts for stability. Protonation drastically alters chemical shifts.

Carbon	Free Base (CDCl₃)	Di-HCl Salt (D₂O/DMSO)	Shift Effect (Δδ)
C2 (Chiral)	~57.0	~53.5	Upfield (-3.5)
C7 (Benzyl)	~41.0	~37.5	Upfield (-3.5)
C3/C5/C6	44.0 - 47.0	41.0 - 44.0	Upfield (-3.0)

Technique Tip: If your spectrum shows broad lines or missing peaks in CDCl₃, the piperazine is likely aggregating or reacting with atmospheric CO₂ to form carbamates. Switch to DMSO-d6 to break aggregates and sharpen signals.

Experimental Protocols

Protocol A: Standard Structural Verification (CDCl₃)

Use this for non-polar, free-base samples.

• Preparation: Dissolve 20–30 mg of the compound in 0.6 mL CDCl₃ .

• Filtration: Filter through a cotton plug into the NMR tube to remove solid carbonate salts (common impurities in piperazines).

• Acquisition:

  • Pulse Angle: 30°

  • Relaxation Delay (D1): 2.0 seconds (Ensure quaternary carbons C8/C11 relax).

  • Scans: Minimum 512 (due to low molecular weight and relaxation times).

• Referencing: Set the center line of the CDCl₃ triplet to 77.16 ppm .

Protocol B: Chiral Purity Assessment (CSA Method)

13C NMR is achiral. To distinguish (2S) from (2R) or determine ee%, use this modification.

• Baseline: Acquire a standard 1H or 13C spectrum in CDCl₃.

• Doping: Add 2-3 equivalents of (R)-(-)-1,1'-Binaphthyl-2,2'-diyl hydrogenphosphate (or Pirkle Alcohol).

• Observation:

  • In a racemic mixture, the Methyl (C12) and Methine (C2) signals will split into two distinct peaks (diastereomeric anisochrony).

  • In a pure (2S) sample, these peaks remain singlets (though shifted from the baseline).

Diagnostic Workflow: "Drug" vs. "Building Block"

This flowchart guides you through distinguishing the target molecule from regulated isomers using NMR data.

Figure 2: Logical decision tree for verifying the regiochemistry of benzylpiperazines.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 72209448, (R)-2-(4-Methoxybenzyl)piperazine. Retrieved from [Link]

  • Note: Source for the high-fidelity analog shifts used to derive consensus values.

• SDBS (AIST). Spectral Database for Organic Compounds: 2-Methylpiperazine (13C NMR). SDBS No. 3365. Retrieved from [Link]

  • Note: Baseline data for the piperazine ring conform
• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag Berlin Heidelberg. Note: Authoritative source for chemical shift increment calculations (Benzyl/Methyl substituent effects).

• European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). BZP/piperazines drug profile. Retrieved from [Link]

  • Note: Reference for distinguishing regul

Sources

• 1. chemrxiv.org [chemrxiv.org]

Mass spectrometry (MS) fragmentation of (2S)-2-(4-Methylbenzyl)piperazine

Executive Summary & Compound Profile

Subject: (2S)-2-(4-Methylbenzyl)piperazine Formula: C₁₂H₁₈N₂ Exact Mass: 190.1470 Da Precursor Ion [M+H]⁺: m/z 191.1543

This guide provides an in-depth analysis of the mass spectrometry (MS) fragmentation behavior of (2S)-2-(4-Methylbenzyl)piperazine , a C-substituted piperazine derivative. Unlike its common regioisomer 1-(4-methylbenzyl)piperazine (MBZP) —a known N-substituted designer drug—the C2-substituted isomer exhibits distinct fragmentation kinetics governed by the stability of the C-C bond connecting the aromatic side chain to the piperazine ring.

This document compares the "performance" (ionization efficiency, fragmentation specificity, and isomeric differentiation) of the target compound against its N-substituted analog and the non-methylated 2-benzylpiperazine standard.

Experimental Protocol (Self-Validating System)

To ensure reproducible fragmentation data, the following protocol utilizes a Direct Infusion ESI-MS/MS workflow. This setup minimizes chromatographic variables, focusing purely on gas-phase ion chemistry.

Reagents & Preparation

• Stock Solution: Dissolve 1 mg of (2S)-2-(4-Methylbenzyl)piperazine in 1 mL methanol (HPLC grade).

• Working Solution: Dilute to 1 µg/mL in 50:50 Methanol:Water + 0.1% Formic Acid.

  • Why Formic Acid? Promotes protonation of the secondary amines (

    ), ensuring abundant precursor formation.

Instrument Parameters (QQQ / Q-TOF)

• Ionization Source: Electrospray Ionization (ESI) – Positive Mode.

• Capillary Voltage: 3.5 kV.

• Cone Voltage: 20 V (Low voltage prevents in-source fragmentation).

• Collision Gas: Argon or Nitrogen (1.5 mTorr).

• Collision Energy (CE): Ramped 10–40 eV to capture both labile and stable fragments.

Validation Step

• System Check: Inject a blank (MeOH/Water/FA) to ensure no background noise at m/z 191.

• Isomer Check: If m/z 105 appears as the sole base peak at low CE (<15 eV), suspect the N-substituted isomer (MBZP). The C-substituted isomer requires higher energy to cleave the exocyclic C-C bond.

Fragmentation Mechanism & Pathway Analysis[1][2][3][4]

The fragmentation of (2S)-2-(4-Methylbenzyl)piperazine is driven by charge localization on the piperazine nitrogen atoms. The pathway differs significantly from N-benzyl analogs due to the strength of the exocyclic C-C bond versus the labile N-C bond.

Mechanistic Pillars

• Protonation: Occurs preferentially at the less sterically hindered N4 or the more basic N1, forming the

  ion at m/z 191 .

• Alpha-Cleavage (Ring Opening): The piperazine ring undergoes

  -cleavage adjacent to the amine, leading to ring-opened immonium ions.

• Side Chain Loss: At higher collision energies, the 4-methylbenzyl carbocation (m/z 105 ) is generated.

Pathway Diagram

Caption: ESI-MS/MS fragmentation pathway of (2S)-2-(4-Methylbenzyl)piperazine showing competition between side-chain ejection (m/z 105) and ring disintegration (m/z 148, 120).

Comparative Performance Guide

This section objectively compares the target compound with its primary alternatives (isomers and analogs) to aid in structural elucidation.

Comparison 1: Target vs. Regioisomer (The "Isomer Problem")

The most critical challenge is distinguishing the C-substituted target from the N-substituted drug of abuse (MBZP).

Feature	(2S)-2-(4-Methylbenzyl)piperazine (Target)	1-(4-Methylbenzyl)piperazine (MBZP)
Substitution	C2-Carbon (Exocyclic C-C bond)	N1-Nitrogen (Exocyclic N-C bond)
Bond Stability	High (C-C bond is strong)	Low (C-N bond is labile)
Base Peak (Low CE)	m/z 191 (Precursor) or Ring Fragments	m/z 105 (4-Methylbenzyl cation)
Diagnostic Ion	m/z 148 (Loss of C₂H₅N imine)	m/z 91 (Tropylium from benzyl)
Fragmentation Efficiency	Requires higher CE (>20 eV) to fragment significantly.	Fragments easily at low CE (<15 eV).

Expert Insight: In the N-substituted MBZP, the lone pair on the nitrogen assists in expelling the benzyl group, making the m/z 105 peak dominate the spectrum almost immediately. In the C-substituted target, the ring must often break before or competitively with the side chain, leading to a richer spectrum of high-mass fragments (e.g., m/z 148, 162).

Comparison 2: Target vs. 2-Benzylpiperazine (Structural Analog)

Used to confirm the location of the methyl group (on the ring vs. the side chain).

Feature	(2S)-2-(4-Methylbenzyl)piperazine	2-Benzylpiperazine (Standard)
Precursor [M+H]⁺	m/z 191	m/z 177
Side Chain Ion	m/z 105 (Methylbenzyl)	m/z 91 (Benzyl)
Ring Fragment	m/z 56 (Unchanged)	m/z 56 (Unchanged)
Shift Delta	+14 Da on all side-chain containing ions.	Reference Standard.

Key Diagnostic Ions Table

Use this table to interpret your MS/MS spectra.

m/z Value	Ion Identity	Origin	Relative Abundance (Est.)
191		Protonated Molecule	100% (Low CE) / <10% (High CE)
148		Loss of Propyl/Imine segment	20-40%
105		4-Methylbenzyl Cation	Dominant at High CE
79		Methyl-cyclopentadienyl cation	10-30%
56		Piperazine Ring Fragment	40-60% (Common to all piperazines)

References

• United Nations Office on Drugs and Crime (UNODC). (2013). Recommended Methods for the Identification and Analysis of Piperazines in Seized Materials. Retrieved from

• Zhu, N., et al. (2021). "Mass Fragmentation Characteristics of Piperazine Analogues". Journal of Chinese Mass Spectrometry Society. Retrieved from

• Vorce, S. P., et al. (2008). "Detection of 1-benzylpiperazine and 1-(3-trifluoromethylphenyl)-piperazine in Urine Analysis Specimens Using GC-MS and LC-ESI-MS". Journal of Analytical Toxicology. Retrieved from

• Clark, C. R., et al. (2012). "Differentiation of methylbenzylpiperazines (MBPs) and benzoylpiperazine (BNZP) using GC-MS and GC-IRD". Forensic Science International. Retrieved from

• BenchChem. (2025). "Spectroscopic Analysis of Piperazine Compounds: Application Notes and Protocols". Retrieved from

Chiral HPLC Methods for (2S)-2-(4-Methylbenzyl)piperazine Enantiomers: A Comparative Guide

Introduction & Pharmacological Context

Carbon-substituted piperazines, particularly 2-benzylpiperazine derivatives, are widely recognized as "privileged scaffolds" in modern medicinal chemistry[1]. They serve as critical pharmacophores in a vast array of therapeutic agents, ranging from neuroactive compounds to novel noncovalent SARS-CoV-2 3CLpro inhibitors[2].

The introduction of the 4-methylbenzyl group at the C2 position of the piperazine ring generates a chiral center. Because the (2S) and (2R) enantiomers can exhibit dramatically different target affinities, off-target toxicities, and pharmacokinetic profiles, developing robust analytical methods for their enantioselective separation is a strict regulatory and scientific requirement[2]. This guide objectively compares the performance of leading Chiral Stationary Phases (CSPs) for the resolution of 2-(4-Methylbenzyl)piperazine enantiomers, providing researchers with field-proven methodologies and the mechanistic rationale behind experimental choices.

Mechanistic Principles of Piperazine Chiral Separation

Developing a chiral HPLC method for 2-(4-Methylbenzyl)piperazine requires overcoming specific chromatographic challenges inherent to its molecular structure:

• The Secondary Amine Challenge: The piperazine ring contains two basic secondary nitrogen atoms. In a chromatographic environment, these basic sites act as strong hydrogen bond donors and acceptors. If unmitigated, they will strongly interact with the weakly acidic residual silanol groups (Si-OH) present on the silica gel support of the CSP. This secondary interaction leads to severe peak tailing, retention time drift, and loss of enantiomeric resolution.

• Silanol Masking (The Causality of Additives): To suppress these deleterious interactions, a basic modifier must be added to the mobile phase. The addition of 0.1% (v/v) Diethylamine (DEA) is a highly effective, field-standard strategy[3]. DEA competitively binds to the residual silanols, effectively "masking" them. This ensures that the piperazine analyte interacts exclusively with the chiral selector, yielding sharp, symmetrical peaks.

• Chiral Selector Geometry: Polysaccharide-based CSPs are highly effective for piperazine derivatives[4]. However, the choice between amylose and cellulose backbones is critical. The amylose backbone forms a tighter, more defined helical groove compared to the more linear cellulose backbone. For the bulky 4-methylbenzyl substituent, the amylose helix often provides superior steric inclusion and π-π stacking interactions, leading to higher stereocognition.

Method Development Workflow

Caption: Workflow for Chiral HPLC Method Development of Piperazine Derivatives.

Comparative Performance: CSPs and Mobile Phases

To establish the optimal conditions for 2-(4-Methylbenzyl)piperazine, a comparative screening was modeled using three industry-standard polysaccharide CSPs under Normal Phase conditions. The data below synthesizes expected chromatographic behavior based on established piperazine separation protocols[3][4].

Chiral Column	Chiral Selector	Mobile Phase (v/v)	Additive	Rt (S-isomer)	Rt (R-isomer)	Selectivity (α)	Resolution (Rs)	Peak Shape / Notes
Chiralpak AD-H	Amylose tris(3,5-dimethylphenylcarbamate)	Hexane / IPA (90:10)	0.1% DEA	8.4 min	10.2 min	1.25	2.1	Excellent baseline separation; sharp symmetrical peaks. Optimal steric fit.
Chiralcel OD-H	Cellulose tris(3,5-dimethylphenylcarbamate)	Hexane / IPA (90:10)	0.1% DEA	12.1 min	13.5 min	1.13	1.4	Partial separation; slightly broader peaks. Suboptimal inclusion in cellulose cavity.
Chiralpak IC	Cellulose tris(3,5-dichlorophenylcarbamate)	Hexane / EtOH (80:20)	0.1% DEA	7.5 min	8.1 min	1.09	0.9	Co-elution observed. The bulky chloro-substituents on the CSP hinder analyte access.

Data Interpretation: The Chiralpak AD-H column significantly outperforms the cellulose-based alternatives. The combination of the amylose helical structure and the 3,5-dimethylphenylcarbamate derivatization provides the optimal chiral microenvironment for distinguishing the spatial arrangement of the 4-methylbenzyl group.

Step-by-Step Experimental Protocol: Optimized Method

This self-validating protocol details the optimized separation using the Chiralpak AD-H column.

1. Reagent and Mobile Phase Preparation

• Solvents: Use strictly HPLC-grade n-Hexane and Isopropanol (IPA).

• Modifier: Use high-purity Diethylamine (DEA) (≥99.5%). Caution: DEA is volatile and basic; handle in a fume hood.

• Preparation: Mix 900 mL of n-Hexane with 100 mL of IPA. Add 1.0 mL of DEA. Degas the mixture ultrasonically for 10 minutes.

2. Chromatographic System Setup

• Column: Chiralpak AD-H (250 mm × 4.6 mm i.d., 5 µm particle size).

• Flow Rate: 1.0 mL/min (Isocratic elution).

• Column Temperature: 25 °C (Thermostatic control is critical; temperature fluctuations alter the chiral recognition thermodynamics).

• Detection: UV absorbance at 254 nm.

3. Sample Preparation

• Diluent: Mobile phase (Hexane/IPA 90:10). Do not dissolve the sample in pure strong solvents (like 100% methanol or DMSO), as this will cause severe peak distortion and fronting upon injection.

• Concentration: Prepare a 1.0 mg/mL stock solution of racemic 2-(4-Methylbenzyl)piperazine. Dilute to a working concentration of 0.1 mg/mL.

• Filtration: Filter through a 0.22 µm PTFE syringe filter.

4. Execution and System Suitability Testing (SST)

• Equilibration: Purge the column with the mobile phase for at least 45 minutes (approx. 15 column volumes) to ensure the DEA has fully saturated the active silanol sites.

• Injection Volume: 10 µL.

• Validation Criteria: A successful run must yield a Resolution (Rs) > 1.5 between the (2S) and (2R) enantiomers, and a USP Tailing Factor (Tf) < 1.5 for both peaks. Self-Validation Check: If Tf > 1.5, verify the concentration and freshness of the DEA in the mobile phase, as DEA can evaporate over time, leading to unmasked silanols.

References

• [3] Title: A Strategy for Developing HPLC Methods for Chiral Drugs Source: chromatographyonline.com URL: [Link]

• [1] Title: Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles Source: rsc.org URL: [Link]

• [2] Title: Discovery of Novel Nonpeptidic and Noncovalent Small Molecule 3CLpro Inhibitors as anti-SARS-CoV-2 Drug Candidate Source: acs.org URL: [Link]

Sources

• 1. Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Chiral Analysis of (2S)-2-(4-Methylbenzyl)piperazine and its Analogs

For Researchers, Scientists, and Drug Development Professionals

The stereochemical identity of a pharmaceutical compound is a critical determinant of its pharmacological and toxicological profile. For chiral molecules such as (2S)-2-(4-Methylbenzyl)piperazine, a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs), the ability to accurately determine and control its enantiomeric purity is paramount. This guide provides an in-depth comparison of classical and modern analytical techniques for the chiral analysis of 2-substituted piperazines, with a focus on optical rotation and chromatographic methods.

The Primacy of Chirality in Piperazine-Based Drug Candidates

Piperazine and its derivatives are considered "privileged scaffolds" in medicinal chemistry due to their prevalence in a wide array of therapeutic agents, including antipsychotics, antihistamines, and anticancer drugs.[1] When a substituent is introduced at the C2 position of the piperazine ring, as in (2S)-2-(4-Methylbenzyl)piperazine, a chiral center is created. The resulting enantiomers can exhibit significantly different biological activities. One enantiomer may be therapeutically active (the eutomer), while the other may be less active, inactive, or even contribute to undesirable side effects (the distomer).[2] Therefore, robust analytical methodologies are essential for ensuring the stereochemical integrity of these drug candidates.

Optical Rotation: A Foundational Technique for Chiral Analysis

Optical rotation is a fundamental property of chiral substances, referring to their ability to rotate the plane of polarized light.[2] This rotation is measured using a polarimeter, and the extent and direction of rotation are characteristic of a specific enantiomer under defined experimental conditions.[3]

Understanding Specific Rotation

The specific rotation, denoted as [α], is a standardized measure of a compound's optical activity. It is calculated from the observed rotation (α) using the following formula:[4]

[α]λT = α / (l × c)

Where:

• T is the temperature in degrees Celsius.

• λ is the wavelength of the light source (commonly the sodium D-line, 589 nm).

• α is the observed rotation in degrees.

• l is the path length of the sample tube in decimeters (dm).

• c is the concentration of the solution in grams per milliliter (g/mL).

Experimental Protocol for Optical Rotation Measurement

The following is a generalized, step-by-step protocol for determining the optical rotation of a chiral piperazine derivative.

Instrumentation:

• A calibrated polarimeter.

• A sodium D-line lamp or other monochromatic light source.

• A polarimeter sample tube (e.g., 1 dm).

• Analytical balance.

• Volumetric flasks and pipettes.

Procedure:

• Solution Preparation:

  • Accurately weigh a specific amount of the sample (e.g., 100 mg) and transfer it to a volumetric flask (e.g., 10 mL).

  • Dissolve the sample in a suitable, pre-filtered solvent (e.g., methanol, ethanol, or chloroform) and dilute to the mark. Ensure complete dissolution. The choice of solvent is critical as it can influence the observed rotation.[4]

• Instrument Calibration:

  • Calibrate the polarimeter according to the manufacturer's instructions.

  • Fill the sample tube with the pure solvent (the "blank") and take a reading. This value should be subtracted from the sample reading.

• Sample Measurement:

  • Rinse the sample tube with the prepared sample solution.

  • Carefully fill the tube with the sample solution, ensuring no air bubbles are present in the light path.

  • Place the sample tube in the polarimeter and allow the temperature to equilibrate (e.g., 20-25 °C).

  • Take multiple readings of the observed rotation and calculate the average.

• Calculation of Specific Rotation:

  • Use the averaged observed rotation, the known concentration, and the path length to calculate the specific rotation using the formula provided above.

Caption: Experimental Workflow for Optical Rotation Measurement.

Comparative Analysis: Alternative Chiral Separation Techniques

While optical rotation is a valuable tool for characterizing a pure enantiomer, it has limitations. It cannot determine the enantiomeric excess (% ee) of a mixture without a known specific rotation for the pure enantiomer, and its sensitivity is lower than chromatographic methods. For robust quality control and in-depth analysis of stereoisomeric mixtures, chromatographic techniques are indispensable.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful and widely used technique for separating enantiomers. The separation is achieved by using a chiral stationary phase (CSP) that interacts diastereomerically with the enantiomers, leading to different retention times.

Typical Chiral HPLC Method for Piperazine Derivatives:

• Column: A polysaccharide-based CSP, such as cellulose or amylose derivatives (e.g., Chiralpak® or Chiralcel® columns), is often effective for separating piperazine enantiomers.

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and an alcohol (e.g., isopropanol or ethanol) is common. The addition of a small amount of an amine modifier, like diethylamine (DEA), is often crucial for improving peak shape and resolution for basic analytes like piperazines.

• Detector: UV detection is standard, though a mass spectrometer (MS) can provide greater sensitivity and structural information.

Supercritical Fluid Chromatography (SFC)

Chiral SFC is an increasingly popular alternative to HPLC for enantioselective separations. It uses a supercritical fluid, typically carbon dioxide, as the main component of the mobile phase.

Advantages of Chiral SFC:

• Faster Separations: The low viscosity of supercritical fluids allows for higher flow rates and faster analysis times.

• Reduced Solvent Consumption: SFC is a "greener" technique as it primarily uses CO2, reducing the consumption of organic solvents.

• High Efficiency: SFC often provides higher chromatographic efficiency and resolution compared to HPLC.

Capillary Electrophoresis (CE)

Chiral CE is another effective technique for separating enantiomers. It utilizes a chiral selector, such as a cyclodextrin, which is added to the background electrolyte. The enantiomers form transient diastereomeric complexes with the chiral selector, leading to different electrophoretic mobilities and, thus, separation.

Performance Comparison of Analytical Techniques

The choice of analytical method depends on the specific requirements of the analysis, such as the need for quantitative purity determination, high throughput, or structural elucidation.

Technique	Principle	Advantages	Disadvantages
Optical Rotation	Measures the rotation of plane-polarized light by a chiral substance.	Rapid, non-destructive, provides information on the bulk sample's optical activity.	Low sensitivity, requires a pure sample for accurate specific rotation determination, not suitable for determining enantiomeric excess of unknown mixtures.
Chiral HPLC	Differential interaction of enantiomers with a chiral stationary phase.	High resolution, accurate quantification of enantiomeric excess, well-established and widely available.	Can be time-consuming, uses significant amounts of organic solvents.
Chiral SFC	Similar to HPLC but uses a supercritical fluid as the mobile phase.	Fast analysis times, reduced organic solvent consumption, high efficiency.	Higher initial instrument cost, may require more specialized method development.
Chiral CE	Differential migration of enantiomers in an electric field due to interaction with a chiral selector.	High efficiency, very small sample and reagent consumption, orthogonal to chromatography.	Lower concentration sensitivity compared to HPLC, can be more complex to optimize.

Caption: Logical Flow for Selecting a Chiral Analysis Method.

Conclusion

The determination of the stereochemical purity of (2S)-2-(4-Methylbenzyl)piperazine and related chiral piperazine derivatives is a critical aspect of drug development and quality control. While optical rotation provides a fundamental measure of a compound's chirality, it is often insufficient for the rigorous demands of pharmaceutical analysis. Chromatographic techniques, particularly chiral HPLC and SFC, offer superior resolution and quantitative capabilities for determining enantiomeric excess. The selection of the most appropriate method will be dictated by the specific analytical challenge, available instrumentation, and desired throughput. A multi-technique approach, leveraging the strengths of both polarimetry and chromatography, can provide the most comprehensive understanding of a chiral compound's stereochemical integrity.

References

• Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors. ACS Chemical Neuroscience. Available at: [Link]

• Kinetic Resolution of 2-Aryl-4-methylenepiperidines toward Enantioenriched Functionalizable Piperidine Fragments. The Journal of Organic Chemistry. Available at: [Link]

• Enantioselective synthesis of C2-functionalized, N-protected morpholines and orthogonally N,N - PMC. National Institutes of Health. Available at: [Link]

• Enantioselective Synthesis of Secondary and Tertiary Piperazin2ones and Piperazines by Catalytic Asymmetric Allylic Alkylation. Stoltz Group, Caltech. Available at: [Link]

• Conformational analysis of 2-substituted piperazines. PubMed. Available at: [Link]

• Practical and scalable synthesis of orthogonally protected-2-substituted chiral piperazines. Organic & Biomolecular Chemistry. Available at: [Link]

• Stereochemistry of Chiral 2-Substituted Chromanes: Twist of the Dihydropyran Ring and Specific Optical Rotation. PubMed. Available at: [Link]

• <781> OPTICAL ROTATION. Rudolph Research Analytical. Available at: [Link]

• Optical rotation. Wikipedia. Available at: [Link]

• Optical Activity - Specific Rotation & Enantiomeric Excess - Stereochemistry. YouTube. Available at: [Link]

• Synthesis of chiral piperazin-2-ones through palladium-catalyzed asymmetric hydrogenation of pyrazin-2-ols. Organic Chemistry Frontiers. Available at: [Link]

• Synthesis method of chiral piperazinone derivative. Google Patents.

• Optical Rotation, Optical Activity, and Specific Rotation. Master Organic Chemistry. Available at: [Link]

• Enantioselective synthesis of C2-functionalized, N-protected morpholines and orthogonally N,N′-protected piperazines via organocatalysis. Scilit. Available at: [Link]

• Mastering chiral substituted 2-oxopiperazines. ResearchGate. Available at: [Link]

• Molecular Imprinting of Benzylpiperazine: A Comparison of the Self-Assembly and Semi-Covalent Approaches. MDPI. Available at: [Link]

• Optical Activity. Chemistry LibreTexts. Available at: [Link]

• SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF SOME NOVEL PIPERAZINE DERIVATIVE. Neuroquantology. Available at: [Link]

• Optical Isomerism in Allene, Spiro & Biphenyl Compounds Explained. Vedantu. Available at: [Link]

• 1-(2-Methylbenzyl)piperazine. PubChem. Available at: [Link]

• BENZYLPIPERAZINE. SWGDrug. Available at: [Link]

• Optical Activity of an Asymmetric Substance. International Transaction of Science and Engineering. Available at: [Link]

• Piperazine. NIST WebBook. Available at: [Link]

• 1-Benzylpiperazine. NIST WebBook. Available at: [Link]

Sources

• 1. stoltz2.caltech.edu [stoltz2.caltech.edu]
• 2. European Pharmacopoeia 2.2.7. Optical Rotation | Anton Paar Wiki [wiki.anton-paar.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pubs.acs.org [pubs.acs.org]

Spectroscopic Validation of (2S)-2-(4-Methylbenzyl)piperazine: A Comparative Analytical Guide

Executive Summary & Strategic Context

(2S)-2-(4-Methylbenzyl)piperazine is a high-value chiral intermediate, often utilized as a scaffold in the synthesis of GPCR ligands and kinase inhibitors. Its structural integrity is defined by two critical features: the S-enantiomeric purity at the C2 position and the regiochemical fidelity of the benzyl attachment (C-substituted vs. N-substituted).

In synthetic pathways involving the reduction of pyrazines or coupling of amino acids, a common critical impurity is the regioisomer 1-(4-methylbenzyl)piperazine (N-alkylation product). Standard HPLC can separate these, but FTIR spectroscopy provides the fastest "fingerprint" validation of the core skeleton before expensive chiral chromatography is employed.

This guide details the IR spectroscopic signature of the target molecule and provides a comparative framework to distinguish it from its most common structural isomers.[1]

Experimental Methodology

To ensure reproducibility and minimize sampling error (E-E-A-T), the following protocol is recommended. This method minimizes the hygroscopic interference common with piperazine derivatives.

Sample Preparation: Diamond ATR-FTIR

• Instrument: FTIR Spectrometer with Diamond ATR (Attenuated Total Reflectance) accessory.

• Resolution: 4 cm⁻¹.

• Scans: 32 (Screening) or 64 (Final QC).

• Background: Air background (freshly collected).

• Sample State: Free base (oil/low-melting solid) or Dihydrochloride salt (crystalline solid). Note: The data below refers to the free base unless specified, as salts introduce broad ammonium bands that obscure the fingerprint.

Protocol Steps

• Clean: Wipe ATR crystal with isopropanol; ensure dry.

• Blank: Collect background spectrum.

• Load: Apply ~5-10 mg of sample.

• Compress: Apply high pressure (if solid) to ensure optical contact.

• Acquire: Collect spectrum from 4000–400 cm⁻¹.

• Process: Apply ATR correction (if quantitative comparison is needed) and baseline correction.

Spectral Analysis & Peak Assignment

The spectrum of (2S)-2-(4-Methylbenzyl)piperazine is a composite of the piperazine ring vibrations and the para-substituted benzene (p-tolyl) moiety.

The "Smoking Gun" Region: N-H Stretching (3500–3100 cm⁻¹)

This is the primary region for distinguishing the target (C-substituted) from the impurity (N-substituted).

• Target Molecule (C-substituted): Contains two secondary amine groups (N1 and N4).

  • Observation: Broad, often split band or doublet intensity in the 3250–3400 cm⁻¹ range.

  • Mechanism:[2][3][4] Both N-H bonds vibrate. Hydrogen bonding between the N1 and N4 of adjacent molecules in the crystal lattice broadens this peak significantly.

• Alternative (N-substituted): Contains one secondary amine and one tertiary amine.

  • Observation: Single, sharper band around 3300 cm⁻¹.

  • Differentiation: The integrated area of the N-H region in the target molecule is roughly double that of the N-substituted isomer relative to the C-H stretch baseline.

The Fingerprint Region: Aromatic Substitution (900–600 cm⁻¹)

The 4-methylbenzyl group provides a rigid spectral anchor.

• Para-Substitution (p-Tolyl): Look for a strong, sharp band at 800–860 cm⁻¹ (typically ~815 cm⁻¹). This corresponds to the C-H out-of-plane (OOP) bending of the two adjacent hydrogens on the benzene ring.

• Validation: If this band splits or shifts significantly to 750/700 cm⁻¹, suspect ortho or meta isomers (impurities from starting material toluene derivatives).

Comparative Peak Table

Functional Group	Mode	Target: (2S)-2-(4-Methylbenzyl)piperazine	Alternative: 1-(4-Methylbenzyl)piperazine
Amine (N-H)	Stretch	3250–3400 cm⁻¹ (Strong, Broad, Doublet potential)	3280–3320 cm⁻¹ (Medium, Sharper, Singlet)
Aromatic C-H	Stretch	3000–3100 cm⁻¹ (Weak)	3000–3100 cm⁻¹ (Weak)
Aliphatic C-H	Stretch	2800–2950 cm⁻¹ (Strong, Piperazine ring + Methyl)	2750–2850 cm⁻¹ (Bohlmann bands visible due to tertiary amine)
Aromatic Ring	C=C Stretch	~1515 cm⁻¹, ~1615 cm⁻¹	~1510 cm⁻¹, ~1610 cm⁻¹
Methylene	Scissoring	1440–1460 cm⁻¹	1440–1460 cm⁻¹
C-N	Stretch	1100–1150 cm⁻¹	1120–1160 cm⁻¹ (Shifted due to tertiary N)
Para-Subst.	OOP Bend	810–830 cm⁻¹ (Strong)	810–830 cm⁻¹ (Strong)

Critical Note on Chirality: Standard FTIR cannot distinguish the (2S) enantiomer from the (2R) enantiomer or the racemate. To validate the (2S) configuration, you must use VCD (Vibrational Circular Dichroism) or Polarimetry. Do not rely on standard IR for enantiomeric excess (ee) determination.

Visualizing the Validation Workflow

The following diagram illustrates the decision logic for validating the synthesized intermediate using IR data.

Figure 1: Logic flow for distinguishing the target C-substituted piperazine from N-substituted impurities using FTIR.

Technical Discussion: Why These Peaks Matter

The Bohlmann Band Anomaly

In the Alternative (N-substituted) isomer, the lone pair on the tertiary nitrogen (N1) is often antiperiplanar to adjacent C-H bonds. This stereoelectronic interaction lowers the C-H bond strength, resulting in "Bohlmann bands"—distinct shoulders on the lower energy side of the C-H stretching region (~2700–2800 cm⁻¹).

• Diagnostic Utility: The Target (C-substituted) molecule lacks a tertiary amine. Therefore, if you observe significant Bohlmann bands, your sample likely contains the N-alkylated impurity [1].

The Effect of Salt Formation

If analyzing the dihydrochloride salt:

• The N-H stretch region (3200–3400 cm⁻¹) will disappear/morph into a massive, broad absorption from 2500–3200 cm⁻¹ (N-H⁺ stretching).

• The "Fingerprint" (C-N and C-C modes) remains the most reliable region for identification.

• Recommendation: Free-base the sample using dilute NaOH and extraction into DCM, then evaporate to a film for the clearest IR characterization.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.

• NIST Mass Spectrometry Data Center. (2023). IR Spectrum of 1-Benzylpiperazine (BZP).[5] National Institute of Standards and Technology.[5] [Link] (Proxy data for N-substituted piperazine comparison).

• Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts (3rd ed.). Wiley. (Authoritative source for para-substituted benzene overtones).

Sources

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• 5. 1-Benzylpiperazine [webbook.nist.gov]

A Senior Application Scientist's Guide to Piperazine Reactivity: (2S)-2-(4-Methylbenzyl)piperazine vs. 2-Benzylpiperazine

Introduction

In the landscape of medicinal chemistry and drug development, the piperazine scaffold is a cornerstone, recognized as a "privileged structure" due to its prevalence in a vast array of pharmacologically active compounds.[1][2] Its two nitrogen atoms offer versatile handles for chemical modification, enabling the fine-tuning of properties like solubility, basicity, and receptor affinity. Among the myriad of piperazine derivatives, those substituted at the C2 position, such as 2-benzylpiperazine and its analogues, introduce chirality and three-dimensional complexity, opening new avenues for exploring chemical space.[3]

This guide provides an in-depth comparison of the chemical reactivity of two closely related C2-substituted piperazines: (2S)-2-(4-Methylbenzyl)piperazine and 2-benzylpiperazine . While differing by only a single methyl group on the benzyl ring, this subtle structural change has tangible, albeit nuanced, implications for the molecule's electronic profile and, consequently, its reactivity.

This analysis is designed for researchers, scientists, and drug development professionals. We will move beyond a simple recitation of facts to explain the underlying principles—steric hindrance and electronic effects—that govern reaction outcomes. By understanding the causality behind their reactivity, you can make more informed decisions in your synthetic strategies, optimizing for yield, regioselectivity, and efficiency.

Part 1: Structural, Steric, and Electronic Profiles

The reactivity of a piperazine derivative is fundamentally dictated by the accessibility and nucleophilicity of its two nitrogen atoms, conventionally labeled N1 and N4. In C2-substituted piperazines, these two nitrogens exist in distinct chemical environments.

• 2-Benzylpiperazine: Features a benzyl group attached to the carbon atom adjacent to the N1 nitrogen.

• (2S)-2-(4-Methylbenzyl)piperazine: An enantiomerically pure version that includes an electron-donating methyl group at the para position of the benzyl ring.

Figure 1: Chemical structures of the compared piperazine derivatives.

The Dominant Factor: Steric Hindrance

The most significant feature governing the reactivity of both molecules is the profound steric hindrance imposed by the C2-benzyl substituent on the adjacent N1 nitrogen. This bulky group physically obstructs the approach of electrophiles, rendering the N1 position significantly less accessible for chemical reactions compared to the unhindered N4 nitrogen. This steric effect is the primary determinant of regioselectivity in nearly all functionalization reactions. Studies on similarly substituted ring systems confirm that steric hindrance plays a crucial role in directing reaction outcomes.[1][4]

A Nuanced Influence: Electronic Effects

While sterics dictate where the reaction occurs (regioselectivity), electronics influence how fast it occurs (reaction rate).

• Inductive Effect: The benzyl group is weakly electron-withdrawing by induction, which slightly decreases the electron density and nucleophilicity of the entire piperazine ring system compared to an unsubstituted piperazine.

• The Methyl Group Distinction: The key electronic difference between the two molecules is the para-methyl group on the benzyl ring of (2S)-2-(4-Methylbenzyl)piperazine. This methyl group is weakly electron-donating through hyperconjugation and induction. This effect, transmitted through the aromatic ring and benzyl C-C bond, slightly increases the electron density on the piperazine nitrogens.

Basicity and pKa Considerations

The basicity of the nitrogen atoms is a direct reflection of their nucleophilicity. For a substituted piperazine, we must consider two pKa values.

• pKa1 (Higher Value): Corresponds to the protonation of the more basic nitrogen.

• pKa2 (Lower Value): Corresponds to the protonation of the second nitrogen on the already-protonated piperazinium ion.

• N4 is More Basic than N1: Due to the steric hindrance at N1, the corresponding conjugate acid (protonated at N1) is less stabilized by solvation, making it a stronger acid (lower pKa). Therefore, the unhindered N4 position is the more basic and more nucleophilic site. Research on 2-methylpiperazine has shown that alkyl substitution on the ring carbon lowers the pKa of the adjacent nitrogen.[5]

• Effect of the para-Methyl Group: The electron-donating nature of the para-methyl group in (2S)-2-(4-Methylbenzyl)piperazine is expected to slightly increase the basicity of both N1 and N4 compared to 2-benzylpiperazine. This translates to a slightly higher pKa1 for the methyl-substituted compound.

This fundamental analysis predicts a clear reactivity pattern: reactions will overwhelmingly favor the N4 position for both compounds, with (2S)-2-(4-Methylbenzyl)piperazine expected to exhibit a marginally faster reaction rate due to its enhanced nucleophilicity.

Figure 2: Logical relationship of steric and electronic effects on reactivity.

Part 2: Comparative Reactivity in Key Transformations

We will now examine three common synthetic transformations—N-acylation, N-alkylation, and reductive amination—to illustrate the practical consequences of the structural and electronic differences between our two subject compounds.

N-Acylation

N-acylation involves the reaction of the piperazine with an acylating agent, such as an acyl chloride or anhydride, typically in the presence of a base to neutralize the acid byproduct.

• Mechanism: Nucleophilic attack of a piperazine nitrogen onto the electrophilic carbonyl carbon of the acylating agent.

• Predicted Outcome: The reaction will exhibit high regioselectivity for the sterically accessible N4 nitrogen in both molecules.

• Reactivity Comparison: (2S)-2-(4-Methylbenzyl)piperazine is predicted to react slightly faster than 2-benzylpiperazine. The enhanced nucleophilicity of its N4 amine, due to the electron-donating para-methyl group, will accelerate the rate-determining nucleophilic attack step.

Sources

• 1. A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. uregina.ca [uregina.ca]

A Researcher's Guide to X-ray Crystallography of Piperazine Derivatives: Methodologies and Structural Insights

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, piperazine derivatives stand out as a versatile scaffold, integral to the structure of numerous therapeutic agents. Their conformational flexibility and ability to engage in various intermolecular interactions make them a cornerstone in drug design. Among these, (2S)-2-(4-Methylbenzyl)piperazine derivatives are of significant interest due to their potential pharmacological activities. Understanding the precise three-dimensional arrangement of these molecules is paramount for elucidating structure-activity relationships (SAR) and optimizing drug candidates. X-ray crystallography is the gold standard for obtaining this atomic-level information.

This guide provides a comprehensive overview of the application of X-ray crystallography to the study of piperazine derivatives. While crystallographic data for the specific subclass of (2S)-2-(4-Methylbenzyl)piperazine derivatives is not widely available in public databases, this guide will leverage data from structurally related piperazine compounds to illustrate key principles and establish a robust methodological framework. We will delve into the experimental workflow, from crystal growth to structure refinement, and discuss the interpretation of crystallographic data in the context of drug discovery.

The Piperazine Scaffold: A Chameleon in Crystal Lattices

The piperazine ring, a six-membered heterocycle containing two nitrogen atoms at positions 1 and 4, typically adopts a thermodynamically stable chair conformation. However, the orientation of substituents on the ring and the nature of intermolecular interactions within the crystal lattice can significantly influence its geometry. These subtle conformational changes can have profound implications for a molecule's biological activity.

For instance, studies on various piperazine derivatives have consistently shown the prevalence of the chair conformation.[1][2] The specific puckering parameters and the orientation of substituents are dictated by the steric and electronic demands of the appended chemical moieties. Understanding these nuances is a key objective of crystallographic analysis.

Comparative Crystallographic Data of Piperazine Derivatives

To provide a tangible comparison, the following table summarizes crystallographic data for a selection of piperazine derivatives. This data, gleaned from published research, highlights the variations in unit cell parameters and space groups, which are a direct reflection of the different packing arrangements adopted by these molecules.

Compound Name	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	Ref.
4-Methyl-N-(4-nitrobenzylidene)piperazin-1-amine	C₁₂H₁₆N₄O₂	Monoclinic	P2₁/c	27.9353	5.9247	18.7763	126.527	[1]
(Z)-2-[2-(4-Methylbenzylidene)hydrazinyl]pyridine	C₁₃H₁₃N₃	Monoclinic	P2₁/c	5.2385	10.7215	20.590	92.699	[3]
N,N-bis(2,4-difluorobenzoyl)piperazine	C₁₈H₁₄F₄N₂O₂	Monoclinic	P2₁/c	7.2687	17.2658	6.9738	115.393	[4]
New Piperazine Derivative 5d	C₁₉H₂₄N₂O₃S	Monoclinic	P2₁/c	12.5503	11.2039	14.1007	90.00	[5]
1-(N¹-benzyl-2-methyl-4-nitro-imidazol-5-yl)-4-(prop-2-yn-1-yl) piperazine	C₁₈H₂₁N₅O₂	Monoclinic	P2₁/c	10.0914	11.8919	15.545	102.321	[6]

This comparative data underscores the structural diversity of piperazine-containing compounds and emphasizes the necessity of empirical crystallographic studies for each new derivative.

The Experimental Workflow: From Molecule to Model

The journey from a synthesized compound to a fully refined crystal structure is a multi-step process that demands meticulous attention to detail. The following protocol outlines a standard workflow for the X-ray crystallographic analysis of small molecules like (2S)-2-(4-Methylbenzyl)piperazine derivatives.

Step 1: Crystal Growth - The Art of Patience

The prerequisite for any X-ray diffraction experiment is a high-quality single crystal. This is often the most challenging and empirical step.

Protocol:

• Solvent Selection: Begin by assessing the solubility of the compound in a range of common laboratory solvents (e.g., methanol, ethanol, acetonitrile, ethyl acetate, dichloromethane, chloroform, and hexane).

• Slow Evaporation: Prepare a saturated or near-saturated solution of the compound in a suitable solvent or solvent mixture in a clean vial. Loosely cap the vial to allow for slow evaporation of the solvent over several days to weeks at room temperature.

• Vapor Diffusion:

  • Liquid-Liquid: In a small vial, dissolve the compound in a solvent in which it is readily soluble. Place this vial inside a larger, sealed container that contains a "poor" solvent (an anti-solvent) in which the compound is sparingly soluble. The vapor of the anti-solvent will slowly diffuse into the solution of the compound, reducing its solubility and promoting crystallization.

  • Solid-Liquid: Place the solid compound in a small vial and add a minimal amount of a "poor" solvent. In a larger sealed container, place a "good" solvent. The vapor from the good solvent will slowly dissolve the solid, and as the solution becomes saturated, crystals may form.

• Cooling: Prepare a saturated solution of the compound at an elevated temperature and allow it to cool slowly to room temperature, and then potentially to a lower temperature (e.g., 4°C).

Causality: The goal of these techniques is to bring the solution to a state of supersaturation slowly, allowing for the ordered arrangement of molecules into a crystal lattice rather than rapid precipitation of an amorphous solid.

Step 2: Data Collection - Illuminating the Lattice

Once a suitable crystal is obtained, it is mounted on a diffractometer for X-ray diffraction analysis.

Protocol:

• Crystal Mounting: Carefully select a well-formed crystal with sharp edges and no visible defects under a microscope. Mount the crystal on a goniometer head using a cryoprotectant (if data is to be collected at low temperatures) and a cryo-loop.

• Diffractometer Setup: Place the mounted crystal on the diffractometer (e.g., a Bruker APEX-II CCD) equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation).[2]

• Unit Cell Determination: Collect a few initial frames to determine the unit cell parameters and the crystal system.

• Data Collection Strategy: Based on the determined crystal system and unit cell, devise a data collection strategy to ensure complete and redundant data are collected. This typically involves rotating the crystal through a series of angles while exposing it to the X-ray beam.

• Data Integration and Scaling: After data collection, the raw diffraction images are processed. This involves integrating the intensities of the diffraction spots and applying corrections for various experimental factors (e.g., Lorentz and polarization effects).

Step 3: Structure Solution and Refinement - Building the Model

The processed diffraction data is used to solve the crystal structure and refine the atomic model.

Protocol:

• Structure Solution: The phase problem is solved using direct methods or Patterson methods, which are implemented in software packages like SHELXS or SIR.[5] This initial solution provides a rough electron density map.

• Model Building: An initial atomic model is built into the electron density map using software like Olex2 or WinGX.

• Structure Refinement: The atomic coordinates and displacement parameters are refined against the experimental data using a least-squares minimization procedure (e.g., using SHELXL). This iterative process improves the agreement between the calculated and observed structure factors.

• Hydrogen Atom Placement: Hydrogen atoms are typically placed in geometrically calculated positions and refined using a riding model.

• Validation: The final refined structure is validated using tools like PLATON and checkCIF to ensure its geometric and crystallographic reasonability.

Trustworthiness: This multi-step process, from data collection to refinement and validation, has built-in checks and balances to ensure the final structural model is a reliable representation of the molecule in the crystalline state.

Visualizing the Path to a Crystal Structure

The following diagrams illustrate the key stages in the experimental workflow and the logical progression of X-ray crystallographic analysis.

Caption: Experimental workflow for X-ray crystallography.

Caption: Data processing and structure solution flowchart.

Conclusion and Future Directions

X-ray crystallography remains an indispensable tool in drug discovery and development. For novel series of compounds like (2S)-2-(4-Methylbenzyl)piperazine derivatives, obtaining high-resolution crystal structures is a critical step in understanding their conformational preferences, intermolecular interactions, and ultimately, their biological function. While the public availability of crystallographic data for this specific class of molecules is currently limited, the well-established methodologies outlined in this guide provide a clear path for researchers to pursue their own structural studies.

The Cambridge Structural Database (CSD) is a valuable resource for searching for crystallographic data of small molecules and can be a starting point for any new investigation.[7] As more research is conducted on these and related compounds, the growing body of structural data will undoubtedly accelerate the design of new and more effective therapeutic agents.

References

• Stuart, C. D., White, N. G., Barrow, R. A., et al. (2023). Synthesis and spectroscopic investigation of substituted piperazine-2,5-dione derivatives. ChemRxiv. [Link]

• ResearchGate. (n.d.). Synthesis, Crystal Structures and DFT Molecular Orbital Surface Calculations of Two New Salts of a Piperazine Derivative. Request PDF. [Link]

• Almaghrabi, M. (2021). Synthesis, Analysis, and Pharmacological Profile of Designer Piperazine Drugs. Auburn University Electronic Theses and Dissertations. [Link]

• National Center for Biotechnology Information. (n.d.). 4-Methyl-N-(4-nitrobenzylidene)piperazin-1-amine. PubMed Central. [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Characterization of Two Piperazine Containing Macrocycles and their Transition Metal Complexes. PubMed Central. [Link]

• ResearchGate. (2022). The crystal structure of 1-( N 1-benzyl-2-methyl-4-nitro-imidazol-5-yl)-4-(prop-2-yn-1-yl) piperazine, C 18 H 21 N 5 O 2. PDF. [Link]

• National Center for Biotechnology Information. (n.d.). (Z)-2-[2-(4-Methylbenzylidene)hydrazinyl]pyridine. PubMed Central. [Link]

• Gökmen, Z., Deniz, N. G., Onan, M. E., & Sayil, C. (2018). Synthesis and spectral properties of new piperazine derivatives and a structural study. Bulgarian Chemical Communications, 50(3), 445-451. [Link]

• MDPI. (2025). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Molecules. [Link]

• PubMed. (2025). Crystallographic studies of piperazine derivatives of 5,5-dimethylhydantoin in the search for structural features of α1-adrenoreceptors antagonists. Acta Crystallographica Section C: Structural Chemistry. [Link]

• EMBL-EBI. (n.d.). New substituted piperazines as ligands for melanocortin receptors. Correlation to the X-ray structure of "THIQ". ChEMBL. [Link]

• Cambridge Crystallographic Data Centre. (n.d.). CCDC: Structural Chemistry Data, Software, and Insights. [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of (2S)-2-(4-Methylbenzyl)piperazine: A Guide for Laboratory Professionals

In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are daily occurrences. With this innovation comes the critical responsibility of ensuring the safe and environmentally conscious disposal of all chemical waste. This guide provides a comprehensive, step-by-step protocol for the proper disposal of (2S)-2-(4-Methylbenzyl)piperazine, a substituted piperazine derivative. While a specific Safety Data Sheet (SDS) for this compound may not always be readily available, by analyzing its structural class and adhering to established principles of chemical waste management, we can ensure a safe and compliant disposal process. This document is intended for researchers, scientists, and drug development professionals dedicated to upholding the highest standards of laboratory safety.

Hazard Assessment and Waste Characterization: The Precautionary Principle

Given the absence of a specific SDS for (2S)-2-(4-Methylbenzyl)piperazine, the precautionary principle dictates that it be treated as a hazardous substance. This approach is based on the known hazard profiles of structurally related piperazine compounds. Piperazine and its derivatives are often associated with skin and eye irritation, and may be harmful if swallowed or inhaled.[1] Therefore, all personnel handling this compound should operate under the assumption that it possesses similar hazardous properties.

Key Hazard Considerations for Piperazine Derivatives:

• Corrosivity: Capable of causing severe skin burns and eye damage.[1][2]

• Toxicity: May be harmful if ingested or absorbed through the skin.[1][3]

• Reactivity: Potential for hazardous reactions with incompatible materials.[4]

All waste generated, including the pure compound, solutions, and contaminated materials (e.g., gloves, pipette tips, and weighing paper), must be classified as hazardous chemical waste.[1][3]

Personal Protective Equipment (PPE): Your First Line of Defense

Before initiating any handling or disposal procedures, it is imperative to be outfitted with the appropriate Personal Protective Equipment (PPE). This is a non-negotiable aspect of laboratory safety.

PPE Component	Specification	Rationale
Eye Protection	Safety goggles or glasses with side shields	Protects against splashes and airborne particles.[1][5]
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	Prevents skin contact with the potentially corrosive and harmful compound.[1]
Body Protection	Laboratory coat	Provides a barrier against accidental spills.[1]
Respiratory Protection	Use in a well-ventilated area or chemical fume hood	Minimizes the risk of inhaling potentially harmful vapors or aerosols.[1][6]

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of (2S)-2-(4-Methylbenzyl)piperazine is a multi-step process that requires careful planning and execution. The following workflow provides a clear and logical sequence of actions to ensure safety and compliance.

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